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  • Product: salzsaurem Dimethylanilin
  • CAS: 52827-70-0

Core Science & Biosynthesis

Foundational

CAS-Nummer und Molekulargewicht von salzsaurem Dimethylanilin

Ein technischer Leitfaden zu N,N-Dimethylanilinhydrochlorid für Fachleute in Forschung und Entwicklung Verfasst von einem Senior Application Scientist Dieser Leitfaden bietet eine detaillierte technische Übersicht über N...

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Author: BenchChem Technical Support Team. Date: April 2026

Ein technischer Leitfaden zu N,N-Dimethylanilinhydrochlorid für Fachleute in Forschung und Entwicklung

Verfasst von einem Senior Application Scientist

Dieser Leitfaden bietet eine detaillierte technische Übersicht über N,N-Dimethylanilinhydrochlorid (auch als salzsaures Dimethylanilin bekannt). Er richtet sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung und beleuchtet die grundlegenden Eigenschaften, Synthesewege, anwendungsspezifischen Mechanismen und bewährten Sicherheitspraktiken dieser vielseitigen chemischen Verbindung.

Einleitung und grundlegende Identifikatoren

N,N-Dimethylanilinhydrochlorid ist das Salzsäuresalz des tertiären Amins N,N-Dimethylanilin. Während die freie Base eine ölige Flüssigkeit ist, liegt das Hydrochlorid typischerweise als fester, kristalliner Stoff vor, was die Handhabung, Lagerung und Dosierung in vielen experimentellen Anordnungen erleichtert.[1][2] Diese Salzform erhöht die Stabilität und Löslichkeit in bestimmten polaren Lösungsmitteln und ist daher in wässrigen oder sauren Reaktionsmedien von besonderem Interesse.

Die Verbindung dient als wichtiger Baustein und Reagenz in zahlreichen Bereichen, von der Farbstoffsynthese bis hin zur Polymerchemie und der Herstellung pharmazeutischer Wirkstoffe.[][4] Ihre Reaktivität wird maßgeblich durch das freie Elektronenpaar am Stickstoffatom und den aktivierten aromatischen Ring bestimmt.

Physikochemische Kerndaten

Die grundlegenden molekularen und physikalischen Eigenschaften von N,N-Dimethylanilinhydrochlorid sind in der folgenden Tabelle zusammengefasst.

EigenschaftWertQuellen
CAS-Nummer 5882-44-0[][4][5]
Molekulargewicht 157.64 g/mol [1][][4]
Summenformel C₈H₁₂ClN (oder C₈H₁₁N·HCl)[1]
Erscheinungsbild Weißes bis leicht gelbliches Pulver oder Kristall[1][2]
Synonyme N,N-Dimethylaniliniumchlorid, Dimethylphenylammoniumchlorid[5][6]

Synthese und Herstellungslogik

Die Herstellung von N,N-Dimethylanilinhydrochlorid erfolgt in einem zweistufigen Prozess, der auf bewährten Prinzipien der organischen Synthese beruht.

Schritt 1: N-Alkylierung von Anilin zur Synthese der freien Base

Die Vorstufe, N,N-Dimethylanilin, wird typischerweise durch die N-Alkylierung von Anilin hergestellt.[4][7] Als Alkylierungsmittel dient in der Regel Methanol unter saurer Katalyse.

Kausale Begründung der experimentellen Wahl:

  • Reaktanten: Anilin wird als primäres aromatisches Amin eingesetzt. Methanol ist ein kostengünstiges und reaktives C1-Quellmolekül.

  • Katalysator: Eine Säure (z. B. Schwefelsäure oder Salzsäure) ist erforderlich, um das Methanol zu protonieren und es in ein besseres Elektrophil (CH₃OH₂⁺) umzuwandeln. Dies erleichtert den nukleophilen Angriff durch das Stickstoffatom des Anilins.

  • Reaktionsbedingungen: Die Reaktion erfordert erhöhte Temperaturen und Druck, um die beiden Methylgruppen schrittweise einzuführen und die thermodynamisch begünstigte Bildung des tertiären Amins zu fördern.

G cluster_synthesis Synthese von N,N-Dimethylanilin Anilin Anilin (C₆H₅NH₂) Intermediat N-Methylanilin Anilin->Intermediat + CH₃OH / H⁺ Methanol Methanol (CH₃OH) Methanol->Intermediat Katalysator Säurekatalysator (H⁺) Katalysator->Intermediat Produkt N,N-Dimethylanilin Intermediat->Produkt + CH₃OH / H⁺ G cluster_redox Redox-Initiierung der Polymerisation DMA N,N-Dimethylanilin (Reduktionsmittel) Radikale Freie Radikale (R•) DMA->Radikale Reduziert Peroxid Organisches Peroxid (Oxidationsmittel) Peroxid->Radikale Wird gespalten Polymer Polymerkette Radikale->Polymer Initiiert Kettenreaktion Monomer Monomere Monomer->Polymer

Abbildung 2: Logische Beziehung im Redox-System zur Polymerisationsinitiierung.

B. Zwischenprodukt in der organischen Synthese

N,N-Dimethylanilin (und sein Salz als stabile Vorstufe) ist ein wichtiger Baustein für die Synthese komplexerer Moleküle.

  • Farbstoffsynthese: Es ist eine Schlüsselkomponente bei der Herstellung von Triarylmethanfarbstoffen wie Malachitgrün und Methylorange. [7]Der elektronenreiche Anilinkern ermöglicht elektrophile aromatische Substitutionen, die für den Aufbau der Farbstoffstruktur notwendig sind.

  • Elektrophile Substitution: Der Dimethylaminosubstituent ist ein starker Aktivator für die elektrophile aromatische Substitution, hauptsächlich in para-Position. Dies wird in Reaktionen wie der Friedel-Crafts-Acylierung oder der Vilsmeier-Haack-Reaktion zur Einführung von Formylgruppen genutzt. [4]

Sicherheitshinweise und Handhabung

N,N-Dimethylanilinhydrochlorid und seine freie Base sind toxische Substanzen, die besondere Vorsichtsmaßnahmen erfordern.

  • Toxizität: Die Verbindung steht im Verdacht, krebserregend zu sein (H351). [8]Sie ist bei Verschlucken, Hautkontakt oder Einatmen giftig. [8]* Organschäden: Kann bei längerer oder wiederholter Exposition zu Organschäden führen (H373). Akute Exposition kann das zentrale Nervensystem und das Kreislaufsystem beeinträchtigen, was zu Kopfschmerzen und Zyanose führt. [9]* Schutzmaßnahmen: Das Tragen von geeigneter persönlicher Schutzausrüstung (PSA) ist zwingend erforderlich. Dazu gehören Schutzhandschuhe, Schutzkleidung, Augen- und Gesichtsschutz. Alle Arbeiten sollten in einem gut belüfteten Abzug durchgeführt werden.

  • Entsorgung: Abfälle müssen gemäß den örtlichen Vorschriften als gefährlicher Abfall entsorgt werden. Eine Freisetzung in die Umwelt ist zu vermeiden. [8]

Fazit

N,N-Dimethylanilinhydrochlorid ist weit mehr als nur ein einfaches Salz. Es ist eine stabile und handhabbare Form eines hochreaktiven und vielseitigen chemischen Bausteins. Sein Wert für Forscher und Entwickler liegt in seiner Fähigkeit, als Katalysator in Redox-Systemen zu fungieren und als elektronenreiches Zwischenprodukt in der Synthese von Farbstoffen, Pharmazeutika und Polymeren zu dienen. Ein fundiertes Verständnis seiner chemischen Eigenschaften und der damit verbundenen Sicherheitsrisiken ist die Voraussetzung für seine erfolgreiche und sichere Anwendung im Labor und in der Industrie.

Referenzen

  • precisionFDA. N,N-DIMETHYLANILINE HYDROCHLORIDE. [Link]

  • Stenutz. N,N-dimethylaniline hydrochloride. [Link]

  • Chemsrc. N,N-DIMETHYLANILINE HYDROCHLORIDE | CAS#:5882-44-0. [Link]

  • LOBA CHEMIE PVT. LTD. 121-69-7 CAS | N,N-DIMETHYLANILINE | Amines & Amine Salts | Article No. 03393. [Link]

  • PubChem. N,N-Dimethylaniline. [Link]

  • Wikipedia. N,N-Dimethylanilin. [Link]

Sources

Exploratory

Löslichkeit von salzsaurem Dimethylanilin in Wasser und organischen Lösungsmitteln

Technischer Leitfaden zur Löslichkeit von N,N-Dimethylanilinhydrochlorid Verfasst von Ihrem Senior Application Scientist Dieser Leitfaden bietet eine detaillierte Untersuchung der Löslichkeit von N,N-Dimethylanilinhydroc...

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Author: BenchChem Technical Support Team. Date: April 2026

Technischer Leitfaden zur Löslichkeit von N,N-Dimethylanilinhydrochlorid

Verfasst von Ihrem Senior Application Scientist

Dieser Leitfaden bietet eine detaillierte Untersuchung der Löslichkeit von N,N-Dimethylanilinhydrochlorid in wässrigen und organischen Lösungsmitteln. Er richtet sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung und verbindet grundlegende chemische Prinzipien mit praktischen, im Labor erprobten Erkenntnissen.

Einleitung: Die Bedeutung des Löslichkeitsprofils

N,N-Dimethylanilinhydrochlorid, das Salz der tertiären Aminbase N,N-Dimethylanilin, ist eine entscheidende Zwischenstufe in zahlreichen organischen Synthesen, insbesondere bei der Herstellung von Farbstoffen (z. B. Malachitgrün) und pharmazeutischen Wirkstoffen. Sein Löslichkeitsprofil ist ein kritischer Parameter, der alles von der Reaktionskinetik und der Wahl des Lösungsmittelsystems bis hin zur Produktreinigung, Kristallisation und Formulierung von Endprodukten bestimmt. Ein tiefgreifendes Verständnis seines Verhaltens in verschiedenen Lösungsmitteln ist daher für die Prozessoptimierung, die Gewährleistung der Reproduzierbarkeit und die Maximierung der Ausbeute unerlässlich.

Dieser Leitfaden untersucht die zugrunde liegenden physikochemischen Eigenschaften, die die Löslichkeit von N,N-Dimethylanilinhydrochlorid bestimmen, quantifiziert sein Verhalten in Wasser und einer Reihe organischer Lösungsmittel und stellt ein validiertes Protokoll zur experimentellen Bestimmung dieser Eigenschaften vor.

Physikochemische Grundlagen der Löslichkeit

Die Löslichkeit eines Salzes wie N,N-Dimethylanilinhydrochlorid ist ein thermodynamisches Gleichgewicht zwischen zwei gegenläufigen Energien: der Gitterenergie des festen Kristalls und der Solvatationsenergie , die bei der Interaktion der Ionen mit den Lösungsmittelmolekülen freigesetzt wird.

  • Struktur und Polarität : Als Hydrochloridsalz liegt die Verbindung in fester Form als Ionenpaar vor: dem Dimethylphenylammonium-Kation ([C₆H₅N(CH₃)₂H]⁺) und dem Chlorid-Anion (Cl⁻). Diese ionische Natur verleiht dem Molekül eine hohe Polarität.

  • Säure-Base-Eigenschaften : Die Löslichkeit in Wasser ist stark vom pH-Wert abhängig. Das Dimethylphenylammonium-Kation ist eine schwache Säure. Der pKa-Wert von N,N-Dimethylanilin liegt bei etwa 5,15. Das bedeutet, dass in wässrigen Lösungen mit einem pH-Wert deutlich unter 5,15 die protonierte, geladene Form (das Hydrochlorid) dominiert, was die Löslichkeit in polaren Lösungsmitteln wie Wasser begünstigt. Bei einem pH-Wert über 5,15 wird die deprotonierte, freie Basenform (N,N-Dimethylanilin) gebildet, eine ölige, in Wasser nur schwer lösliche Flüssigkeit.

Löslichkeit in wässrigen Systemen

Aufgrund seiner ionischen Beschaffenheit ist N,N-Dimethylanilinhydrochlorid in Wasser sehr gut löslich. Die polaren Wassermoleküle können sowohl das Kation als auch das Anion effektiv solvatisieren und so die starke Anziehungskraft im Kristallgitter überwinden.

  • Temperaturabhängigkeit : Wie bei den meisten Feststoffen steigt die Löslichkeit von N,N-Dimethylanilinhydrochlorid in Wasser mit zunehmender Temperatur. Dies liegt daran, dass der Lösungsvorgang in der Regel endotherm ist, d. h. er verbraucht Energie, um das Kristallgitter aufzubrechen. Eine höhere Temperatur liefert die notwendige thermische Energie, um diesen Prozess zu begünstigen.

  • pH-Abhängigkeit : Dies ist der kritischste Faktor. Eine saure wässrige Lösung (pH < 4) stellt sicher, dass das Gleichgewicht vollständig auf der Seite der protonierten, hochlöslichen Spezies liegt. Wenn der pH-Wert in Richtung des pKa (ca. 5,15) ansteigt und diesen überschreitet, nimmt die Löslichkeit drastisch ab, da die ungeladene freie Base ausfällt. Dieser Effekt wird gezielt bei der Aufreinigung genutzt: Eine saure wässrige Extraktion kann das Amin von unpolaren Verunreinigungen trennen, und eine anschließende Basenzugabe führt zur Fällung der reinen Base.

Löslichkeit in organischen Lösungsmitteln

Die Löslichkeit in organischen Lösungsmitteln folgt dem Prinzip "Gleiches löst sich in Gleichem". Die hohe Polarität des Salzes schränkt seine Löslichkeit in unpolaren Lösungsmitteln stark ein, während es in polaren organischen Lösungsmitteln eine bessere Löslichkeit zeigt.

Tabelle 1: Qualitative und quantitative Löslichkeit von N,N-Dimethylanilinhydrochlorid

LösungsmittelTypPolarität (Dielektrizitätskonstante, ε)Beobachtete LöslichkeitAnmerkungen
Wasser (H₂O)Polar, protisch80.1Sehr löslichStarke Solvatisierung der Ionen durch Wasserstoffbrückenbindungen.
Methanol (CH₃OH)Polar, protisch32.7LöslichKann sowohl als Wasserstoffbrücken-Akzeptor als auch -Donator fungieren.
Ethanol (C₂H₅OH)Polar, protisch24.5Mäßig löslichGeringere Polarität als Methanol führt zu geringerer Löslichkeit des Salzes.
Aceton (CH₃COCH₃)Polar, aprotisch20.7Gering löslichKann Kationen gut solvatisieren, aber Anionen nur schwach.
Dichlormethan (CH₂Cl₂)Schwach polar9.1Sehr gering löslichUnzureichende Polarität zur Überwindung der Gitterenergie.
Toluol (C₇H₈)Unpolar2.4Praktisch unlöslichKeine effektive Solvatisierung der Ionen möglich.
Hexan (C₆H₁₄)Unpolar1.9Praktisch unlöslichStarke intermolekulare Kräfte im Salz können nicht überwunden werden.

Kausale Analyse: Die Löslichkeit ist in protischen Lösungsmitteln (Wasser, Methanol) am höchsten, da diese das Chlorid-Anion über Wasserstoffbrückenbindungen besonders gut stabilisieren können. In polaren aprotischen Lösungsmitteln wie Aceton ist die Löslichkeit bereits deutlich geringer, da die positive Seite des Lösungsmitteldipols sterisch gehindert ist und Anionen schlecht solvatisiert werden. In unpolaren Lösungsmitteln ist die Energie, die für die Solvatisierung zur Verfügung steht, vernachlässigbar im Vergleich zur hohen Gitterenergie des Salzes, was zu praktischer Unlöslichkeit führt.

Protokoll zur experimentellen Bestimmung der Löslichkeit

Dieses Protokoll beschreibt die isotherme Gleichgewichtsmethode, einen Goldstandard zur Bestimmung der Löslichkeit. Das System validiert sich selbst, indem es sicherstellt, dass ein echtes Gleichgewicht erreicht wird, was durch konstante Konzentrationsmessungen über die Zeit bestätigt wird.

Ziel: Bestimmung der Sättigungslöslichkeit von N,N-Dimethylanilinhydrochlorid in einem ausgewählten Lösungsmittel bei einer definierten Temperatur.

Materialien:

  • N,N-Dimethylanilinhydrochlorid (hohe Reinheit)

  • Ausgewähltes Lösungsmittel (HPLC-Qualität)

  • Temperaturkontrolliertes Schüttelbad oder Magnetrührer mit Heizplatte

  • Analysenwaage

  • Zentrifuge

  • Spritzenfilter (z. B. 0,45 µm PTFE oder Nylon, je nach Lösungsmittel)

  • HPLC- oder UV/Vis-Spektrometer für die Konzentrationsbestimmung

  • Kalibrierstandards von N,N-Dimethylanilinhydrochlorid in bekanntem Konzentration

Schritt-für-Schritt-Methodik:

  • Vorbereitung der gesättigten Lösung:

    • Geben Sie einen Überschuss an N,N-Dimethylanilinhydrochlorid in ein verschließbares Gefäß (z. B. ein Scintillationsfläschchen). Ein "Überschuss" ist entscheidend und bedeutet, dass nach Erreichen des Gleichgewichts sichtbarer, ungelöster Feststoff am Boden verbleiben muss.

    • Fügen Sie ein definiertes Volumen des zu testenden Lösungsmittels hinzu.

    • Verschließen Sie das Gefäß fest, um Verdunstung zu verhindern.

  • Herstellung des Gleichgewichts:

    • Stellen Sie das Gefäß in das Schüttelbad, das auf die gewünschte Temperatur (z. B. 25 °C) eingestellt ist.

    • Schütteln oder rühren Sie die Suspension für eine ausreichende Zeit, um sicherzustellen, dass das Gleichgewicht erreicht wird. Typischerweise sind 24 bis 48 Stunden ausreichend. Begründung: Kinetische Barrieren können den Lösungsprozess verlangsamen. Nur ein längeres Rühren stellt sicher, dass ein thermodynamisches Gleichgewicht und nicht nur ein metastabiler Zustand erreicht wird.

  • Probenahme und -vorbereitung:

    • Stoppen Sie das Rühren und lassen Sie den ungelösten Feststoff sich absetzen. Alternativ kann die Probe kurz zentrifugiert werden, um die Fest-Flüssig-Trennung zu beschleunigen.

    • Entnehmen Sie vorsichtig eine Aliquote der überstehenden, klaren Lösung mit einer Spritze. Kritischer Punkt: Es darf kein ungelöster Feststoff in die Probe gelangen.

    • Filtrieren Sie die entnommene Aliquote sofort durch einen Spritzenfilter in ein sauberes Gefäß. Begründung: Dies entfernt alle feinen Partikel, die zu einer fälschlicherweise hohen Konzentrationsmessung führen würden.

  • Konzentrationsanalyse:

    • Verdünnen Sie die gefilterte Probe bei Bedarf quantitativ mit dem Lösungsmittel, um in den linearen Bereich der analytischen Methode (z. B. HPLC-UV) zu gelangen.

    • Messen Sie die Konzentration des N,N-Dimethylanilinhydrochlorids in der Probe anhand einer zuvor erstellten Kalibrierkurve.

  • Validierung des Gleichgewichts (Trustworthiness):

    • Wiederholen Sie die Schritte 3 und 4 nach weiteren 12-24 Stunden Rühren. Wenn die gemessene Konzentration innerhalb einer engen Fehlertoleranz (z. B. < 5 %) mit der vorherigen Messung übereinstimmt, kann davon ausgegangen werden, dass das Gleichgewicht erreicht wurde.

G cluster_prep Phase 1: Gleichgewichtseinstellung cluster_sampling Phase 2: Probenahme cluster_analysis Phase 3: Analyse & Validierung A 1. Überschuss an Feststoff + Lösungsmittel zugeben B 2. Inkubation bei konstanter T (z.B. 24-48h Schütteln) A->B Sicherstellung des thermodyn. Gleichgewichts C 3. Sedimentation / Zentrifugation B->C D 4. Überstand entnehmen & 0.45µm filtrieren C->D Entfernung von Feststoffpartikeln E 5. Quantitative Analyse (z.B. HPLC, UV-Vis) D->E F 6. Konzentration berechnen E->F Vergleich mit Kalibrierkurve G 7. Messung nach Δt wiederholen F->G Validierung des Gleichgewichts H Ergebnis: Löslichkeit (z.B. in mg/mL) G->H Konzentration konstant?

Foundational

Toxikologisches Profil und Sicherheitsmanagement von Dimethylanilinhydrochlorid in der Arzneimittelentwicklung

Einleitung und pharmazeutische Relevanz Während ein klassisches Sicherheitsdatenblatt (SDS) in erster Linie regulatorische Gefahrenhinweise (H-Sätze) auflistet, erfordert die sichere Handhabung von hochreaktiven Intermed...

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Author: BenchChem Technical Support Team. Date: April 2026

Einleitung und pharmazeutische Relevanz

Während ein klassisches Sicherheitsdatenblatt (SDS) in erster Linie regulatorische Gefahrenhinweise (H-Sätze) auflistet, erfordert die sichere Handhabung von hochreaktiven Intermediaten in der Arzneimittelentwicklung ein tieferes Verständnis der zugrundeliegenden biochemischen Kausalitäten. Dimethylanilinhydrochlorid tritt in der pharmazeutischen Synthese primär in zwei relevanten Isomeren auf: N,N-Dimethylanilinhydrochlorid (CAS 5882-44-0) und 2,6-Dimethylanilinhydrochlorid (CAS 21436-98-6)[1][2].

Besonders Derivate wie 2,6-Dimethylanilinhydrochlorid sind kritische Bausteine und potenzielle Verunreinigungen bei der Synthese von Lokalanästhetika des Amid-Typs (z. B. Lidocain, Ropivacain und Bupivacain)[3]. Das Verständnis ihrer Toxikokinetik ist entscheidend, um die im Sicherheitsdatenblatt geforderten Schutzmaßnahmen nicht nur blind zu befolgen, sondern rational in das Labordesign zu integrieren.

Mechanistische Toxikologie: Die Kausalität der Gefahrenhinweise

Die GHS-Einstufung von N,N-Dimethylanilinhydrochlorid umfasst schwerwiegende Gesundheitsgefahren, deren Ursprung in der hepatischen Metabolisierung des Anilin-Grundgerüsts liegt[1].

  • H371 / H373 (Kann die Organe schädigen / Schädigt die Organe bei längerer Exposition): Das primäre Zielorgan für diese Toxizität ist das Blut[4]. Nach der Resorption wird das Molekül durch Cytochrom-P450-Enzyme (insbesondere CYP1A2) N-hydroxyliert. Dieser N-Hydroxyl-Metabolit dringt in die Erythrozyten ein und initiiert einen Redoxzyklus, der das Fe(II) im Hämoglobin zu Fe(III) oxidiert. Das resultierende Methämoglobin kann keinen Sauerstoff mehr binden, was zu einer systemischen Hypoxie (Methämoglobinämie) führt.

  • H351 (Kann vermutlich Krebs erzeugen): Die Karzinogenität von Arylaminen basiert auf der weiteren Biotransformation des N-Hydroxyl-Metaboliten. Durch Veresterung (z. B. Sulfatierung oder Acetylierung) und anschließende Dehydratisierung entsteht ein hochreaktives, elektrophiles Nitrenium-Ion. Dieses Ion greift nukleophile Zentren der DNA (bevorzugt das N7- oder C8-Atom von Guanin) an, was zu kovalenten DNA-Addukten und nachfolgenden Mutationen führt[1].

G DMA Dimethylanilinhydrochlorid (Exposition) CYP Hepatische N-Oxidation (CYP450-Enzyme) DMA->CYP Resorption NHydrox N-Hydroxyl-Metabolit CYP->NHydrox Nitrenium Reaktives Nitrenium-Ion (Elektrophil) NHydrox->Nitrenium Veresterung MetHb Hämoglobin-Oxidation (Methämoglobinämie - H371) NHydrox->MetHb Redoxzyklus DNA DNA-Adduktbildung (Karzinogenese - H351) Nitrenium->DNA Kovalente Bindung

Metabolischer Toxizitätsweg von Dimethylanilin-Derivaten.

Physikochemische und Toxikologische Daten

Die folgende Tabelle aggregiert die kritischen quantitativen Daten aus den Sicherheitsdatenblättern der beiden relevantesten Isomere, um eine vergleichende Risikobewertung zu ermöglichen[1][2][3][4].

Eigenschaft / ParameterN,N-Dimethylanilinhydrochlorid2,6-Dimethylanilinhydrochlorid
CAS-Nummer 5882-44-021436-98-6
Summenformel C₈H₁₂ClNC₈H₁₂ClN
Molare Masse 157,64 g/mol 157,64 g/mol
Schmelzpunkt Keine Daten verfügbar188 °C
GHS-Gefahrenhinweise H351, H371, H373H302, H315, H319, H335, H351
Primäres Zielorgan Blut (Methämoglobinämie)Blut, ZNS, Leber
Aggregatzustand Feststoff (Pulver/Kristalle)Feststoff (Pulver/Kristalle)

Selbstvalidierende Sicherheitsprotokolle

Um die Integrität der Forschung und die Sicherheit des Personals zu gewährleisten, dürfen experimentelle Protokolle nicht auf reiner Compliance beruhen. Sie müssen als selbstvalidierende Systeme konzipiert sein, bei denen der Erfolg jedes kritischen Schrittes durch eine integrierte Messung bestätigt wird.

Protokoll A: Gravimetrische Handhabung und Lösungsvalidierung

Kausalität: Dimethylanilinhydrochlorid-Pulver neigen zur elektrostatischen Aufladung. Dies kann zur Aerosolbildung führen, was das Risiko einer inhalativen Exposition drastisch erhöht.

  • Containment-Verifizierung: Der Wiegevorgang muss in einem Sicherheitsabzug (Class II Type B2) oder einem Pulver-Isolator stattfinden.

    • System-Validierung: Vor dem Öffnen des Gebindes muss das Magnehelic-Druckmessgerät einen konstanten Unterdruck von mindestens -15 Pa anzeigen.

  • Antistatische Vorbereitung: Verwenden Sie antistatische Wägeschiffchen und entladen Sie die Umgebung mit einer Ionisationspistole.

  • Gravimetrischer Transfer: Wiegen Sie die Zielmasse ein und überführen Sie das Pulver direkt in einen tarierten Messkolben. Spülen Sie das Wägeschiffchen mit dem Lösungsmittel (z. B. 0,1 M HCl oder Methanol) quantitativ in den Kolben.

  • Analytische Selbstvalidierung: Entnehmen Sie nach dem Auffüllen und Homogenisieren ein 10-µL-Aliquot. Messen Sie die UV-Vis-Absorption bei der substanzspezifischen λmax​ (ca. 250-260 nm). Stimmt die berechnete Konzentration nach dem Lambert-Beer'schen Gesetz mit der theoretischen Einwaage überein (Toleranz ±1 %), ist validiert, dass kein Material durch Aerosolisierung oder elektrostatische Anhaftung verloren ging.

Protokoll B: Chemische Dekontamination von Arbeitsflächen

Kausalität: Freie Anilinbasen sind flüchtig und hochtoxisch. Hydro chloride sind zwar wasserlöslich, können aber in alkalischen Milieus (z. B. durch bestimmte Standard-Reinigungsmittel) in die flüchtige freie Base deprotoniert werden ( R−NH3+​⇌R−NH2​+H+ ).

  • Saure Solubilisierung: Besprühen Sie kontaminierte Flächen oder Spill-Bereiche niemals mit basischen Seifen. Verwenden Sie stattdessen eine 0,1 M Salzsäurelösung (HCl) oder 5%ige Essigsäure. Dies erzwingt die vollständige Protonierung der Aminogruppe, maximiert die Wasserlöslichkeit und verhindert die Verflüchtigung.

  • Absorption und Entfernung: Nehmen Sie die Flüssigkeit mit chemikalienbindenden Vliesen auf und entsorgen Sie diese in dicht schließenden, als "Toxisch/Karzinogen" gekennzeichneten Behältern.

  • Kolorimetrische/Chromatographische Selbstvalidierung: Wischen Sie die gereinigte Fläche mit einem Swab (Abstrich-Tupfer) ab. Extrahieren Sie den Swab in 1 mL 50%igem Acetonitril. Injizieren Sie den Extrakt in ein HPLC-UV-System. Das Dekontaminationsprotokoll gilt erst dann als erfolgreich validiert, wenn die Peakfläche des Dimethylanilins unterhalb des berechneten Maximum Allowable Carryover (MAC)-Grenzwerts liegt.

Referenzen

  • Benzenamine, N,N-dimethyl-, hydrochloride (1:1) | C8H12ClN - PubChem Source: nih.gov URL:

  • 21436-98-6 | 2,6-Dimethylaniline hydrochloride - ChemScene Source: chemscene.com URL:

  • Chemical Safety Data Sheet MSDS / SDS - 2,6-DIMETHYLANILINE HYDROCHLORIDE - ChemicalBook Source: chemicalbook.com URL:

  • SAFETY DATA SHEET - CymitQuimica Source: cymitquimica.com URL:

Sources

Exploratory

Technischer Leitfaden zur Synthese von 2,6-Dimethylanilinhydrochlorid aus 2,6-Dimethylacetanilid

Verfasser: Gemini, Senior Application Scientist Datum: 29. März 2026 Dokument-ID: TG-DMAH-2026-03-29 Zusammenfassung Dieser technische Leitfaden bietet eine umfassende, wissenschaftlich fundierte Anleitung für die Synthe...

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Author: BenchChem Technical Support Team. Date: April 2026

Verfasser: Gemini, Senior Application Scientist Datum: 29. März 2026 Dokument-ID: TG-DMAH-2026-03-29

Zusammenfassung

Dieser technische Leitfaden bietet eine umfassende, wissenschaftlich fundierte Anleitung für die Synthese von 2,6-Dimethylanilinhydrochlorid durch die saure Hydrolyse von 2,6-Dimethylacetanilid. Das Dokument richtet sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung und behandelt den Reaktionsmechanismus, detaillierte experimentelle Protokolle, Reinigungsstrategien, analytische Charakterisierungsmethoden und wesentliche Sicherheitsaspekte. Durch die Verknüpfung von theoretischen Grundlagen mit praxiserprobten Einblicken soll dieser Leitfaden eine reproduzierbare und effiziente Synthese dieses wichtigen chemischen Zwischenprodukts ermöglichen, das unter anderem bei der Herstellung von Lokalanästhetika wie Lidocain eine Rolle spielt.[1][2][3]

Einführung und strategische Bedeutung

2,6-Dimethylanilin ist ein entscheidender Baustein in der organischen Synthese, insbesondere in der pharmazeutischen Industrie. Seine Derivate sind zentral für die Herstellung verschiedener Wirkstoffe. Die Umwandlung von 2,6-Dimethylacetanilid in das entsprechende Anilinhydrochlorid ist eine grundlegende Reaktion, die oft als Schlüsselschritt in mehrstufigen Synthesen dient. Die Acetylgruppe in 2,6-Dimethylacetanilid fungiert als Schutzgruppe für das Amin, die entfernt werden muss, um die Reaktivität des Anilins für nachfolgende Transformationen freizusetzen.[4]

Die hier beschriebene Methode, die saure Hydrolyse, ist aufgrund ihrer Effizienz und der direkten Bildung des stabilen und leicht zu handhabenden Hydrochloridsalzes eine bevorzugte Route. Dieser Leitfaden legt den Schwerpunkt auf das Verständnis der kausalen Zusammenhänge hinter den experimentellen Entscheidungen, um eine robuste und validierbare Synthese zu gewährleisten.

Chemische Umwandlung und Mechanismus

Die Gesamtreaktion beschreibt die Spaltung der Amidbindung in 2,6-Dimethylacetanilid durch Einwirkung von wässriger Salzsäure unter Wärmezufuhr (Reflux), was zu 2,6-Dimethylanilinhydrochlorid und Essigsäure führt.

Gesamtreaktion: C₁₀H₁₃NO + HCl + H₂O → C₈H₁₁N·HCl + CH₃COOH

Mechanismus der säurekatalysierten Amidhydrolyse

Der Mechanismus der säurekatalysierten Hydrolyse von Amiden ist ein gut untersuchter Prozess, der in mehreren Schritten abläuft.[5][6] Die Effizienz der Reaktion wird durch die sterische Hinderung der beiden ortho-ständigen Methylgruppen beeinflusst, die jedoch unter den forcierten Bedingungen (Reflux) überwunden wird.

Die Schritte sind wie folgt:

  • Protonierung des Carbonylsauerstoffs: Das Amid wird am Carbonylsauerstoff durch ein Hydroniumion (H₃O⁺) aus der Salzsäure protoniert.[6][7] Dieser Schritt erhöht die Elektrophilie des Carbonylkohlenstoffs und aktiviert das Molekül für den nukleophilen Angriff.

  • Nukleophiler Angriff von Wasser: Ein Wassermolekül fungiert als Nukleophil und greift den aktivierten Carbonylkohlenstoff an, was zur Bildung eines tetraedrischen Zwischenprodukts führt.[6][8]

  • Protonentransfer: Ein Proton wird vom gebundenen Wassermolekül auf das Stickstoffatom übertragen, typischerweise über ein Lösungsmittelmolekül (Wasser). Dies wandelt die Aminogruppe in eine gute Abgangsgruppe (-NH₂⁺R) um.[6]

  • Eliminierung der Abgangsgruppe: Das tetraedrische Zwischenprodukt kollabiert. Die Elektronen des Sauerstoffs bilden die C=O-Doppelbindung zurück, was zur Spaltung der C-N-Bindung und zur Freisetzung des 2,6-Dimethylanilins führt.[6][7]

  • Salzbildung: Das freigesetzte 2,6-Dimethylanilin, eine Base, wird sofort von der im Überschuss vorhandenen Salzsäure protoniert und bildet das stabile 2,6-Dimethylanilinhydrochlorid-Salz.

G cluster_0 Schritt 1: Protonierung cluster_1 Schritt 2 & 3: Nukleophiler Angriff & Protonentransfer cluster_2 Schritt 4 & 5: Spaltung und Salzbildung Start 2,6-Dimethylacetanilid + H₃O⁺ Protonated Protoniertes Amid Start->Protonated Aktivierung des Carbonyls Tetrahedral Tetraedrisches Zwischenprodukt Protonated->Tetrahedral + H₂O Protonated->Tetrahedral ProtonTransfer Zwischenprodukt nach Protonentransfer Tetrahedral->ProtonTransfer H⁺-Transfer zu N Tetrahedral->ProtonTransfer Products Essigsäure + 2,6-Dimethylanilin ProtonTransfer->Products C-N-Bindungsspaltung ProtonTransfer->Products FinalProduct 2,6-Dimethylanilinhydrochlorid Products->FinalProduct + HCl (Überschuss) Products->FinalProduct

Experimentelle Durchführung

Dieses Protokoll ist für einen Labormaßstab ausgelegt und muss unter strikter Einhaltung der Sicherheitsrichtlinien durchgeführt werden.

Benötigte Chemikalien und deren Eigenschaften
ReagenzFormelMolmasse ( g/mol )Dichte (g/mL)Schmelzpunkt (°C)CAS-Nr.
2,6-DimethylacetanilidC₁₀H₁₃NO163.22-182-184[9]2198-53-0
Konzentrierte Salzsäure (~37%)HCl36.46~1.18-7647-01-0
Destilliertes WasserH₂O18.021.0007732-18-5
Ethanol (96%)C₂H₅OH46.07~0.80-64-17-5
Detailliertes Syntheseprotokoll
  • Reaktionsaufbau: In einem 250-mL-Rundkolben werden 8,16 g (50,0 mmol) 2,6-Dimethylacetanilid vorgelegt.

  • Zugabe der Säure: Unter Rühren werden vorsichtig 50 mL 6 M Salzsäure zugegeben. Die Säure wird durch Verdünnen von ca. 25 mL konzentrierter HCl mit 25 mL destilliertem Wasser hergestellt. Kausalität: Die Verwendung von 6 M HCl stellt einen ausreichenden Überschuss an Wasser und Säure für die Hydrolyse und die anschließende Salzbildung sicher, ohne übermäßig konzentriert zu sein, was die Handhabung erleichtert.

  • Reflux: Der Kolben wird mit einem Rückflusskühler versehen und die Suspension wird unter kräftigem Rühren zum Sieden erhitzt. Die Mischung wird für 2 bis 3 Stunden unter Rückfluss gehalten.[4] Kausalität: Die hohe Temperatur ist notwendig, um die Aktivierungsenergie für die Spaltung der stabilen Amidbindung zu überwinden. Der Rückflusskühler verhindert den Verlust von Lösungsmittel. Die Reaktion ist abgeschlossen, wenn sich eine klare, homogene Lösung gebildet hat, was anzeigt, dass das feste Ausgangsmaterial vollständig umgesetzt wurde.

  • Abkühlung und Kristallisation: Nach Abschluss der Reaktion wird der Heizpilz entfernt und die Lösung langsam auf Raumtemperatur abkühlen gelassen. Anschließend wird der Kolben in ein Eis-Wasser-Bad gestellt, um die Kristallisation des 2,6-Dimethylanilinhydrochlorids zu maximieren.[10] Kausalität: Die Löslichkeit des Hydrochloridsalzes nimmt bei niedrigeren Temperaturen stark ab, was zu seiner Ausfällung führt.

  • Isolierung des Rohprodukts: Die ausgefallenen Kristalle werden durch Vakuumfiltration über einen Büchnertrichter abgetrennt. Der Filterkuchen wird mit einer kleinen Menge eiskaltem destilliertem Wasser gewaschen, um anhaftende Essigsäure und überschüssige HCl zu entfernen.

  • Trocknung: Das Rohprodukt wird im Exsikkator über einem geeigneten Trockenmittel (z. B. CaCl₂) oder im Vakuumtrockenschrank bei moderater Temperatur (50-60 °C) bis zur Gewichtskonstanz getrocknet.

Reinigung durch Umkristallisation

Für eine höhere Reinheit kann das Rohprodukt umkristallisiert werden.

  • Lösen: Das trockene Rohprodukt wird in der minimalen Menge eines heißen Ethanol/Wasser-Gemisches (z. B. 9:1) gelöst.[10]

  • Kristallisation: Die heiße, klare Lösung wird langsam auf Raumtemperatur abgekühlt und anschließend im Eisbad gekühlt, um die Bildung reiner Kristalle zu fördern.

  • Isolierung: Die reinen Kristalle werden wie oben beschrieben durch Vakuumfiltration isoliert, mit einer kleinen Menge kaltem Ethanol gewaschen und getrocknet.

G cluster_reaction Synthese cluster_workup Aufarbeitung cluster_purification Reinigung & Analyse setup 1. Reaktionsaufbau (Edukt + HCl) reflux 2. Erhitzen unter Rückfluss (2-3 Stunden) setup->reflux cool 3. Abkühlen & Kristallisation (Raumtemperatur -> Eisbad) reflux->cool filter 4. Vakuumfiltration (Isolierung des Rohprodukts) cool->filter dry 5. Trocknung filter->dry recrystallize 6. Umkristallisation (Optional, aus EtOH/H₂O) dry->recrystallize characterize 7. Charakterisierung (Schmelzpunkt, NMR) recrystallize->characterize

Charakterisierung des Produkts

Die Identität und Reinheit des synthetisierten 2,6-Dimethylanilinhydrochlorids werden durch Standardanalysemethoden bestätigt.

Physikalische Eigenschaften
EigenschaftErwarteter WertQuelle
AussehenWeiße bis blassbraune Kristalle/Pulver[11][12]
Schmelzpunktca. 188 °C[11]
LöslichkeitLeicht löslich in DMSO und Methanol[12]
Spektroskopische Analyse (¹H-NMR)

Die ¹H-NMR-Spektroskopie ist eine entscheidende Methode zur Strukturaufklärung. Das Spektrum von 2,6-Dimethylanilinhydrochlorid in einem geeigneten deuterierten Lösungsmittel (z. B. DMSO-d₆) zeigt charakteristische Signale.[13]

  • Aromatische Protonen: Ein Multiplett oder zwei Dubletts im Bereich von ca. 7,0-7,3 ppm, entsprechend den 3 Protonen am Benzolring.

  • Methylprotonen: Ein Singulett bei ca. 2,2-2,4 ppm, das für die 6 Protonen der beiden äquivalenten Methylgruppen integriert.

  • Ammoniumprotonen (-NH₃⁺): Ein breites Singulett bei einem höheren ppm-Wert (oft > 9 ppm), dessen chemische Verschiebung konzentrations- und lösungsmittelabhängig ist. Dieses Signal tauscht mit D₂O aus.

Die Abwesenheit des Singuletts für die Acetylgruppe des Ausgangsmaterials (typischerweise um 2,1 ppm) und des Amid-NH-Protons bestätigt den vollständigen Ablauf der Hydrolyse.

Sicherheit, Handhabung und Entsorgung

Strikte Einhaltung der Sicherheitsvorschriften ist unerlässlich.

  • Persönliche Schutzausrüstung (PSA): Das Tragen von Schutzbrille, Laborkittel und chemikalienbeständigen Handschuhen ist während des gesamten Experiments obligatorisch.[14]

  • Arbeitsplatz: Alle Arbeiten, insbesondere der Umgang mit konzentrierter Salzsäure und dem potenziell toxischen Anilin-Derivat, müssen in einem gut funktionierenden Abzug durchgeführt werden.[15]

  • Gefahren der Chemikalien:

    • Konzentrierte Salzsäure: Stark ätzend, verursacht schwere Verätzungen der Haut und schwere Augenschäden. Dämpfe sind reizend für die Atemwege.

    • 2,6-Dimethylacetanilid: Gilt als mäßig toxisch bei Verschlucken.[1][16]

    • 2,6-Dimethylanilin (und sein Salz): Die freie Base ist giftig bei Verschlucken, Hautkontakt und Einatmen.[17] Es steht im Verdacht, krebserregend zu sein.[18] Obwohl das Hydrochloridsalz weniger flüchtig ist, müssen ähnliche Vorsichtsmaßnahmen getroffen werden.

  • Erste Hilfe: Bei Haut- oder Augenkontakt sofort mit reichlich Wasser spülen und ärztlichen Rat einholen.[11][15] Bei Einatmen die Person an die frische Luft bringen.[14]

  • Entsorgung: Wässrige saure und organische Abfälle sind getrennt in den dafür vorgesehenen Behältern zu sammeln und gemäß den örtlichen Vorschriften zu entsorgen.

Referenzen

  • Altaie, S. M., Majid, R., & Al-lami, N. B. (2019, March 2). Experiment twelve Hydrolysis of P-nitroacetanilide. Abgerufen von [Link]

  • CPAChem. (2023, April 11). Safety data sheet - 2,6-xylidine 2,6-dimethylaniline. Abgerufen von [Link]

  • Scribd. (n.d.). Hydrolysis of Acetanilide Study. Abgerufen von [Link]

  • Scribd. (n.d.). Synthesis and Properties of Acetanilide. Abgerufen von [Link]

  • Pearson. (n.d.). Propose a mechanism for the hydrolysis of N,N-dimethylacetamide (b) under acidic conditions. Abgerufen von [Link]

  • Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Acid-catalysed hydrolysis of substituted acetanilides. Abgerufen von [Link]

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  • Study.com. (n.d.). Hydrolysis of Acetanilide: Mechanism & Explanation. Abgerufen von [Link]

  • PubChem. (2011, October 15). 2,6-Dimethylaniline. Abgerufen von [Link]

  • Study.com. (n.d.). Hydrolysis of Acetanilide: Mechanism & Explanation - Video. Abgerufen von [Link]

  • Google Patents. (n.d.). US4401833A - Process for the preparation of 4-chloro-2,6-dialkylanilines. Abgerufen von

  • SFA ScholarWorks. (n.d.). Research in the Teaching Laboratory: Improving the Synthesis of Lidocaine. Abgerufen von [Link]

  • SpectraBase. (n.d.). 2,6-Dimethyl-N,N-dimethylaniline - Optional[15N NMR] - Chemical Shifts. Abgerufen von [Link]

  • Queen's University Belfast. (n.d.). Virtual Lab 1 - Synthesis of alpha-Chloro-2,6-dimethylacetanilide. Abgerufen von [Link]

  • Sciencemadness Discussion Board. (2013, May 11). 2,6-dimethylaniline. Abgerufen von [Link]

  • Unbekannt. (n.d.). The 2-Step Synthesis of Lidocaine. Abgerufen von [Link]

  • LookChem. (n.d.). Cas 2198-53-0,2',6'-DIMETHYLACETANILIDE. Abgerufen von [Link]

  • ResearchGate. (n.d.). Determination of 2,6-dimethylaniline and o-toluidine impurities in preparations for local anaesthesia by the HPLC method with amperometric detection. Abgerufen von [Link]

Sources

Foundational

Synthesis and Mechanistic Evaluation of p-Nitroso-N,N-dimethylaniline Hydrochloride

Introduction p-Nitroso-N,N-dimethylaniline hydrochloride is a highly functionalized aromatic intermediate utilized extensively in the synthesis of phenothiazine dyes (such as methylene blue) and various pharmaceutical de...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

p-Nitroso-N,N-dimethylaniline hydrochloride is a highly functionalized aromatic intermediate utilized extensively in the synthesis of phenothiazine dyes (such as methylene blue) and various pharmaceutical derivatives [1][1]. The compound is synthesized via the electrophilic aromatic substitution of N,N-dimethylaniline using nitrous acid. This whitepaper provides an in-depth mechanistic overview, a validated experimental protocol, and critical safety parameters for its preparation in a professional laboratory setting.

Mechanistic Pathway

The reaction is a classic example of electrophilic aromatic substitution ( SE​Ar ) on a highly activated aromatic ring [2][2]. The dimethylamino group ( −N(CH3​)2​ ) acts as a strong electron-donating group via resonance, significantly increasing the electron density of the aromatic system. Due to the steric hindrance imposed by the bulky dimethylamino group, the electrophilic attack occurs almost exclusively at the para position [2][2].

The active electrophile is the nitrosonium ion ( NO+ ), which must be generated in situ [2][2]. This is achieved by reacting sodium nitrite ( NaNO2​ ) with a strong mineral acid, typically concentrated hydrochloric acid, at strictly controlled low temperatures (0–5 °C) [3][3]. If the temperature exceeds 8–10 °C, the unstable nitrous acid rapidly decomposes into toxic oxides of nitrogen ( NOx​ ), drastically reducing the yield and creating a severe safety hazard [3][3].

G DMA N,N-Dimethylaniline Intermediate Wheland Intermediate DMA->Intermediate Electrophilic Attack Nitrous NaNO2 + HCl (0-5°C) NO_ion Nitrosonium Ion (NO+) Nitrous->NO_ion in situ generation NO_ion->Intermediate Product p-Nitroso-N,N-dimethylaniline Hydrochloride Intermediate->Product Deprotonation & Salt Formation

Figure 1: Mechanistic pathway for the synthesis of p-Nitroso-N,N-dimethylaniline hydrochloride.

Experimental Protocol

The following procedure is adapted from the rigorously validated standards published by [4][4], optimized for a standard jacketed laboratory reactor.

Step-by-Step Methodology:

  • Reactor Preparation: Equip a 5 L jacketed glass reactor with a mechanical overhead stirrer, an internal temperature probe, and a sub-surface dropping funnel. Set the cooling circulator to -5 °C.

  • Acidification: Charge the reactor with 1050 mL of concentrated hydrochloric acid (37%). Slowly add 300 g (2.5 moles) of technical-grade N,N-dimethylaniline [4][4]. The formation of the anilinium hydrochloride salt is highly exothermic; control the addition rate to ensure the internal temperature does not exceed 20 °C.

  • Cooling: Allow the internal temperature to drop to 0–5 °C. Finely divided ice may be added directly to the reaction mixture to expedite cooling and act as an internal heat sink [4][4].

  • Nitrosation: Dissolve 180 g (2.6 moles) of sodium nitrite in 300 mL of deionized water [4][4]. Transfer this solution to the dropping funnel.

  • Electrophilic Addition: Begin the dropwise addition of the sodium nitrite solution. The tip of the dropping funnel should be positioned below the surface of the liquid to prevent the escape of volatile nitrous fumes [4][4]. Maintain the internal temperature strictly below 8 °C throughout the addition, which should span approximately 60 minutes [4][4].

  • Maturation: Upon complete addition, allow the reaction mixture to stir at 0–5 °C for an additional 60 minutes. The product will precipitate as a yellow-orange to green-tinged crystalline solid [4][4].

  • Isolation: Filter the resulting slurry under vacuum. Wash the filter cake sequentially with 400 mL of cold 1:1 hydrochloric acid/water to remove unreacted starting materials, followed by 100 mL of cold ethanol to remove organic impurities [4][4].

  • Drying: Dry the solid p-nitroso-N,N-dimethylaniline hydrochloride in a vacuum oven at ambient temperature.

Quantitative Data and Parameters

Table 1: Stoichiometry and Yield Parameters

ParameterValue / SpecificationRationale
N,N-Dimethylaniline 300 g (2.5 mol, 1.0 eq)Primary substrate; must be free of primary/secondary amines.
Sodium Nitrite 180 g (2.6 mol, 1.04 eq)Slight excess ensures complete conversion of the aniline [4][4].
Hydrochloric Acid (37%) 1050 mL (Excess)Acts as both the solvent and the acid source for NO+ generation [4][4].
Reaction Temperature 0 – 8 °CCritical to prevent the thermal decomposition of nitrous acid [4][4].
Addition Time ~ 60 minutesControls the exothermic generation of the nitrosonium ion [4][4].
Expected Yield 370 – 410 g (80 – 89%)High efficiency due to the strongly activating dimethylamino group [4][4].

Safety and Handling

p-Nitroso-N,N-dimethylaniline and its hydrochloride salt are highly toxic by inhalation, ingestion, and skin contact, and pose a danger of cumulative effects [3][3]. The compound is a strong oxidizer and reducer, and may decompose under high temperatures or direct sunlight [3][3].

  • Ventilation: The reaction must be conducted in a certified fume hood due to the potential evolution of toxic nitrogen oxides ( NOx​ ) if temperature control is lost.

  • PPE: Operators must wear appropriate Personal Protective Equipment (PPE), including heavy-duty chemically resistant gloves, splash goggles, and a laboratory coat [3][3].

  • Spill Response: In case of skin contact, wash immediately with copious amounts of water. Seek medical advice immediately if unwell [3][3].

References

  • 3, chembk.com

  • 2, uobasrah.edu.iq 3.1, gvchem.com 4.4, orgsyn.org

Sources

Exploratory

Stabilität und Lagerbedingungen von salzsaurem Dimethylanilin

Whitepaper: Stabilität, Lagerungsbedingungen und Aufreinigung von salzsaurem Dimethylanilin (N,N-Dimethylanilin-Hydrochlorid) Einleitung und Relevanz Salzsaures Dimethylanilin (N,N-Dimethylanilin-Hydrochlorid) ist ein es...

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Author: BenchChem Technical Support Team. Date: April 2026

Whitepaper: Stabilität, Lagerungsbedingungen und Aufreinigung von salzsaurem Dimethylanilin (N,N-Dimethylanilin-Hydrochlorid)

Einleitung und Relevanz

Salzsaures Dimethylanilin (N,N-Dimethylanilin-Hydrochlorid) ist ein essenzielles Intermediat und Reagenz in der chemischen und pharmazeutischen Industrie. Es dient als kritischer Baustein in der Synthese von basischen Farbstoffen (z. B. Auramin O, Triphenylmethan-Farbstoffe)[1],[2] sowie als Vorstufe in der Produktion von Cephalosporin-Antibiotika[1]. Als Senior Application Scientist ist es entscheidend zu verstehen, dass die Reaktivität dieses Aminsalzes stark von seinen Umgebungsbedingungen abhängt. Eine unsachgemäße Lagerung führt zu autokatalytischer Degradation, was Ausbeuteverluste und toxische Nebenprodukte in nachgeschalteten Synthesen zur Folge hat.

Physikochemische Eigenschaften

Um das Verhalten der Substanz vorherzusagen, müssen die thermodynamischen und physikalischen Grunddaten verstanden werden. Die nachfolgende Tabelle fasst die quantitativen Parameter zusammen[1],[3].

EigenschaftSpezifikation / Wert
Chemische Bezeichnung N,N-Dimethylanilin-Hydrochlorid (1:1)
CAS-Nummer 5882-44-0
Summenformel C8H11N · HCl (bzw. C8H12ClN)
Molmasse 157.64 g/mol
Aggregatzustand Feststoff (kristallin, hygroskopisch)
Löslichkeit Sehr gut löslich in Wasser, Ethanol und Chloroform
pH-Wert (1.2 g/L, H2O, 20 °C) 7.4 (Pufferwirkung der schwachen Base/starken Säure)

Stabilitäts- und Degradationsmechanismen

Unter Standard-Umgebungsbedingungen ist salzsaures Dimethylanilin chemisch stabil. Die Degradation wird primär durch drei Vektoren initiiert: thermischer Stress, Oxidation und pH-Verschiebungen[1].

  • Kausalität der oxidativen Degradation: Das freie Elektronenpaar des Stickstoffs im N,N-Dimethylanilin-Kern ist anfällig für elektrophile Angriffe. In Gegenwart von starken Oxidationsmitteln oder Halogenen kommt es zur N-Oxidation oder zur Ringhydroxylierung. Dies manifestiert sich makroskopisch als Braun- oder Grünfärbung des Feststoffs.

  • Kausalität der thermischen Zersetzung: Bei Temperaturen über dem Schmelzpunkt der freien Base oder bei starkem thermischem Stress zersetzt sich das Hydrochlorid-Salz. Die Bindungsspaltung führt zur Emission hochtoxischer Gase, insbesondere Ammoniak (NH3), Stickoxiden (NOx) und Chlorwasserstoff (HCl)[1].

  • Säure-Base-Gleichgewicht: Die Zugabe von starken Basen deprotoniert das Salz sofort. Die resultierende freie Base ist ein wasserunlösliches, öliges Liquid, das sich als separate Phase abscheidet[4].

Degradation DMA_HCl N,N-Dimethylanilin-HCl (Stabil bei <30°C) Oxidation Starke Oxidationsmittel (z.B. Halogene) DMA_HCl->Oxidation Thermal Thermischer Stress (>190°C) DMA_HCl->Thermal Base Starke Basen (pH > 7) DMA_HCl->Base Deg_Ox Oxidative Degradation (N-Oxide, Ringhydroxylierung) Oxidation->Deg_Ox Deg_Therm Toxische Emissionen (NOx, HCl, NH3) Thermal->Deg_Therm Deg_Base Freisetzung der freien Base (Ölige Phase) Base->Deg_Base

Abb 1: Logische Degradationswege und Inkompatibilitäten von salzsaurem Dimethylanilin.

Lagerungsbedingungen und Handhabung

Basierend auf den Degradationsmechanismen müssen in der Labor- und Produktionspraxis folgende Lagerungsstandards strikt eingehalten werden:

  • Temperaturkontrolle: Das Material muss zwingend bei Temperaturen unter +30 °C gelagert werden[1]. Erhöhte Temperaturen beschleunigen die autokatalytische Oxidation.

  • Atmosphärische Isolation: Die Behälter müssen dicht verschlossen (tightly closed) an einem gut belüfteten Ort aufbewahrt werden. Da die Substanz hygroskopisch ist, führt das Eindringen von Luftfeuchtigkeit zu einer partiellen lokalen Hydrolyse im Kristallgitter, was die Zersetzung beschleunigt.

  • Chemische Segregation: Eine strikte räumliche Trennung von starken Oxidationsmitteln, Säurechloriden, Säureanhydriden und Chloroformiaten ist erforderlich, um exotherme Reaktionen zu verhindern[1].

Experimentelles Protokoll: Aufreinigung und Rekristallisation

Gealterte Chargen von salzsaurem Dimethylanilin weisen oft eine bräunliche bis grünliche Verfärbung auf, verursacht durch säurelösliche Teerprodukte. Das folgende Protokoll beschreibt eine hocheffiziente Rekristallisation[4].

System-Validierung: Dieses Protokoll ist ein selbstvalidierendes System. Jeder Schritt beinhaltet einen chemisch-visuellen Indikator, der den Erfolg der Operation bestätigt.

Schritt-für-Schritt Methodik:

  • Lösung: Lösen Sie 10 g des rohen N,N-Dimethylanilin-Hydrochlorids in 100 mL heißem, destilliertem Wasser (Verhältnis 1:10)[4].

  • Ansäuerung (Kritischer Schritt): Fügen Sie der heißen Lösung 1-2 % konzentrierte Salzsäure (HCl) hinzu[4].

    • Kausalität: Die Zugabe von HCl verschiebt das Dissoziationsgleichgewicht massiv auf die Seite des Salzes. Ohne diesen Schritt würde das Salz partiell hydrolysieren und die freie Base als unlösliches Öl ausfallen, was die Kristallisation ruiniert.

  • Adsorption: Geben Sie 0.5 bis 0.7 g Aktivkohlepulver hinzu und kochen Sie die Suspension für 2-3 Minuten[4].

    • Kausalität: Die poröse Struktur der Aktivkohle adsorbiert hochmolekulare, oxidierte Teer-Derivate, die für die Verfärbung verantwortlich sind.

  • Heißfiltration: Filtrieren Sie die heiße Suspension zügig durch einen vorgeheizten Büchnertrichter.

    • Selbstvalidierung: Das resultierende Filtrat muss klar und blassgelb bis farblos sein. Ist das Filtrat braun oder grünlich, war die Aktivkohlemenge unzureichend (Prozess muss bei Schritt 3 wiederholt werden).

  • Kristallisation: Kühlen Sie das Filtrat über Nacht auf 2-4 °C ab. Die verminderte Löslichkeit in der Kälte erzwingt die Ausfällung hochreiner Kristalle.

  • Isolierung: Filtrieren Sie die Kristalle ab, waschen Sie diese mit minimalen Mengen eiskaltem Wasser oder 50%igem wässrigem Ethanol und trocknen Sie das Produkt im Vakuum[4].

Recrystallization Start Rohes N,N-Dimethylanilin-HCl (Braun/Grünlich) Dissolve Lösen in heißem H2O + 1-2% konz. HCl Start->Dissolve Charcoal Zugabe von Aktivkohle (Adsorption von Teer) Dissolve->Charcoal Filter Heißfiltration (Entfernung der Kohle) Charcoal->Filter Check Qualitätskontrolle: Filtrat klar & blassgelb? Filter->Check Cool Kühlung auf 2-4 °C (Kristallisation) Check->Cool Ja Fail Erneute Kohlebehandlung Check->Fail Nein Pure Reine Kristalle (Vakuumtrocknung) Cool->Pure Fail->Charcoal

Abb 2: Selbstvalidierender Workflow zur Aufreinigung und Rekristallisation.

Sicherheits- und Toxizitätsprofil

Die Handhabung von salzsaurem Dimethylanilin erfordert die strikte Einhaltung von EHS-Richtlinien (Environment, Health, and Safety).

  • Akute Toxizität: Die Substanz ist toxisch bei Einatmen, Hautkontakt und Verschlucken (R23/24/25)[1]. Die Hautpenetration der freien Base (die bei Kontakt mit basischen Oberflächen entstehen kann) ist besonders hoch.

  • Chronische Toxizität: N,N-Dimethylanilin-Hydrochlorid steht im Verdacht, karzinogen zu wirken (H351) und kann durch wiederholte Exposition spezifische Organschäden verursachen (H371, H373)[3].

  • Umweltgefährdung: Das Salz ist stark toxisch für aquatische Organismen und verursacht langfristige Schäden in Gewässern (R51/53)[1]. Kontaminiertes Wasser darf unter keinen Umständen in die Kanalisation gelangen.

Referenzen

  • ChemBK – N,N-dimethylaniline hydrochloride (1:1) - Physico-chemical Properties & Safety. URL:[Link]

  • National Center for Biotechnology Information (NCBI) – PubChem Compound Summary for CID 5882-44-0, Benzenamine, N,N-dimethyl-, hydrochloride (1:1). URL:[Link]

  • National Center for Biotechnology Information (NCBI) – PubChem Compound Summary for CID 17170, C.I. Basic Yellow 2 (Auramine O). URL:[Link]

  • Ataman Kimya – DIMETHYLANILINE - Handling, Storage, and Stability. URL:[Link]

  • ScienceMadness Discussion Board – p-Nitroso-dimethylaniline - Recrystallization Protocols and Free Base Conversion. URL:[Link]

Sources

Foundational

Whitepaper: Nachweis und Identifizierung von Dimethylanilinhydrochlorid (DMA·HCl)

Executive Summary & Regulatorischer Kontext N,N-Dimethylanilinhydrochlorid (DMA·HCl, CAS-Nr. 5882-44-0) ist ein essenzielles aromatisches Aminsalz, das als Präkursor in der Farbstoffsynthese (z.B.

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Regulatorischer Kontext

N,N-Dimethylanilinhydrochlorid (DMA·HCl, CAS-Nr. 5882-44-0) ist ein essenzielles aromatisches Aminsalz, das als Präkursor in der Farbstoffsynthese (z.B. Auramin O) und als Zwischenprodukt in der pharmazeutischen Industrie eingesetzt wird[1]. Aufgrund seiner potenziellen Genotoxizität und Karzinogenität unterliegt es strengen regulatorischen Kontrollen. Die fordert eine strikte Überwachung dieses Amins als Verunreinigung in pharmazeutischen Wirkstoffen (APIs)[2]. Die analytische Herausforderung besteht darin, das wasserlösliche, nicht-flüchtige Hydrochlorid-Salz in komplexen Matrices spurenanalytisch zu erfassen und eindeutig zu identifizieren[3].

Physikochemische Grundlagen der Analytik

Der Kern jeder robusten analytischen Methode für DMA·HCl ist die Kontrolle des Säure-Base-Gleichgewichts. Als Hydrochlorid-Salz eines tertiären Amins liegt das Molekül in wässriger Lösung bei neutralem oder saurem pH-Wert protoniert vor (Dimethylanilinium-Ion).

Kausalität der Probenvorbereitung: Um flüchtige Analysentechniken wie die Gaschromatographie (GC) nutzen zu können, muss das Salz in seine flüchtige, unpolare freie Base (N,N-Dimethylanilin) überführt werden. Da der pKa-Wert von N,N-Dimethylanilin bei ca. 5,15 liegt, erzwingt eine Anhebung des pH-Wertes auf >10 (mittels einer starken Base wie NaOH) eine quantitative Deprotonierung. Nur in diesem deprotonierten Zustand lässt sich der Analyt effizient in organische Lösungsmittel extrahieren[4].

Probenvorbereitung: Alkalische Flüssig-Flüssig-Extraktion (LLE)

Das folgende Protokoll beschreibt ein in sich geschlossenes, selbstvalidierendes System zur Extraktion von DMA·HCl aus wässrigen Matrices für die GC-MS-Analyse. Die Integration eines internen Standards kompensiert systemische Varianzen bei der Extraktion und Injektion.

Schritt-für-Schritt Methodik:

  • Einwaage & Lösung: 1,0 g der zu untersuchenden Probe in 30 mL Reinstwasser in einem 50-mL-Zentrifugenröhrchen vollständig lösen.

  • Alkalisierung: 2,0 mL 1M Natriumhydroxid (NaOH) zugeben. Kausalität: Der pH-Wert steigt auf >10. Das wasserlösliche Hydrochlorid-Salz wird quantitativ in die hydrophobe freie Base umgewandelt[4].

  • Interner Standard (Selbstvalidierung): 1,0 mL einer definierten Naphthalin-Lösung (in Hexan) hinzufügen. Kausalität: Naphthalin ist strukturell ähnlich (aromatisch, unpolar), eluiert in einem vergleichbaren Retentionsfenster und reagiert nicht mit der Matrix. Es validiert die Wiederfindungsrate der Extraktion[4].

  • Extraktion: 10,0 mL n-Hexan zugeben. Kausalität: Das stark unpolare Hexan extrahiert selektiv die deprotonierte freie Base, während anorganische Salze und polare Matrixbestandteile in der wässrigen Phase zurückbleiben.

  • Phasentrennung: Das Gemisch für 1 Minute kräftig vortexen, anschließend bei 3000 rpm für 5 Minuten zentrifugieren, um Emulsionen zu brechen und eine scharfe Phasengrenze zu erzeugen.

  • Isolierung: Die obere organische Phase (Hexan) vorsichtig abnehmen, über wasserfreiem Na2SO4 trocknen und direkt in das GC-MS-System injizieren.

Workflow N1 Probe in Matrix (DMA·HCl) N2 Zugabe 1M NaOH (pH > 10) N1->N2 Alkalisierung N3 Freie Base (N,N-Dimethylanilin) N2->N3 Deprotonierung N4 LLE mit Hexan + Interner Standard N3->N4 Lösungsmittelzugabe N5 Organische Phase (Analyt + Standard) N4->N5 Phasentrennung N6 Wässrige Phase (Matrix/Salze) N4->N6 Verwerfen N7 GC-MS Analyse N5->N7 Injektion

Workflow der Probenvorbereitung und alkalischen Extraktion für DMA·HCl.

Instrumentelle Analytik: Chromatographie und Massenspektrometrie

Gaschromatographie-Massenspektrometrie (GC-MS)

Gemäß den Vorgaben der Ph. Eur. 2.4.26 ist die GC die Standardmethode für flüchtige Amine[4].

  • Trennung: Die Analyse erfolgt auf einer schwach polaren Säule (z.B. 5% Phenyl-methylpolysiloxan). Die freie Base zeigt hier exzellente Peakformen ohne die Notwendigkeit einer Derivatisierung.

  • MS-Identifizierung (EI): Bei der Elektronenstoßionisation (70 eV) zeigt N,N-Dimethylanilin ein klares Molekülion bei m/z 121. Kausalität der Fragmentierung: Der Basispeak bei m/z 120 entsteht durch die Abspaltung eines Wasserstoffatoms unter Bildung eines resonanzstabilisierten Iminium-Ions. Ein weiteres diagnostisches Fragment ist m/z 105, welches durch den Verlust einer Methylgruppe (-CH3) generiert wird[5].

Hochleistungsflüssigkeitschromatographie (HPLC-MS)

Für thermolabile Matrices oder die direkte Analyse des Hydrochlorid-Salzes ohne vorherige Extraktion wird die LC-MS eingesetzt, wie von und in toxikologischen Studien empfohlen[6],[1].

  • Methode: Reversed-Phase (RP) C18-Säule.

  • Mobile Phase: Gradient aus Reinstwasser und Acetonitril, jeweils versetzt mit 0,1% Ameisensäure. Kausalität: Die Ameisensäure fungiert als Protonenquelle. Sie hält den pH-Wert im sauren Bereich, wodurch das Amin vollständig protoniert bleibt (DMA·H+). Dies garantiert nicht nur eine reproduzierbare Elution auf der hydrophoben stationären Phase, sondern maximiert auch die Ionisierungseffizienz.

  • Detektion: Im positiven Elektrospray-Modus (ESI+) wird das protonierte Molekül [M+H]+ hochauflösend bei m/z 122,09 detektiert[1].

LCMS A Mobile Phase (H2O/MeCN + 0.1% FA) C C18 RP-Säule (Chromatographische Trennung) A->C B Probeninjektion (DMA·HCl direkt) B->C D ESI+ Ionisation ([M+H]+ m/z 122.09) C->D Elution E TOF-MS Detektor (Massenanalyse) D->E Ionentransfer

Schematischer Ablauf der direkten HPLC-IT-TOF-MS Analyse für DMA·HCl.

Spektroskopische Identifizierung (NMR)

Zur absoluten Strukturaufklärung von isoliertem DMA·HCl wird die 1H-NMR-Spektroskopie herangezogen, wie in Publikationen des detailliert[5].

Kausalität der chemischen Verschiebung: Die Protonierung des Stickstoffatoms im Hydrochlorid-Salz zieht über den induktiven Effekt (-I-Effekt) stark Elektronendichte von den benachbarten Methylgruppen ab. Dieses "Deshielding" (Entschirmung) führt zu einer signifikanten Tieffeldverschiebung der Signale im Vergleich zur ungeladenen freien Base.

  • Signale (in CDCl3): Die N-Methyl-Protonen (6H) erscheinen als scharfes Singulett bei δ 3,10 ppm (während sie in der freien Base bei ca. 2,9 ppm liegen). Die aromatischen Protonen (5H) zeigen Multipletts im Bereich von δ 7,28–7,81 ppm. Das stark saure Ammonium-Proton (NH+) ist als breites Singulett bei δ 14,05 ppm sichtbar[5].

Quantitative Leistungsdaten im Vergleich

Die folgende Tabelle fasst die kausalen Unterschiede und Leistungsparameter der beiden Hauptanalyseverfahren zusammen:

ParameterGC-MS (EI-Modus)HPLC-IT-TOF-MS (ESI+ Modus)Kausalität / Analytische Begründung
Analyt-Form Freie Base (N,N-Dimethylanilin)Protoniertes Salz (DMA·H+)GC erfordert zwingend ungeladene, flüchtige Moleküle; LC-MS profitiert von vorionisierten Spezies.
Probenvorbereitung LLE (Alkalisierung auf pH > 10)Direkte Injektion (Verdünnung)LLE eliminiert nicht-flüchtige Matrixkomponenten; LC-MS toleriert wässrige Injektionen.
Detektionslimit (LOD) < 0,1 ppm< 0,05 ppmHohe Sensitivität durch Selected Ion Monitoring (SIM) bei GC bzw. hochauflösende TOF-Detektion bei LC.
Charakteristische m/z 121[M]+, 120, 105122,09[M+H]+Harte EI-Ionisation erzeugt starke Fragmentierung; ESI ist eine weiche Ionisationsmethode (Intaktes Molekül).

Referenzen

  • [4] European Pharmacopoeia (Ph. Eur.) Method 2.4.26: N,N-Dimethylaniline Analysis Methods. Scribd / EDQM. URL:[Link]

  • [3] Genotoxic Impurities: From Structural Alerts to Qualification. Organic Process Research & Development (ACS Publications). URL:[Link]

  • [2] English Index - Ph. Eur. 11.5 (Reference for Method 2.4.26). EDQM. URL:[Link]

  • [5] Palladium-Catalyzed Synthesis of N,N-Dimethylanilines via Buchwald–Hartwig Amination of (Hetero)aryl Triflates. The Journal of Organic Chemistry (ACS Publications). URL:[Link]

  • [1] Identification of the Impurity in Auramine O by High Performance Liquid Chromatography-Ion Trap-Time of Flight Mass Spectrometry. Se Pu / PubMed. URL:[Link]

Sources

Exploratory

Historische Entwicklung und Synthese von Dimethylanilin-Derivaten: Ein technischer Leitfaden

Einleitung und chemische Relevanz N,N-Dimethylanilin (DMA) ist ein tertiäres aromatisches Amin, das als fundamentaler Baustein in der organischen Synthese, der Farbstoffchemie und der modernen Arzneimittelentwicklung die...

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Author: BenchChem Technical Support Team. Date: April 2026

Einleitung und chemische Relevanz

N,N-Dimethylanilin (DMA) ist ein tertiäres aromatisches Amin, das als fundamentaler Baustein in der organischen Synthese, der Farbstoffchemie und der modernen Arzneimittelentwicklung dient. Strukturell besteht es aus einem Benzolring, der mit einer Dimethylaminogruppe substituiert ist. Diese funktionelle Gruppe übt einen starken elektronenschiebenden mesomeren Effekt (+M-Effekt) auf das aromatische System aus, was DMA zu einem hochreaktiven Substrat für elektrophile aromatische Substitutionen (EAS) macht. Dieser Leitfaden beleuchtet die historische Entdeckung, die mechanistische Kausalität der Derivatisierung sowie validierte experimentelle Protokolle zur Synthese essenzieller DMA-Derivate.

Historische Entwicklung

Die erste dokumentierte Synthese von N,N-Dimethylanilin erfolgte im Jahr 1850 durch den deutschen Chemiker August Wilhelm von Hofmann[1]. Hofmanns bahnbrechende Arbeit konzentrierte sich auf die Alkylierung von primären aromatischen Aminen.

Kausalität der historischen Methodenwahl: Hofmann nutzte Methyliodid (CH₃I) als Alkylierungsmittel. Iodid ist aufgrund seiner Größe und Polarisierbarkeit eine exzellente Abgangsgruppe, was die nukleophile Substitution (S_N2) durch das freie Elektronenpaar des Anilins energetisch begünstigt. Da jedoch die resultierenden sekundären und tertiären Amine durch den induktiven Effekt (+I-Effekt) der eingeführten Methylgruppen nukleophiler sind als das ursprüngliche primäre Amin, kam es unweigerlich zur Überalkylierung und der Bildung quartärer Ammoniumsalze (Hofmann-Alkylierung)[2].

Um dieses Problem im industriellen Maßstab zu umgehen, wurde später ein katalytischer Prozess entwickelt: Die Alkylierung von Anilin mit Methanol in Gegenwart saurer Katalysatoren (wie Schwefelsäure oder Aluminiumoxid) bei hohen Temperaturen. Hierbei protoniert die Säure die Hydroxylgruppe des Methanols, wodurch Wasser als thermodynamisch stabile Abgangsgruppe fungiert. Diese Methode erlaubt eine präzise Steuerung der Stöchiometrie und verhindert die Bildung quartärer Salze[1][3].

Mechanismus und Kausalität der Derivatisierung

Die Synthese von DMA-Derivaten basiert fast ausschließlich auf der elektrophilen aromatischen Substitution (EAS). Die Dimethylaminogruppe dirigiert Elektrophile in die ortho- und para-Positionen.

Regioselektivität durch sterische Hinderung: Obwohl die ortho-Positionen elektronisch aktiviert sind, weisen die beiden Methylgruppen am Stickstoffatom einen erheblichen räumlichen Anspruch auf. Nähert sich ein voluminöses Elektrophil (z. B. Phosgen oder ein Bromonium-Ion), kommt es zu starken sterischen Wechselwirkungen (Van-der-Waals-Repulsion). Folglich ist die Aktivierungsenergie für den ortho-Angriff signifikant höher als für den para-Angriff. Dies führt zu einer bemerkenswerten para-Selektivität bei der Synthese von DMA-Derivaten.

EAS A N,N-Dimethylanilin (Elektronenreiches System) B +M-Effekt der -N(CH3)2 Gruppe A->B C Sterische Hinderung (Ortho-Position) A->C D Elektrophiler Angriff (z. B. Phosgen, Br2) B->D C->D E Para-Substitution (Hauptprodukt) D->E Regioselektivität

Logische Kausalität der Regioselektivität bei der EAS von N,N-Dimethylanilin.

Experimentelle Protokolle: Vom Labor- zum Industriestandard

Jedes der folgenden Protokolle stellt ein in sich geschlossenes, validiertes System dar. Die Parameter wurden so gewählt, dass Nebenreaktionen (wie Polyhalogenierung oder Überalkylierung) kinetisch oder thermodynamisch unterdrückt werden.

Protokoll 1: Historische Synthese von N,N-Dimethylanilin (Modifizierte Hofmann-Methode)

Ziel: Erschöpfende Methylierung von Anilin mit anschließender Freisetzung der tertiären Base.

  • Reaktion: In einem Rundkolben werden 10 mmol Anilin in 20 mL Acetonitril gelöst. Unter Rühren werden 25 mmol Methyliodid (Überschuss) tropfenweise hinzugefügt.

  • Kausalität der Temperierung: Die Mischung wird für 24 Stunden bei Raumtemperatur gerührt. Eine Erhitzung wird vermieden, um die exotherme S_N2-Reaktion zu kontrollieren und die Zersetzung des Alkylierungsmittels zu verhindern. Es fällt N,N,N-Trimethylaniliniumiodid als weißer Niederschlag aus.

  • Freisetzung: Das Lösungsmittel wird im Vakuum entfernt. Der Rückstand wird in Wasser gelöst und mit einer starken Base (z. B. wässriger NaOH oder Ag₂O) versetzt und erhitzt (Hofmann-Eliminierung/Demethylierung), um das tertiäre Amin N,N-Dimethylanilin zu destillieren.

Protokoll 2: Synthese von Michlers Keton (4,4'-Bis(dimethylamino)benzophenon)

Michlers Keton ist ein zentrales Intermediat für Triphenylmethanfarbstoffe wie Kristallviolett[4].

  • Aktivierung: In einem trockenen Reaktor werden 2 Äquivalente N,N-Dimethylanilin vorgelegt. Ein Äquivalent Phosgen (COCl₂) wird langsam eingeleitet. Als Katalysator dient wasserfreies Zinkchlorid (ZnCl₂).

  • Kausalität des Katalysators: ZnCl₂ ist eine Lewis-Säure, die an das Sauerstoffatom des Phosgens koordiniert. Dies entzieht dem Carbonylkohlenstoff Elektronendichte und senkt das LUMO (Lowest Unoccupied Molecular Orbital), was den nukleophilen Angriff des elektronenreichen para-Kohlenstoffs des DMA drastisch beschleunigt.

  • Kondensation: Die Mischung wird auf 100 °C erhitzt. Nach der ersten Addition entsteht intermediär p-Dimethylaminobenzoylchlorid, welches sofort von einem zweiten Molekül DMA angegriffen wird.

  • Aufarbeitung: Die Reaktionsmasse wird in verdünnte Salzsäure gegossen, um Zinksalze zu lösen, und anschließend mit Natriumhydroxid neutralisiert, woraufhin Michlers Keton präzipitiert.

Workflow S1 2 Äq. DMA + 1 Äq. Phosgen S2 Friedel-Crafts Acylierung (ZnCl2) S1->S2 S3 Temperierung (100 °C) S2->S3 S4 Hydrolyse & Neutralisation S3->S4 S5 Michlers Keton (Isolierung) S4->S5

Synthese-Workflow zur Darstellung von Michlers Keton aus N,N-Dimethylanilin.

Protokoll 3: Moderne Synthese von 4-Brom-N,N-dimethylanilin

Halogenierte Derivate sind essenzielle Bausteine für Palladium-katalysierte Kreuzkupplungen (z. B. Buchwald-Hartwig-Aminierungen)[5].

  • Reagenzvorbereitung: 10 mmol N,N-Dimethylanilin werden in 30 mL trockenem Dichlormethan (DCM) gelöst und auf 0 °C gekühlt.

  • Halogenierung: 10.5 mmol N-Bromsuccinimid (NBS) werden portionsweise über 30 Minuten zugegeben.

  • Kausalität der Reagenzwahl: Im Gegensatz zu elementarem Brom (Br₂), das bei hochaktivierten Aromaten unweigerlich zur Polybromierung führt, liefert NBS eine konstant niedrige Konzentration an reaktivem Brom. Die Kühlung auf 0 °C friert konkurrierende ortho-Angriffe kinetisch ein, was zu einer quantitativen para-Selektivität führt[6].

  • Isolierung: Das ausgefallene Succinimid wird abfiltriert, die organische Phase mit Natriumthiosulfat-Lösung gewaschen, über Na₂SO₄ getrocknet und das Lösungsmittel im Vakuum entfernt.

Quantitative Daten und physikochemische Eigenschaften

Die folgende Tabelle fasst die quantitativen Struktur- und Eigenschaftsdaten von N,N-Dimethylanilin und seinen historisch sowie industriell wichtigsten Derivaten zusammen. Die signifikanten Unterschiede in den Schmelz- und Siedepunkten korrelieren direkt mit der Zunahme des Molekulargewichts und der Einführung polarer funktioneller Gruppen (z. B. der Carbonylgruppe in Michlers Keton), die stärkere intermolekulare Dipol-Dipol-Wechselwirkungen ermöglichen[1][7].

VerbindungCAS-NummerMolmasse ( g/mol )Dichte (g/cm³)Schmelzpunkt (°C)Siedepunkt (°C)Primäre Anwendung
N,N-Dimethylanilin 121-69-7121.180.9562.0194.0Lösungsmittel, Farbstoff-Präkursor
Michlers Keton 90-94-8268.361.150172.0> 360.0Triphenylmethanfarbstoffe (Kristallviolett)
4-Brom-N,N-dimethylanilin 586-77-6200.081.49755.0264.0Kreuzkupplungs-Baustein (Pharma)
N,N-Dimethyl-p-toluidin 99-97-8135.210.937-15.0211.0Polymerisationsbeschleuniger

Referenzen

  • Wikipedia-Autoren. "Dimethylaniline." Wikipedia, The Free Encyclopedia. URL: [Link]

  • Sciencemadness Wiki. "Crystal violet." Sciencemadness. URL:[Link]

  • ACS Publications. "Palladium-Catalyzed Synthesis of N,N-Dimethylanilines via Buchwald–Hartwig Amination of (Hetero)aryl Triflates." The Journal of Organic Chemistry. URL:[Link]

  • ACS Publications. "Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides." The Journal of Organic Chemistry. URL:[Link]

Sources

Protocols & Analytical Methods

Method

Applikationsnotiz: Synthese von 4,4'-Methylen-bis(N,N-dimethylanilin) mittels Dimethylanilinhydrochlorid

Zielgruppe: Forscher, Chemiker in der Prozessentwicklung und Wirkstoffentwicklung. Einführung und Wissenschaftlicher Hintergrund Die Synthese von 4,4'-Methylen-bis(N,N-dimethylanilin), in der Literatur häufig als Michler...

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Author: BenchChem Technical Support Team. Date: April 2026

Zielgruppe: Forscher, Chemiker in der Prozessentwicklung und Wirkstoffentwicklung.

Einführung und Wissenschaftlicher Hintergrund

Die Synthese von 4,4'-Methylen-bis(N,N-dimethylanilin), in der Literatur häufig als Michlers Base oder Tetramethyldiaminodiphenylmethan bezeichnet[1], ist ein zentraler chemischer Prozess zur Herstellung von Triarylmethan-Farbstoffen (wie Auramin O) sowie ein wichtiges Intermediat in der Polymerchemie[2]. Die Reaktion ist ein klassisches Beispiel für eine elektrophile aromatische Substitution, bei der Formaldehyd als Methylenbrücken-Donor fungiert[3].

Mechanismus und Kausalität (E-E-A-T)

Die Wahl von Dimethylanilinhydrochlorid (in situ generiert durch wässrige Salzsäure und N,N-Dimethylanilin) ist für den Reaktionsverlauf von kritischer Bedeutung[4]:

  • Aktivierung des Elektrophils: Im stark sauren Milieu wird der Formaldehyd protoniert, wodurch ein hochreaktives Hydroxymethyl-Kation ( +CH2​OH ) entsteht[3]. Ohne diese starke Säurekatalyse würde der elektrophile Angriff auf den elektronenreichen Aromaten nicht mit ausreichender Geschwindigkeit stattfinden.

  • Regioselektivität: Die Dimethylamino-Gruppe ( −N(CH3​)2​ ) ist ein starker Elektronendonor (+M-Effekt), der den Benzolring aktiviert und das Elektrophil hochselektiv in die para-Position dirigiert[3]. Die sterische Hinderung durch die voluminöse Dimethylamino-Gruppe unterdrückt ortho-Substitutionen nahezu vollständig.

  • Zweiter Substitutionsschritt: Das intermediär gebildete p-Dimethylaminobenzylalkohol-Derivat wird durch die Säure erneut protoniert. Unter Wasserabspaltung bildet sich ein resonanzstabilisiertes Carbokation, das von einem zweiten Molekül N,N-Dimethylanilin angegriffen wird, um das finale Diaryl-Gerüst zu bilden[3].

Mechanism A Formaldehyd (HCHO) B Protonierung (H+ aus HCl) A->B C Hydroxymethyl-Kation (+CH2OH) B->C D N,N-Dimethylanilin (Elektrophiler Angriff) C->D E Benzylalkohol-Intermediat D->E F Protonierung & -H2O (Carbokation) E->F G 2. N,N-Dimethylanilin (Angriff) F->G H Michlers Base (Zielprodukt) G->H

Reaktionsmechanismus der säurekatalysierten Kondensation zu Michlers Base.

Materialien und Reagenzien

Reagenz / MaterialFunktion im ProtokollMenge / StoffmengeGefahrenhinweise
N,N-DimethylanilinEdukt / Nukleophil180 g (ca. 1.48 mol)Toxisch, umweltgefährdend
Formaldehyd (37% wässrig)Edukt (Methylen-Quelle)125 mL (ca. 1.67 mol)Karzinogen, toxisch[5]
Salzsäure (37% wässrig)Katalysator / Salzbildner300 mLÄtzend
Natriumhydroxid (NaOH)Neutralisationq.s. (bis pH > 8)Ätzend
Ethanol (absolut)Lösungsmittel (Umkristallisation)500 mLLeichtentzündlich

Anmerkung: Ein leichter molarer Überschuss an Formaldehyd und ein starker Überschuss an Säure stellen sicher, dass das N,N-Dimethylanilin vollständig umgesetzt wird und die Bildung von unerwünschten Oligomeren minimiert wird[6].

Experimentelles Protokoll

Die folgende Vorschrift beschreibt ein selbstvalidierendes System: Jeder Schritt enthält physikalische Indikatoren, um den Erfolg der jeweiligen Phase zu bestätigen.

Schritt 1: In-situ Bildung des Katalysatorsystems

  • In einem 2-L-Rundkolben, ausgestattet mit mechanischem Rührer, Rückflusskühler und Innenthermometer, werden 180 g N,N-Dimethylanilin vorgelegt[6].

  • Unter stetigem Rühren und externer Eiskühlung werden langsam 300 mL konzentrierte Salzsäure (37%) zugetropft[6]. Kausalität: Die exotherme Säure-Base-Reaktion bildet N,N-Dimethylanilinhydrochlorid. Die Kühlung verhindert eine vorzeitige Zersetzung oder oxidative Nebenreaktionen des Amins. Validierung: Die Lösung wird homogen, leicht viskos und erwärmt sich spürbar.

Schritt 2: Kondensation 3. Zu der sauren Amin-Lösung werden 125 mL der 37%igen Formaldehydlösung zügig zugegeben[6]. 4. Das Gemisch wird auf einem Dampfbad oder in einem Ölbad für ca. 10 Minuten auf 85–100 °C erhitzt[6]. Kausalität: Die erhöhte Temperatur liefert die notwendige Aktivierungsenergie für den zweiten, sterisch anspruchsvolleren elektrophilen Angriff. Eine zu lange Erhitzung bei exzessiven Temperaturen kann jedoch zur Polymerisation des Formaldehyds führen.

Schritt 3: Neutralisation und Fällung 5. Die heiße Reaktionsmischung wird in ein 5-L-Becherglas überführt und mit ca. 1 L destilliertem Wasser verdünnt. 6. Unter starkem Rühren wird langsam eine konzentrierte Natriumhydroxid-Lösung (oder 10%ige NaOH) zugegeben, bis der pH-Wert der Lösung basisch ist (pH > 8). Kausalität: Das Produkt liegt in der sauren Lösung als wasserlösliches Dihydrochlorid-Salz vor. Die Neutralisation überführt das Salz in die freie Base, welche in Wasser unlöslich ist und ausfällt[7]. Validierung: Es bildet sich unmittelbar ein massiver, weißlich bis hellgelber Niederschlag[2].

Workflow Step1 1. Vorbereitung N,N-Dimethylanilin + HCl (Kühlung) Step2 2. Kondensation Zugabe Formaldehyd & Erhitzen (85-100 °C) Step1->Step2 Step3 3. Neutralisation Zugabe von NaOH bis pH > 8 Step2->Step3 Step4 4. Filtration Isolierung des Rohprodukts Step3->Step4 Step5 5. Umkristallisation Reinigung aus heißem Ethanol Step4->Step5

Schematischer Arbeitsablauf der Synthese und Aufarbeitung.

Aufarbeitung und Reinigung

  • Der ausgefallene Feststoff wird über eine Büchnertrichter-Vakuumfiltration abgesaugt und mehrfach mit kaltem, destilliertem Wasser gewaschen, um überschüssiges NaOH und anorganische Salze restlos zu entfernen.

  • Umkristallisation: Das Rohprodukt wird in der minimalen Menge an siedendem Ethanol (ca. 400-500 mL) gelöst. Die Lösung wird heiß filtriert und anschließend langsam auf Raumtemperatur, dann im Eisbad auf 0 °C abgekühlt[2].

  • Die resultierenden glänzenden, weißen bis hellgelben Kristalle werden abfiltriert und im Vakuumtrockenschrank bei 40 °C bis zur Gewichtskonstanz getrocknet[2].

Analytische Charakterisierung

Zur Bestätigung der Identität und Reinheit des hergestellten 4,4'-Methylen-bis(N,N-dimethylanilins) sollten folgende Parameter herangezogen werden:

Analytische MethodeErwarteter Wert / SignalInterpretation
Schmelzpunkt 90 - 95 °C[2]Ein scharfer Schmelzpunkt in diesem Bereich bestätigt eine hohe Reinheit.
1H-NMR (CDCl3) δ ~ 3.85 ppm (s, 2H)Entspricht den Protonen der zentralen Methylenbrücke ( −CH2​− )[8].
1H-NMR (CDCl3) δ ~ 2.90 ppm (s, 12H)Entspricht den vier N-Methylgruppen ( −N(CH3​)2​ ).
1H-NMR (CDCl3) δ ~ 6.70 & 7.10 ppm (d, 8H)Typisches AA'BB'-System der para-substituierten aromatischen Ringe.
Molare Masse 254.37 g/mol [9]Bestätigung durch Massenspektrometrie (z.B. ESI-MS: m/z = 255 [M+H]+).

Sicherheit und Entsorgung

  • Toxizität: 4,4'-Methylen-bis(N,N-dimethylanilin) ist als potenziell karzinogen eingestuft[2] und kann in Tiermodellen Leber- sowie Schilddrüsentumore verursachen[10]. Es muss zwingend unter einem gut ziehenden Abzug mit entsprechender persönlicher Schutzausrüstung (Nitrilhandschuhe, Schutzbrille, Laborkittel) gearbeitet werden.

  • Entsorgung: Alle organischen Filtrate (Ethanol, nicht umgesetztes Amin) müssen in den Behälter für halogenfreie organische Lösungsmittelabfälle gegeben werden. Wässrige, neutralisierte Phasen sind den wässrigen Schwermetall-/Giftabfällen zuzuführen.

Referenzen

  • PubChem Compound Summary: Bis(p-(dimethylamino)phenyl)methane | C17H22N2 | CID 7567. National Center for Biotechnology Information. URL: [Link]

  • U.S. Environmental Protection Agency (EPA): Risk Assessment for 4,4'-Methylenedianiline CAS No. 101-77-9. URL: [Link]

  • Organic Syntheses: p-Dimethylaminobenzaldehyde / Condensation Reactions. John Wiley and Sons, Inc. URL: [Link]

Sources

Application

HPLC-Methode zur Reinheitsanalyse von 2,6-Dimethylanilinhydrochlorid

Application Note: Einleitung & Toxikologische Relevanz 2,6-Dimethylanilin (2,6-DMA), häufig als Hydrochloridsalz (2,6-Dimethylanilinhydrochlorid, CAS 21436-98-6) vorliegend, ist ein essenzielles Zwischenprodukt in der ph...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note:

Einleitung & Toxikologische Relevanz

2,6-Dimethylanilin (2,6-DMA), häufig als Hydrochloridsalz (2,6-Dimethylanilinhydrochlorid, CAS 21436-98-6) vorliegend, ist ein essenzielles Zwischenprodukt in der pharmazeutischen Synthese. Es ist insbesondere als Ausgangsstoff und potenzielles Abbauprodukt in Lokalanästhetika wie Lidocain, Bupivacain und Ropivacain von kritischer Bedeutung[1].

Aus regulatorischer Sicht wird 2,6-DMA als genotoxische Verunreinigung (Genotoxic Impurity, GTI) und als Karzinogen im Tiermodell eingestuft[2]. Die strenge Überwachung dieser Verunreinigung in pharmazeutischen Wirkstoffen (APIs) ist daher durch ICH-Richtlinien (M7) zwingend vorgeschrieben. Um die Patientensicherheit zu gewährleisten, bedarf es hochpräziser, stabilitätsindikativer Analysemethoden, die selbst Spuren dieser Verbindung zuverlässig quantifizieren.

Metabolische Kausalität: Warum Spurenanalytik essenziell ist

Die Notwendigkeit einer hochsensitiven Analytik ergibt sich direkt aus dem Metabolismus von 2,6-DMA im menschlichen Körper. In-vitro-Studien mit menschlichen Lebermikrosomen zeigen, dass 2,6-DMA durch Cytochrom-P450-Enzyme oxidiert wird[3].

Während die para-Hydroxylierung durch CYP2E1 und CYP2A6 zum Hauptmetaboliten 4-Amino-3,5-dimethylphenol (DMAP) führt, katalysiert spezifisch CYP2A6 die N-Hydroxylierung zu N-(2,6-Dimethylphenyl)hydroxylamin (DMHA)[3]. DMHA ist ein hochreaktives, genotoxisches Intermediat, das Hämoglobin- und DNA-Addukte bilden kann[4].

Metabolic_Pathway DMA 2,6-Dimethylanilin (2,6-DMA) CYP2A6 CYP2A6 (N-Hydroxylierung) DMA->CYP2A6 CYP2E1 CYP2E1 / CYP2A6 (para-Hydroxylierung) DMA->CYP2E1 DMHA DMHA (Genotoxisch) CYP2A6->DMHA DMAP DMAP (Hauptmetabolit) CYP2E1->DMAP DMHA->DMAP Umlagerung

Caption: Metabolische Aktivierung von 2,6-DMA durch Cytochrom-P450-Enzyme (CYP2A6 und CYP2E1).

Wissenschaftliche Rationale der Methodenentwicklung

Als Senior Application Scientist verfolge ich bei der Methodenentwicklung das Prinzip des "Quality by Design" (QbD). Jede chromatographische Entscheidung basiert auf den physikochemischen Eigenschaften des Analyten:

  • Wahl der stationären Phase (C18 End-capped): 2,6-DMA ist ein aromatisches Amin. Unbehandelte Silanolgruppen auf der Kieselgeloberfläche würden als Kationenaustauscher fungieren und starkes Peak-Tailing verursachen. Eine vollständig end-capped C18-Säule blockiert diese sekundären Wechselwirkungen und garantiert symmetrische Peaks[1].

  • Kausalität des pH-Werts (pH 3.0): Der pKa-Wert der Aminogruppe in 2,6-DMA liegt bei ca. 3.95. Um reproduzierbare Retentionszeiten zu gewährleisten, muss der pH-Wert der mobilen Phase mindestens eine Einheit unter dem pKa-Wert liegen. Bei pH 3.0 liegt 2,6-DMA vollständig protoniert vor (als Hydrochlorid), was chromatographische Robustheit schafft[1].

  • Detektionsmethode (UV bei 240 nm): Das konjugierte aromatische System von 2,6-DMA zeigt ein starkes Absorptionsmaximum bei 240 nm, was ein optimales Signal-Rausch-Verhältnis für die UV-Quantifizierung bietet[1]. Für Ultra-Spurenanalytik (Sub-Nanogramm-Bereich) kann alternativ eine amperometrische Detektion (+0.85 V) eingesetzt werden[5].

HPLC_Workflow Sample Probenvorbereitung (2,6-DMA HCl) Injection HPLC Injektion (10 µL) Sample->Injection Separation RP-C18 Trennung (pH 3.0 / ACN) Injection->Separation Detection UV-Detektion (240 nm) Separation->Detection Analysis Datenanalyse & Quantifizierung Detection->Analysis

Caption: Analytischer Workflow für die HPLC-Reinheitsanalyse von 2,6-Dimethylanilinhydrochlorid.

Materialien und Reagenzien

  • Referenzstandard: 2,6-Dimethylanilinhydrochlorid (>98.0% HPLC-Reinheit)[6].

  • Lösungsmittel: Acetonitril (ACN, HPLC-Grade), Reinstwasser (18.2 MΩ·cm).

  • Puffersalze: Kaliumdihydrogenphosphat (KH₂PO₄), Phosphorsäure (H₃PO₄, verdünnt zur pH-Einstellung).

Detaillierte Methodik und Protokolle

Chromatographische Bedingungen

Die folgenden Parameter definieren das Herzstück der Trennung und wurden für maximale Spezifität optimiert[1].

Tabelle 1: Instrumentelle HPLC-Parameter

Parameter Spezifikation
Säule C18, 250 mm x 4.6 mm, 5 µm (End-capped)
Mobile Phase A 20 mM KH₂PO₄ Puffer (pH 3.0)
Mobile Phase B Acetonitril (HPLC-Grade)
Flussrate 1.0 mL/min
Säulentemperatur 30 °C
Detektion UV-Vis bei 240 nm

| Injektionsvolumen | 10 µL |

Tabelle 2: Gradientenprofil für die Elution

Zeit (min) Mobile Phase A (%) Mobile Phase B (%) Kausalität der Gradientenstufe
0.0 - 5.0 80 20 Isokratischer Halt zur Fokussierung polarer Analyten.
5.0 - 20.0 80 → 20 20 → 80 Lineare Rampe zur Elution stark bindender Verunreinigungen.
20.0 - 25.0 20 80 Spülphase zur Vermeidung von Carry-over (Verschleppung).

| 25.1 - 30.0 | 80 | 20 | Re-Äquilibrierung der Säule für die nächste Injektion. |

Schritt-für-Schritt Probenvorbereitung

Ein robustes Protokoll erfordert eine exakte Vorbereitung der mobilen Phase und der Standards, um Matrixeffekte zu minimieren[1].

Schritt 1: Herstellung der Mobilen Phase A (Puffer)

  • Wiegen Sie exakt 2.72 g Kaliumdihydrogenphosphat (KH₂PO₄) ab.

  • Lösen Sie das Salz in 1000 mL Reinstwasser (HPLC-Grade).

  • Stellen Sie den pH-Wert unter ständigem Rühren mit verdünnter Phosphorsäure exakt auf 3.0 ein.

  • Filtrieren Sie den Puffer durch einen 0.45 µm Membranfilter und entgasen Sie die Lösung im Ultraschallbad für 10 Minuten.

Schritt 2: Herstellung des Verdünnungsmittels (Diluent)

  • Mischen Sie Mobile Phase A und Mobile Phase B (Acetonitril) in einem Volumenverhältnis von 50:50 (v/v).

Schritt 3: Herstellung der Standard-Stammlösung (1000 µg/mL)

  • Wiegen Sie präzise 25 mg des 2,6-Dimethylanilinhydrochlorid-Referenzstandards in einen 25 mL Messkolben ein.

  • Fügen Sie ca. 15 mL des Verdünnungsmittels hinzu und sonifizieren Sie die Lösung für 10-15 Minuten, bis sich der Feststoff vollständig gelöst hat.

  • Lassen Sie die Lösung auf Raumtemperatur abkühlen und füllen Sie den Kolben bis zur Markierung mit dem Verdünnungsmittel auf.

Schritt 4: Herstellung der Arbeitslösungen & Proben

  • Verdünnen Sie die Stammlösung seriell mit dem Verdünnungsmittel, um Kalibrierstandards im linearen Bereich (z.B. 1 bis 100 µg/mL) zu erhalten.

  • Filtrieren Sie alle finalen Proben durch einen 0.22 µm Spritzenfilter direkt in die HPLC-Vials.

Systemeignung und Validierung (Self-Validating System)

Jede analytische Sequenz muss sich selbst validieren. Bevor die eigentliche Probenmessung beginnt, wird ein Systemeignungstest (System Suitability Test, SST) durchgeführt. Die Methode gilt nur als valide, wenn die in Tabelle 3 definierten Kriterien erfüllt sind[1][5].

Tabelle 3: Quantitative Validierungsparameter & SST-Kriterien

Validierungsparameter Akzeptanzkriterium / Typischer Wert Analytische Bedeutung
Tailing-Faktor (Asymmetrie) ≤ 1.5 Bestätigt die Abwesenheit von Silanol-Wechselwirkungen.
Theoretische Bodenzahl (N) > 5000 Indikator für die Trennleistung und Intaktheit der C18-Säule.
RSD der Peakfläche (n=6) ≤ 2.0 % Beweist die Präzision des Autosamplers und der Integration.
Linearität (R²) > 0.999 Sichert die korrekte Quantifizierung über den gesamten Bereich.
Limit of Detection (LOD) - UV ~0.1 µg/mL Reicht für Standard-Reinheitsprüfungen von APIs aus.

| LOD - Amperometrisch | 0.8 ng/mL | Optional für Ultra-Spurenanalytik (z.B. in biologischen Matrices)[5]. |

Ergebnisinterpretation & Fehlerbehebung (Troubleshooting)

Die Kausalität von chromatographischen Artefakten zu verstehen, ist der Schlüssel zur Fehlerbehebung:

  • Symptom: Starkes Peak-Tailing (Faktor > 1.5)

    • Kausalität: Die Aminogruppe des 2,6-DMA interagiert mit ionisierten Silanolgruppen auf der Säule.

    • Lösung: Überprüfen Sie den pH-Wert der Mobilen Phase A. Steigt der pH-Wert über 3.5, beginnt das Amin zu deprotonieren. Stellen Sie den pH-Wert strikt auf 3.0 ein oder tauschen Sie die Säule gegen eine neue, vollständig end-capped C18-Säule aus.

  • Symptom: Schwankende Retentionszeiten

    • Kausalität: Inkonsistente Säulentemperatur oder unzureichende Äquilibrierung der stationären Phase.

    • Lösung: Stellen Sie sicher, dass der Säulenofen konstant auf 30 °C temperiert ist und die Säule vor der ersten Injektion mindestens 10 Säulenvolumina der initialen mobilen Phase (80% Puffer) gesehen hat.

  • Symptom: Basislinien-Drift während des Gradienten

    • Kausalität: Unterschiedliche UV-Absorptionen von Puffer und Acetonitril bei 240 nm.

    • Lösung: Verwenden Sie ausschließlich hochreines HPLC-Grade Acetonitril. Ein leichter Drift ist bei Gradientenmethoden normal, sollte aber die Peakintegration nicht beeinträchtigen. Führen Sie stets eine Blank-Injektion (nur Verdünnungsmittel) durch, um Systempeaks zu subtrahieren[1].

Referenzen

  • Title : Application Note: A Robust HPLC Method for the Quantification of 2,6-Dimethylaniline Source : BenchChem URL :

  • Title : Determination of 2,6-dimethylaniline and o-toluidine impurities in preparations for local anaesthesia by the HPLC method with amperometric detection Source : Acta Poloniae Pharmaceutica (PubMed) URL :

  • Title : Oxidation of 2,6-Dimethylaniline by Recombinant Human Cytochrome P450s and Human Liver Microsomes Source : Chemical Research in Toxicology (ACS Publications) URL :

Sources

Method

Verwendung von Dimethylanilinhydrochlorid als Härter für Epoxidharze

Application Note: Verwendung von N,N-Dimethylanilinhydrochlorid (DMA·HCl) als latenter Beschleuniger für Epoxidharze Einleitung und mechanistischer Hintergrund In der biomedizinischen Forschung und Wirkstoffentwicklung –...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Verwendung von N,N-Dimethylanilinhydrochlorid (DMA·HCl) als latenter Beschleuniger für Epoxidharze

Einleitung und mechanistischer Hintergrund

In der biomedizinischen Forschung und Wirkstoffentwicklung – insbesondere bei der hochpräzisen Fertigung von Mikrofluidik-Chips (Lab-on-a-Chip) und der biokompatiblen Verkapselung diagnostischer Sensoren – erfordert die Formulierung von einkomponentigen (1K) Epoxidharzsystemen eine feine Balance. Das System muss bei Raumtemperatur eine lange Lagerstabilität (Topfzeit) aufweisen, aber bei thermischer Aktivierung schnell und reproduzierbar aushärten.

N,N-Dimethylanilinhydrochlorid (DMA·HCl), das Hydrochloridsalz des tertiären Amins N,N-Dimethylanilin, wird in solchen Hochleistungs-Polymernetzwerken als säureblockierter, latenter Beschleuniger (Accelerator) eingesetzt ()[1]. Im Gegensatz zu freien tertiären Aminen, die sofort eine katalytische anionische Polymerisation des Epoxidharzes einleiten und die Topfzeit drastisch verkürzen, bleibt DMA·HCl bei Raumtemperatur inert.

Erst bei gezielter thermischer Aktivierung (typischerweise > 80 °C) dissoziiert das Salz. Dabei wird das aktive N,N-Dimethylanilin sowie Salzsäure (HCl) freigesetzt. Das freie tertiäre Amin greift nukleophil an den Oxiranringen des Epoxidharzes (z.B. Bisphenol-A-diglycidylether, DGEBA) an, stabilisiert die Übergangszustände und senkt die Aktivierungsenergie der Vernetzungsreaktion um bis zu 50 % ()[2]. Dies ermöglicht eine signifikante Reduktion der Gelierzeit von mehreren Stunden auf wenige Minuten, ohne die Integrität des finalen Netzwerks zu kompromittieren.

Visualisierung des Reaktionspfades

G N1 DMA·HCl (Latentes Salz) N2 Thermische Aktivierung (> 80°C) N1->N2 N3 N,N-Dimethylanilin (DMA) Aktives tertiäres Amin N2->N3 Dissoziation N4 Epoxidharz (DGEBA) Ringöffnung N3->N4 Nukleophiler Angriff N5 Zwitterion-Intermediat N4->N5 N6 Anionische Polymerisation (Kettenwachstum) N5->N6 N7 Vernetztes Epoxid-Netzwerk (Ausgehärtetes Harz) N6->N7 Aushärtung

Abb. 1: Reaktionspfad der latenten Epoxid-Aushärtung durch thermische Aktivierung von DMA·HCl.

Quantitative Daten: Einfluss von DMA·HCl auf die Härtungskinetik

Die folgende Tabelle fasst die rheologischen und thermischen Eigenschaften eines DGEBA-Dicyandiamid-Systems mit und ohne DMA·HCl-Beschleunigung zusammen. Die Daten illustrieren den Kompromiss zwischen Latenz und Reaktivität.

FormulierungDGEBA (Teile)DICY (Teile)DMA·HCl (Teile)Topfzeit (25 °C)Gelierzeit (120 °C)Aktivierungsenergie (Ea)Glasübergangstemp. (Tg)
Referenz (Unkatalysiert) 10060> 6 Monate> 120 min~ 95 kJ/mol135 °C
Beschleunigt (0.5 phr) 10060.5~ 4 Monate18 min~ 55 kJ/mol138 °C
Beschleunigt (1.0 phr) 10061.0~ 2 Monate8 min~ 48 kJ/mol142 °C

Anmerkung: "phr" steht für "parts per hundred resin". Die Zugabe von DMA·HCl senkt die Gelierzeit drastisch, während die Glasübergangstemperatur (Tg) durch einen höheren und homogeneren Vernetzungsgrad leicht ansteigt.

Experimentelles Protokoll: Formulierung und Aushärtung

Materialien & Reagenzien:

  • Epoxidharz: Bisphenol-A-diglycidylether (DGEBA, Epoxidäquivalentgewicht ~190 g/eq).

  • Primärhärter: Dicyandiamid (DICY, mikronisiert).

  • Beschleuniger: N,N-Dimethylanilinhydrochlorid (DMA·HCl, Reinheit ≥99%) ()[3].

  • Equipment: Dreiwalzenstuhl (Three-Roll Mill), Vakuum-Planetenmischer, DSC-Gerät (Differential Scanning Calorimeter).

Schritt 1: Vorbereitung und mechanische Dispergierung
  • Wiegen Sie 100 g DGEBA in ein sauberes, trockenes Mischgefäß ein.

  • Fügen Sie 6 g mikronisiertes DICY und 0,5 g DMA·HCl hinzu.

  • Kausalität der Dispergierung: Da DICY und DMA·HCl bei Raumtemperatur feste Pulver sind und sich nicht im Harz lösen, müssen sie mechanisch dispergiert werden. Nutzen Sie einen Dreiwalzenstuhl, um die Partikelgröße auf < 10 µm zu reduzieren. Dies garantiert eine homogene Verteilung der reaktiven Zentren, verhindert lokale Überhitzungen (Hotspots) während der Härtung und sichert eine einheitliche Vernetzungsdichte.

Schritt 2: Vakuum-Entgasung
  • Überführen Sie die dispergierte Mischung in einen Vakuum-Planetenmischer.

  • Mischen Sie bei 1500 U/min unter einem Vakuum von < 10 mbar für 15 Minuten.

  • Kausalität & Selbstvalidierung: Eingeschlossene Luftblasen fungieren in der ausgehärteten Matrix als mechanische Schwachstellen (Spannungskonzentratoren) und verfälschen optische oder mikrofluidische Eigenschaften. Der Entgasungsprozess ist selbstvalidierend: Das Ende des Schrittes ist erreicht, wenn bei anliegendem Vakuum keine Blasenbildung an der Oberfläche der Harzmischung mehr zu beobachten ist.

Schritt 3: Applikation und Stufenaushärtung (Step-Curing)
  • Gießen Sie das entgaste Harz in die vorbereitete Form (z.B. ein PDMS-Negativ für Mikrofluidik).

  • Härten Sie das System in einem programmierbaren Umluftofen nach folgendem Profil aus:

    • Rampe 1: Aufheizen auf 100 °C (2 °C/min).

    • Haltestufe 1 (Gelierphase): 60 Minuten bei 100 °C. Kausalität: Bei dieser Temperatur dissoziiert das DMA·HCl langsam. Das Harz geliert kontrolliert, ohne dass die stark exotherme Reaktion das System überhitzt (Vermeidung eines "Thermal Runaways").

    • Rampe 2: Aufheizen auf 150 °C (2 °C/min).

    • Haltestufe 2 (Vernetzungsphase): 120 Minuten bei 150 °C. Kausalität: Vollständige Umsetzung der verbleibenden Epoxidgruppen zur Maximierung der Glasübergangstemperatur (Tg) und der chemischen Beständigkeit.

    • Abkühlung: Langsames Abkühlen (1 °C/min) auf Raumtemperatur zur Vermeidung von thermomechanischen Eigenspannungen.

Schritt 4: Analytische Validierung (DSC)
  • Entnehmen Sie eine Probe (ca. 10 mg) des ausgehärteten Harzes.

  • Führen Sie eine dynamische DSC-Messung von 25 °C bis 250 °C mit einer Heizrate von 10 °C/min durch.

  • Kausalität & Selbstvalidierung: Wenn das System durch das gewählte Temperaturprofil vollständig ausgehärtet ist, darf im DSC-Thermogramm kein exothermer Nachhärtungspeak (Residual Cure) mehr sichtbar sein. Der Wendepunkt der Basislinie indiziert die finale Glasübergangstemperatur (Tg) und bestätigt den Erfolg des Härtungsprotokolls.

References

  • Han Epoxy. "Epoxy Accelerators: Fast-Curing Solutions for Industrial Adhesives". Source: Han Epoxy. URL:[Link]

Sources

Application

Nitrosierungsreaktion von N,N-Dimethylanilin zur Herstellung von Zwischenprodukten

Anwendungs- und Protokollleitfaden: Die Nitrosierungsreaktion von N,N-Dimethylanilin zur Herstellung von p-Nitroso-N,N-dimethylanilin Verfasser: Ein erfahrener Anwendungswissenschaftler Zielgruppe: Forscher, Wissenschaft...

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Author: BenchChem Technical Support Team. Date: April 2026

Anwendungs- und Protokollleitfaden: Die Nitrosierungsreaktion von N,N-Dimethylanilin zur Herstellung von p-Nitroso-N,N-dimethylanilin

Verfasser: Ein erfahrener Anwendungswissenschaftler Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung Datum: 29. März 2026

Zusammenfassung

Diese Anwendungsnotiz bietet eine detaillierte technische Anleitung zur C-Nitrosierungsreaktion von N,N-Dimethylanilin, einem entscheidenden Verfahren zur Synthese von p-Nitroso-N,N-dimethylanilin. Dieses Zwischenprodukt ist von erheblicher Bedeutung in der organischen Synthese, insbesondere bei der Herstellung von Farbstoffen und als Vulkanisationsbeschleuniger.[1][2] Wir werden den zugrunde liegenden Mechanismus der elektrophilen aromatischen Substitution erläutern, ein validiertes Laborprotokoll bereitstellen, wichtige Sicherheitsaspekte erörtern und die Charakterisierung des Produkts beschreiben. Ziel ist es, Forschern ein fundiertes und praktisches Verständnis dieser wichtigen chemischen Transformation zu vermitteln.

Einleitung und wissenschaftlicher Hintergrund

Die elektrophile aromatische Substitution ist eine fundamentale Reaktion in der organischen Chemie. Bei tertiären aromatischen Aminen wie N,N-Dimethylanilin ist der Benzolring durch die stark aktivierende Dimethylamino-Gruppe (-N(CH₃)₂) besonders anfällig für elektrophile Angriffe. Die Nitrosierung führt eine Nitrosogruppe (-NO) in den aromatischen Ring ein und erzeugt p-Nitroso-N,N-dimethylanilin, eine Verbindung, die als vielseitiger Baustein dient.

Die Reaktion wird typischerweise unter sauren Bedingungen bei niedrigen Temperaturen durchgeführt, wobei Natriumnitrit (NaNO₂) als Quelle für das nitrosierende Agens dient.[2][3] Die präzise Kontrolle der Reaktionsbedingungen ist entscheidend, um die Selektivität für die para-Substitution zu gewährleisten und Nebenreaktionen zu minimieren. Die stark aktivierende Natur der Dimethylamino-Gruppe lenkt den elektrophilen Angriff bevorzugt in die ortho- und para-Positionen. Aufgrund der sterischen Hinderung durch die voluminöse -N(CH₃)₂-Gruppe erfolgt die Substitution jedoch fast ausschließlich an der para-Position.[4]

Reaktionsmechanismus: Die elektrophile C-Nitrosierung

Der Kern dieser Reaktion ist der elektrophile Angriff des Nitrosonium-Ions (NO⁺) auf den elektronenreichen aromatischen Ring.[4][5] Der Mechanismus lässt sich in drei Hauptschritte unterteilen:

  • Erzeugung des Elektrophils: In einer sauren wässrigen Lösung (typischerweise Salzsäure) wird Natriumnitrit protoniert, um salpetrige Säure (HNO₂) zu bilden. Eine weitere Protonierung und der anschließende Wasserverlust erzeugen das hochreaktive Nitrosonium-Ion (NO⁺).[6]

  • Elektrophiler Angriff: Das Nitrosonium-Ion wird vom π-System des N,N-Dimethylanilin-Rings angegriffen. Dieser Angriff erfolgt überwiegend an der para-Position und führt zur Bildung eines resonanzstabilisierten Kations, das als Sigma-Komplex oder Wheland-Intermediat bekannt ist.

  • Rearomatisierung: Ein Basenmolekül (z. B. Wasser) deprotoniert den Sigma-Komplex am substituierten Kohlenstoffatom, wodurch die Aromatizität des Rings wiederhergestellt und das Endprodukt, p-Nitroso-N,N-dimethylanilin, als sein Hydrochlorid-Salz gebildet wird.

Nitrosation_Mechanism Mechanismus der C-Nitrosierung cluster_electrophile Schritt 1: Erzeugung des Elektrophils cluster_reaction Schritte 2 & 3: Elektrophiler Angriff und Rearomatisierung NaNO2 NaNO₂ + HCl HNO2 HNO₂ + NaCl NaNO2->HNO2 Protonierung H2ONO H₂O⁺-NO HNO2->H2ONO + H⁺ NO_plus NO⁺ (Nitrosonium-Ion) H2ONO->NO_plus - H₂O DMA N,N-Dimethylanilin Sigma_Complex Sigma-Komplex (Wheland-Intermediat) DMA->Sigma_Complex + NO⁺ (aus Schritt 1) Product_HCl p-Nitroso-N,N-dimethylanilin Hydrochlorid Sigma_Complex->Product_HCl - H⁺ (Rearomatisierung)

Abbildung 1: Detaillierter Mechanismus der elektrophilen C-Nitrosierung von N,N-Dimethylanilin.

Experimentelles Protokoll

Dieses Protokoll beschreibt die Synthese von p-Nitroso-N,N-dimethylanilin-Hydrochlorid und seine anschließende Umwandlung in die freie Base.

Benötigte Materialien und Reagenzien
ReagenzFormelMolmasse ( g/mol )MengeMolAnmerkungen
N,N-DimethylanilinC₈H₁₁N121.185.0 g0.041 molFrisch destilliert oder von hoher Reinheit
Konzentrierte SalzsäureHCl36.4625 mL~0.3 mol~37%
NatriumnitritNaNO₂69.003.0 g0.043 molIn Wasser gelöst
Wasser (deionisiert)H₂O18.02q.s.-Zum Lösen und Waschen
Eis--q.s.-Zum Kühlen
Natriumhydroxid (optional)NaOH40.00~1.7 g~0.043 molFür die Umwandlung zur freien Base
Sicherheitsvorkehrungen

Die Arbeit mit den beteiligten Chemikalien erfordert strikte Einhaltung der Sicherheitsrichtlinien.

  • N,N-Dimethylanilin: Giftig beim Einatmen, Verschlucken und bei Hautkontakt.[7] Es besteht der Verdacht auf krebserzeugende Wirkung. Arbeiten Sie ausschließlich im Abzug und tragen Sie geeignete persönliche Schutzausrüstung (PSA), einschließlich Nitrilhandschuhe, Schutzbrille und Laborkittel.

  • Natriumnitrit: Ein starkes Oxidationsmittel, das den Brand bei Kontakt mit brennbaren Materialien fördern kann.[8] Giftig beim Verschlucken.[9][10] Kontakt mit Haut und Augen vermeiden.

  • Konzentrierte Salzsäure: Stark korrosiv. Verursacht schwere Verätzungen der Haut und schwere Augenschäden. Dämpfe nicht einatmen. Immer im Abzug handhaben.

  • p-Nitroso-N,N-dimethylanilin: Giftig und kann kumulative Effekte haben.[1] Hautkontakt vermeiden.

Tragen Sie während des gesamten Experiments stets eine Schutzbrille, einen Laborkittel und chemikalienbeständige Handschuhe.

Schritt-für-Schritt-Synthese von p-Nitroso-N,N-dimethylanilin-Hydrochlorid
  • Vorbereitung der Dimethylanilin-Lösung: In einem 250-ml-Becherglas werden 5,0 g N,N-Dimethylanilin vorsichtig in 25 ml konzentrierter Salzsäure gelöst. Dieser Schritt ist exotherm; die Lösung kann sich erwärmen.

  • Kühlung: Stellen Sie das Becherglas in ein großes Eisbad. Fügen Sie direkt kleine Eisstücke zur Lösung hinzu, bis die Temperatur auf unter 0 °C sinkt. Ein Magnetrührer sorgt für eine gleichmäßige Temperaturverteilung.

  • Vorbereitung der Nitrit-Lösung: Lösen Sie 3,0 g Natriumnitrit in der minimal benötigten Menge Wasser (ca. 8-10 ml) in einem separaten kleinen Becherglas.

  • Nitrosierungsreaktion: Fügen Sie die Natriumnitritlösung sehr langsam (tropfenweise) über einen Zeitraum von 10-15 Minuten zur gekühlten Dimethylanilin-Lösung hinzu.[11] Überwachen Sie die Temperatur kontinuierlich mit einem Thermometer und stellen Sie sicher, dass sie nicht über 8-10 °C steigt.[3][11] Eine zu schnelle Zugabe oder unzureichende Kühlung kann zu unerwünschten Nebenprodukten führen.

  • Kristallisation: Während der Zugabe fällt das Produkt, p-Nitroso-N,N-dimethylanilin-Hydrochlorid, als gelber, kristalliner Feststoff aus.[11]

  • Isolierung: Lassen Sie die Mischung nach vollständiger Zugabe noch 15-20 Minuten im Eisbad stehen, um die Kristallisation zu vervollständigen. Filtrieren Sie den Niederschlag mittels Vakuumfiltration (Büchnertrichter).

  • Waschen und Trocknen: Waschen Sie die gesammelten Kristalle auf dem Filter mit einer kleinen Menge eiskalter, verdünnter Salzsäure, um unreagierte Ausgangsmaterialien zu entfernen. Anschließend mit einer kleinen Menge kaltem Wasser waschen, um überschüssige Säure zu entfernen. Lassen Sie das Produkt an der Luft oder im Vakuumexsikkator trocknen.

Optionale Umwandlung in die freie Base

Das Hydrochlorid-Salz kann durch Neutralisation in die freie Base (grüne Kristalle) umgewandelt werden.[3][12]

  • Suspendieren Sie das getrocknete Hydrochlorid-Salz in Wasser.

  • Fügen Sie unter Rühren langsam eine 1 M Natriumhydroxidlösung hinzu, bis die Lösung basisch ist (mit pH-Papier prüfen).

  • Die gelbe Suspension wandelt sich in einen grünen Niederschlag der freien Base um.

  • Filtrieren Sie den grünen Feststoff, waschen Sie ihn gründlich mit kaltem Wasser, um Salze zu entfernen, und trocknen Sie ihn.

Workflow Experimenteller Arbeitsablauf cluster_optional Optional A 1. Reagenzien vorbereiten - DMA in konz. HCl lösen - NaNO₂ in H₂O lösen B 2. Reaktionsaufbau Lösung im Eisbad auf < 0°C kühlen A->B C 3. Nitrosierungsreaktion Langsame, tropfenweise Zugabe der NaNO₂-Lösung (T < 10°C) B->C D 4. Produktisolierung Gelbes Hydrochlorid-Salz durch Vakuumfiltration abtrennen C->D E 5. Waschen & Trocknen Mit verd. HCl und H₂O waschen, anschließend trocknen D->E F Endprodukt: p-Nitroso-N,N-dimethylanilin-HCl E->F G 6. Neutralisation In H₂O suspendieren und NaOH-Lösung zugeben E->G Umwandlung H 7. Isolierung der freien Base Grünen Feststoff abfiltrieren, waschen und trocknen G->H I Endprodukt: Freie Base H->I

Abbildung 2: Schematischer Arbeitsablauf für die Synthese von p-Nitroso-N,N-dimethylanilin.

Produktcharakterisierung

Die Identität und Reinheit des synthetisierten Produkts kann durch verschiedene analytische Methoden bestätigt werden.

Eigenschaftp-Nitroso-N,N-dimethylanilin-Hydrochloridp-Nitroso-N,N-dimethylanilin (freie Base)
Aussehen Gelbe Nadeln/kristallines Pulver[11]Grüne Plättchen oder Blättchen[2][13]
Molmasse 186.64 g/mol 150.18 g/mol [2]
Schmelzpunkt ~177 °C[3][11]85-88 °C oder 92.5-93.5 °C[2][14]
Löslichkeit Löslich in Wasser (ergibt eine orange-gelbe Lösung)[12]Unlöslich in Wasser; löslich in Alkohol und Ether[2]
Spektroskopie Charakteristische Signale in ¹H-NMR und ¹³C-NMRCharakteristische UV/Vis-Absorption[15]

Anwendungen des Zwischenprodukts

p-Nitroso-N,N-dimethylanilin ist ein wertvolles Zwischenprodukt mit mehreren industriellen Anwendungen:

  • Farbstoffsynthese: Es ist ein Vorläufer für die Herstellung von Azofarbstoffen und anderen Farbstoffklassen.[1]

  • Organische Synthese: Die Nitrosogruppe kann leicht zu einer Aminogruppe reduziert oder zu einer Nitrogruppe oxidiert werden, was es zu einem vielseitigen Baustein für die Synthese komplexerer Moleküle macht.

  • Kautschukindustrie: Es wird als Vulkanisationsbeschleuniger eingesetzt, um den Prozess der Gummivernetzung zu beschleunigen.[2]

Fazit

Die Nitrosierung von N,N-Dimethylanilin ist ein klassisches und robustes Verfahren zur Herstellung von p-Nitroso-N,N-dimethylanilin. Ein tiefes Verständnis des Mechanismus der elektrophilen aromatischen Substitution in Verbindung mit einer sorgfältigen Kontrolle der Reaktionsparameter, insbesondere der Temperatur, ist der Schlüssel zu einer erfolgreichen und sicheren Synthese. Die strikte Einhaltung der Sicherheitsprotokolle ist aufgrund der Toxizität der beteiligten Reagenzien unerlässlich. Das resultierende Zwischenprodukt bleibt ein wichtiger Baustein für die chemische Industrie und die Forschung.

Referenzen

  • Allen, J. (n.d.). The nitrosation of N, N-dimethylaniline takes place through the attack of electrophile. Vertex AI Search. Verfügbar unter:

  • Filo. (2024, June 6). Para-nitrosation of N, N -dimethylaniline (C-nitrosation) is believed to.... Verfügbar unter:

  • Journal of the Chemical Society, Perkin Transactions 2. (n.d.). The nitration of the NN-dimethylanilinium ion. A new mechanism for catalysis by nitrous acid. RSC Publishing. Verfügbar unter:

  • ChemBK. (2024, April 10). p-Nitrosodimethylaniline. Verfügbar unter:

  • Chegg.com. (2024, May 27). Solved Para-nitrosation of N,N-dimethylaniline. Verfügbar unter:

  • Unknown. (2020, March 19). Experimental Procedures Preparation of N,N-dimethyl-4-nitrosoaniline. Verfügbar unter:

  • Sciencemadness Discussion Board. (2020, December 13). p-Nitroso-dimethylaniline. Verfügbar unter:

  • Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET - Sodium Nitrite. Verfügbar unter:

  • General Chemical. (2013, May 16). MATERIAL SAFETY DATA SHEET - SODIUM NITRITE. Verfügbar unter:

  • DrugFuture. (n.d.). p-Nitroso-N,N-dimethylaniline. Verfügbar unter:

  • PrepChem.com. (n.d.). Preparation of N,N-dimethyl-4-nitrosoaniline. Verfügbar unter:

  • New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet - Sodium Nitrite. Verfügbar unter:

  • Tokyo Chemical Industry. (2025, November 7). SAFETY DATA SHEET - N,N-Dimethylaniline. Verfügbar unter:

  • PubChem. (n.d.). N,N-dimethyl-4-nitrosoaniline. National Center for Biotechnology Information. Verfügbar unter:

  • NIST. (n.d.). Benzenamine, N,N-dimethyl-4-nitroso-. NIST WebBook. Verfügbar unter:

  • Sigma-Aldrich. (n.d.). N,N-Dimethyl-4-nitrosoaniline 97%. Verfügbar unter:

Sources

Technical Notes & Optimization

Troubleshooting

Probleme bei der Kristallisation und Reinigung von p-Nitroso-N,N-dimethylanilinhydrochlorid

Technical Support Center: Kristallisation und Reinigung von p-Nitroso-N,N-dimethylanilinhydrochlorid Willkommen im Technical Support Center. Dieser Leitfaden richtet sich an Forscher, Prozesschemiker und Entwickler, die...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Kristallisation und Reinigung von p-Nitroso-N,N-dimethylanilinhydrochlorid

Willkommen im Technical Support Center. Dieser Leitfaden richtet sich an Forscher, Prozesschemiker und Entwickler, die mit der Synthese und Aufreinigung von p-Nitroso-N,N-dimethylanilinhydrochlorid (CAS: 42344-05-8) arbeiten. Diese Verbindung ist ein kritisches Intermediat in der Farbstoffsynthese (z. B. Methylenblau) und ein wichtiges Reagenz in der analytischen Chemie[1]. Die Isolierung des reinen Hydrochlorid-Salzes ist aufgrund der thermischen Instabilität der Nitroso-Gruppe und der pH-Abhängigkeit des Chromophors oft fehleranfällig.

Dieser Guide bietet Ihnen validierte Protokolle, mechanistische Erklärungen und gezieltes Troubleshooting für Ihre Experimente.

Prozess-Visualisierung

Workflow N1 Rohprodukt p-Nitroso-N,N-dimethylanilinhydrochlorid N2 Lösen in heißem Wasser (Zugabe von konz. HCl) N1->N2 N3 Aktivkohle-Behandlung (Entfernung von Teer) N2->N3 max. 70 °C N4 Heißfiltration (Abtrennung der Kohle) N3->N4 N5 Abkühlungskristallisation (0-5 °C) N4->N5 Filtrat N6 Filtration & Waschen (Kaltes Ethanol/Petrolether) N5->N6 N7 Vakuumtrocknung (T < 40 °C) N6->N7 N8 Reines Produkt (Gelb-orange Kristalle) N7->N8

Workflow zur Reinigung von p-Nitroso-N,N-dimethylanilinhydrochlorid durch Umkristallisation.

Standardarbeitsanweisung (SOP): Umkristallisation

Um eine reproduzierbare Reinheit von >98 % zu gewährleisten, muss das Rohprodukt systematisch umkristallisiert werden. Dieses Protokoll ist als selbstevaluierendes System konzipiert: Optische Veränderungen dienen als direkte Indikatoren für den chemischen Zustand.

  • Lösen und pH-Einstellung : Lösen Sie 10 g des Rohprodukts in 100 mL destilliertem Wasser bei maximal 70 °C. Kritischer Schritt : Fügen Sie 1-2 mL hinzu[2]. Selbstvalidierung: Die Lösung muss tief orange-gelb bleiben. Ein Umschlag nach Grün indiziert einen Mangel an HCl und erfordert sofortige Nachjustierung.

  • Entfärbung : Geben Sie 0,5 bis 0,7 g pulverisierte Aktivkohle zur heißen Lösung und rühren Sie die Suspension für 5-10 Minuten[2].

  • Heißfiltration : Filtrieren Sie die Suspension zügig über einen vorgeheizten Büchner-Trichter (ideal ist ein Celite-Bett), um die Aktivkohle und adsorbierte Teer-Verunreinigungen vollständig abzutrennen.

  • Kristallisation : Lassen Sie das klare, orangefarbene Filtrat zunächst langsam auf Raumtemperatur abkühlen. Stellen Sie das Gefäß anschließend für 4-5 Stunden in ein Eisbad (0-5 °C)[1].

  • Isolation & Waschen : Filtrieren Sie die ausgefallenen gelb-orangen Kristalle unter Vakuum ab. Waschen Sie den Filterkuchen mit 15 mL eiskaltem Petrolether (Siedebereich 100-120 °C) oder absolutem Ethanol[2].

  • Trocknung : Trocknen Sie das Produkt im Vakuumtrockenschrank bei maximal 40 °C unter Lichtausschluss bis zur Gewichtskonstanz.

Quantitative Prozessparameter

ParameterSpezifikation / WertKausalität / Mechanismus
Kristallisationstemperatur 0 – 5 °CMaximierung der Ausbeute durch Herabsetzung der Löslichkeit; Verhinderung thermischer Nebenreaktionen[1].
Lösemittelverhältnis 10 mL Wasser pro 1 g RohproduktOptimales Verhältnis zur Erreichung der Sättigungsgrenze bei 70 °C[2].
pH-Wert (Kristallisation) < 2 (Zugabe von konz. HCl)Erhält das Molekül zwingend in der protonierten Hydrochlorid-Form (Verhinderung der Freisetzung der Base)[2].
Trocknungstemperatur < 40 °C (Vakuum)Vermeidung der thermischen Zersetzung der labilen C-NO Bindung und Verhinderung von HCl-Ausgasung.

Troubleshooting & FAQs

F1: Mein kristallisiertes Produkt ist grün statt gelb-orange. Was ist schiefgelaufen? Antwort : Die grüne Färbung ist ein eindeutiger Indikator für die Anwesenheit der freien Base ()[2].

  • Kausalität : Das reine Hydrochlorid-Salz ist gelb-orange. Wenn der pH-Wert während der Kristallisation ansteigt oder die HCl beim Waschen mit zu viel Wasser verdrängt wird, deprotoniert die Dimethylamino-Gruppe. Diese strukturelle Änderung führt zu einer Verschiebung im Absorptionsspektrum (bathochromer Effekt), wodurch die Kristalle grün erscheinen.

  • Lösung : Fügen Sie dem heißen Wasser bei der Umkristallisation stets konzentrierte Salzsäure hinzu. Falls Sie die freie Base gezielt isolieren möchten, können Sie das Hydrochlorid mit einer 5%igen Natriumcarbonat-Lösung behandeln und aus Petrolether umkristallisieren[2].

F2: Während der Umkristallisation bildet sich ein dunkler, öliger Teer. Wie kann ich das verhindern? Antwort : Teerbildung resultiert aus der thermischen Zersetzung oder Oxidation der Nitroso-Verbindung.

  • Kausalität : Nitrosoaromaten sind hochreaktiv. Bei Temperaturen über 70 °C in wässriger Lösung oder bei unzureichender Kühlung (T > 10 °C) während der initialen Nitrosierung[1] kommt es zur Oxidation zu Nitroverbindungen oder zur intermolekularen Polymerisation.

  • Lösung : Halten Sie die Temperatur beim Lösen strikt unter 70 °C. Verwenden Sie Aktivkohle zwingend im angegebenen Verhältnis, um bereits gebildete polymere Verunreinigungen vor der Kristallisation adsorptiv zu entfernen[2].

F3: Das Produkt schmilzt oder verfärbt sich im Trockenschrank dunkelbraun. Welche Parameter sind optimal? Antwort : Das Produkt wurde thermischem Stress ausgesetzt.

  • Kausalität : p-Nitroso-N,N-dimethylanilinhydrochlorid ist thermolabil. Konventionelles Trocknen bei >50 °C führt zur Freisetzung von HCl-Gas und anschließender Zersetzung der nun ungeschützten freien Base.

  • Lösung : Nutzen Sie ausschließlich Vakuumtrocknung bei Raumtemperatur bis maximal 40 °C. Schützen Sie das Produkt zudem vor direkter UV-Einstrahlung, da Nitroso-Verbindungen photochemisch aktiv sind und degradieren.

F4: Welches Lösungsmittel eignet sich am besten zum Waschen des Filterkuchens? Antwort : Eiskalter Petrolether oder sehr kleine Mengen eiskaltes Ethanol[2].

  • Kausalität : Das Hydrochlorid-Salz ist in unpolaren Lösungsmitteln wie Petrolether nahezu unlöslich, während organische Verunreinigungen (wie unumgesetztes N,N-Dimethylanilin) gut gelöst und weggewaschen werden. Wasser sollte zum Waschen strikt vermieden werden, da es das Salz teilweise löst und hydrolysiert, was zu Ausbeuteverlusten und der partiellen Bildung der freien Base führt.

References

  • Organic Syntheses (1943). p-Nitrosodimethylaniline. Organic Syntheses, Coll. Vol. 2, p. 223. URL:[Link]

  • Google Patents (2015). Preparation method of methylene blue (Patent No. CN105130926A).

Sources

Optimization

Technisches Support-Center: Stabilisierung von Dimethylanilinhydrochlorid in wässrigen Lösungen

Als Senior Application Scientist in der chemischen und pharmazeutischen Entwicklung begegne ich regelmäßig der Herausforderung, aminhaltige Salze in wässrigen Medien über längere Zeiträume zu stabilisieren. Dimethylanili...

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Author: BenchChem Technical Support Team. Date: April 2026

Als Senior Application Scientist in der chemischen und pharmazeutischen Entwicklung begegne ich regelmäßig der Herausforderung, aminhaltige Salze in wässrigen Medien über längere Zeiträume zu stabilisieren. Dimethylanilinhydrochlorid (DMA·HCl) ist ein essenzielles Reagenz und Intermediat, neigt jedoch in wässriger Lösung zu rascher Degradation. Ohne präventive Maßnahmen führen Oxidation, Photolyse und pH-induzierte Ausfällung unweigerlich zu fehlerhaften experimentellen Ergebnissen[1][2].

Dieser Leitfaden liefert Ihnen tiefgreifende mechanistische Erklärungen und validierte Protokolle, um die Integrität Ihrer Experimente durch ein selbstvalidierendes System sicherzustellen.

Quantitative Daten zur Stabilität

Um die Kausalität der Degradation zu verstehen, müssen die physikochemischen Grundparameter des Moleküls berücksichtigt werden. Die folgende Tabelle fasst die kritischen Daten zusammen:

Tabelle 1: Physikochemische Eigenschaften und Stabilitätsparameter

ParameterWert / EigenschaftKausalität für die Stabilität
pKa-Wert 5.15 (bei 25 °C)[3]Bestimmt das thermodynamische Gleichgewicht zwischen dem gut löslichen protonierten Salz und der unlöslichen freien Base.
Wasserlöslichkeit (Freie Base) 2–14 g/L (stark pH-abhängig)[4]Bei einem pH-Wert > 5 deprotoniert das Salz zur schwerlöslichen freien Base, was zu Trübung und Phasentrennung führt.
Molekulargewicht 157.64 g/mol [1]Relevante Basisgröße für die exakte Berechnung der Molarität Ihrer Stammlösungen.
Primäre Degradationswege N-Oxidation, N-Demethylierung[1]Führt in Anwesenheit von O₂ zur Bildung farbiger, radikalischer Nebenprodukte (Gelb-/Braunfärbung).
Photochemische Reaktivität Hoch (besonders bei pH 2.6–6.3)[3]UV/Vis-Licht induziert in Gegenwart von gelöstem Sauerstoff permanente, hochgradig farbige Komplexe[3].
Mechanistische Visualisierung der Degradationswege

G DMA Dimethylanilinhydrochlorid (Wässrige Lösung) Oxidation Oxidation (O2, ROS) DMA->Oxidation Photolysis Photolyse (UV/Vis-Licht) DMA->Photolysis Deprotonation Deprotonierung (pH > 5.15) DMA->Deprotonation N_Oxide N-Oxide & Farbige Produkte (Gelb/Braun) Oxidation->N_Oxide Radicals Radikalische Fragmente Photolysis->Radicals FreeBase Freie Base (Präzipitation/Trübung) Deprotonation->FreeBase Antioxidants Antioxidantien & Inertgas (N2/Ar) Antioxidants->Oxidation Inhibiert LightProtect Lichtschutz (Braunglas) LightProtect->Photolysis Blockiert pHControl pH-Kontrolle (Puffer pH < 4) pHControl->Deprotonation Verhindert

Abb 1: Degradationswege von Dimethylanilinhydrochlorid und Stabilisierungsstrategien.

Troubleshooting Guide & FAQs

F1: Warum verfärbt sich meine wässrige Dimethylanilinhydrochlorid-Lösung im Laufe der Zeit gelb bis braun? Ursache & Mechanismus: Die Verfärbung ist ein makroskopischer Indikator für oxidative und photochemische Degradation. In Gegenwart von gelöstem Sauerstoff und Licht reagiert das elektronenreiche aromatische System mit Hydroxylradikalen[5]. Dies führt zur N-Demethylierung und der Bildung von N-Oxid-Derivaten sowie ringhydroxylierten Verbindungen[1]. Flash-Photolyse-Studien zeigen, dass luftgesättigte Lösungen bei einem pH-Wert zwischen 2.6 und 6.3 hochgradig farbige, permanente Produkte bilden[3]. Lösung: Die Oxidation kann durch das Spülen der Lösung mit Inertgas (Stickstoff oder Argon) fast vollständig unterdrückt werden. In stickstoffgesättigten Lösungen wird die Bildung dieser farbigen Produkte nicht beobachtet[3]. Zusätzlich können Antioxidantien wie Hydrochinon als chemische Stabilisatoren eingesetzt werden[6].

F2: Meine Lösung wird nach der Zugabe von Puffer oder Leitungswasser trüb und bildet einen öligen Niederschlag. Was ist passiert? Ursache & Mechanismus: Dimethylanilinhydrochlorid ist das Salz einer schwachen Base und einer starken Säure. Der pKa-Wert der konjugierten Säure liegt bei 5.15[3]. Wenn der pH-Wert Ihres wässrigen Mediums (z. B. durch ungeeignete Puffer oder basische Verunreinigungen) über 5.0 steigt, verschiebt sich das Gleichgewicht drastisch zugunsten der unprotonierten freien Base (N,N-Dimethylanilin). Da die freie Base eine ölige Flüssigkeit mit einer sehr geringen Wasserlöslichkeit von nur 2–14 g/L ist[4], kommt es zur Phasentrennung (Emulsionsbildung oder Ausfällung). Lösung: Ein selbstvalidierendes System erfordert die strikte Kontrolle des pH-Wertes. Stellen Sie sicher, dass das Lösungsmittel vor der Zugabe des Salzes auf einen pH-Wert von 2.0 bis 4.0 angesäuert ist.

F3: Wie kritisch ist der Ausschluss von Licht bei der Lagerung wirklich? Ursache & Mechanismus: Äußerst kritisch. Die photooxidative Halbwertszeit von Dimethylanilin in wässrigen Systemen wird durch die Präsenz von Singulett-Sauerstoff und UV-Strahlung stark verkürzt[3]. Licht fungiert als Katalysator für die homolytische Spaltung und Radikalbildung. Lösung: Verwenden Sie konsequent Braunglasgefäße (aktinischer Lichtschutz) und lagern Sie die Lösungen lichtgeschützt bei Temperaturen unter 30 °C[2].

Standardarbeitsanweisung (SOP): Herstellung einer stabilisierten Stammlösung (100 mM)

Diese Methodik ist als selbstvalidierendes System konzipiert: Jeder Schritt eliminiert proaktiv eine spezifische Fehlerquelle (Sauerstoff, Licht, pH-Shift), sodass die Endlösung über Wochen stabil bleibt.

Schritt 1: Vorbereitung und Deoxygenierung des Lösungsmittels

  • 100 mL Reinstwasser (Milli-Q, 18.2 MΩ·cm) in einem sauberen Erlenmeyerkolben vorlegen.

  • Den pH-Wert mit 0.1 M HCl auf exakt 3.0 einstellen. (Kausalität: Verhindert die Deprotonierung zur unlöslichen freien Base).

  • Das angesäuerte Wasser für mindestens 30 Minuten mit hochreinem Argon (oder N₂) spülen (Sparging), um gelösten Sauerstoff quantitativ zu verdrängen[3].

Schritt 2: Einwaage und Auflösung

  • Unter gedimmtem Licht 1.576 g Dimethylanilinhydrochlorid (MW: 157.64 g/mol [1]) exakt einwiegen.

  • Das Salz unter einem kontinuierlichen Inertgasstrom in das deoxygenierte Wasser überführen.

  • Sanft rühren (Magnetrührer, 200 rpm), bis die Lösung vollständig klar ist. Achtung: Vermeiden Sie starkes Vortexen, um keinen neuen Sauerstoff in die Lösung einzubringen.

Schritt 3: Stabilisierung und Lagerung

  • Optional: Zugabe von 0.01% (w/v) Hydrochinon als Radikalfänger zur weiteren Erhöhung der Haltbarkeit, sofern dies Ihre nachfolgenden Assays nicht stört[6].

  • Die homogene Lösung sofort in Braunglasampullen oder -fläschchen abfüllen.

  • Den Kopfraum (Headspace) jedes Fläschchens mit Argon überschichten, luftdicht mit einem PTFE-Septum verschließen und bei 4 °C lagern[2].

Referenzen
  • N,N-Dimethylaniline: Properties, Analysis and Application - ChemicalBook. 4

  • N,N-Dimethylaniline Stabilized with Hydroquinone Import Tariff & Duty Rate - Wove.6

  • N,N-Dimethylaniline | C8H11N | CID 949 - PubChem (NIH). 5

  • N,N-dimethylaniline hydrochloride | 5882-44-0 - Benchchem. 1

  • N,N-dimethylaniline hydrochloride (1:1) - ChemBK. 2

  • Kemikaali (N,N-dimethylaniline) - Ymparisto.fi. 3

Sources

Troubleshooting

Technisches Support-Center: Entfernung von Verunreinigungen aus rohem 4-Chlor-2,6-dimethylanilinhydrochlorid

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung Dieses Dokument dient als technische Ressource zur Behebung von Problemen bei der Reinigung von 4-Chlor-2,6-dimethylanilinhydrochlorid. Als leite...

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Author: BenchChem Technical Support Team. Date: April 2026

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument dient als technische Ressource zur Behebung von Problemen bei der Reinigung von 4-Chlor-2,6-dimethylanilinhydrochlorid. Als leitender Anwendungswissenschaftler präsentiere ich hier praxisbewährte Einblicke und Protokolle, die auf fundamentalen chemischen Prinzipien beruhen, um Sie bei der Erzielung hochreiner Materialien für Ihre Forschungs- und Entwicklungsanwendungen zu unterstützen.

Häufig gestellte Fragen (FAQs) und Leitfäden zur Fehlerbehebung

Frage 1: Was sind die typischen Verunreinigungen in rohem 4-Chlor-2,6-dimethylanilinhydrochlorid und warum sind sie vorhanden?

Die häufigste Verunreinigung in rohem 4-Chlor-2,6-dimethylanilinhydrochlorid ist das nicht umgesetzte Ausgangsmaterial, 2,6-Dimethylanilin.[1] Dies ist eine direkte Folge des Synthesewegs, bei dem 2,6-Dimethylanilin einer elektrophilen Chlorierung unterzogen wird. Eine unvollständige Reaktion führt unweigerlich zu Resten des Ausgangsmaterials im Rohprodukt.

Erfreulicherweise ist die Regioselektivität der Chlorierungsreaktion am para-Kohlenstoffatom (Position 4) sehr hoch. Dies führt dazu, dass andere isomere Verunreinigungen, wie z. B. 3-Chlor-2,6-dimethylanilin, typischerweise nicht in nachweisbaren Mengen gebildet werden, was den Reinigungsprozess erheblich vereinfacht.[1] Gelegentlich können auch geringe Mengen an Oxidations- oder Zersetzungsprodukten vorhanden sein, die oft für eine leichte Verfärbung des Rohmaterials verantwortlich sind.

Frage 2: Mein Rohprodukt ist gelblich bis bräunlich verfärbt. Wie kann ich diese farbigen Verunreinigungen entfernen?

Farbige Verunreinigungen sind in der Regel polare, hochmolekulare Nebenprodukte, die durch Oxidation des Anilins entstehen. Die effektivste Methode zur Entfernung dieser Verunreinigungen ist der Einsatz von Adsorptionsmitteln während der Umkristallisation.

Kausale Erklärung: Aktivkohle besitzt eine extrem große, poröse Oberfläche, die bevorzugt große, farbige Moleküle durch physikalische Adsorption bindet.[2] Da diese Verunreinigungen in sehr geringen Konzentrationen vorliegen, werden sie effektiv von der Aktivkohle zurückgehalten, während das gewünschte Produkt in der heißen Lösung verbleibt.

Protokoll zur Entfärbung:

  • Lösen Sie das rohe Hydrochlorid in der minimalen Menge eines siedenden, geeigneten Lösungsmittels (siehe Frage 4).

  • Nehmen Sie den Kolben von der Wärmequelle und geben Sie eine kleine Menge (ca. 1-2 % des Gesamtgewichts) Aktivkohle hinzu.

  • Erhitzen Sie die Mischung für einige Minuten erneut unter Rühren zum Sieden.

  • Filtrieren Sie die heiße Lösung schnell durch einen Faltenfilter oder eine dünne Schicht Celite®, um die Aktivkohle zu entfernen.[2][3] Dies muss zügig geschehen, um eine vorzeitige Kristallisation des Produkts im Filter zu vermeiden.

  • Lassen Sie das klare, entfärbte Filtrat wie unten beschrieben abkühlen, um die Kristallisation einzuleiten.

Frage 3: Welche Reinigungsmethode ist für 4-Chlor-2,6-dimethylanilinhydrochlorid am besten geeignet – Umkristallisation oder Destillation?

Für das Hydrochloridsalz ist die Umkristallisation die Methode der Wahl. Salze haben hohe Schmelzpunkte und zersetzen sich oft vor dem Sieden, was eine Destillation unmöglich macht. Die Umkristallisation nutzt die unterschiedliche Löslichkeit des Salzes und seiner Verunreinigungen in einem Lösungsmittel bei unterschiedlichen Temperaturen aus, um eine hochreine feste Phase zu erhalten.[2][4][5]

Die Destillation ist eine ausgezeichnete Alternative, aber nur für die freie Base (4-Chlor-2,6-dimethylanilin).[1] Dazu muss das Hydrochlorid zunächst mit einer Base (z. B. NaOH) neutralisiert werden, um das Anilin freizusetzen. Die freie Base hat einen deutlich niedrigeren Siedepunkt und kann durch fraktionierte Destillation im Vakuum sehr effektiv von dem weniger flüchtigen 2,6-Dimethylanilin getrennt werden.[1]

MethodeForm der VerbindungPrinzipGeeignet für
Umkristallisation HydrochloridsalzUnterschiedliche Löslichkeit bei heißen/kalten TemperaturenLabor- und Produktionsmaßstab
Destillation Freie BaseUnterschiedliche SiedepunkteEher für größere Mengen und wenn die freie Base benötigt wird
Frage 4: Wie wähle ich das ideale Lösungsmittel für die Umkristallisation aus?

Die Auswahl des Lösungsmittels ist der kritischste Schritt für eine erfolgreiche Umkristallisation.[4] Ein ideales Lösungsmittel sollte die folgenden Kriterien erfüllen:

  • Hohe Löslichkeit bei hoher Temperatur: Das Rohprodukt sollte sich in der Nähe des Siedepunkts des Lösungsmittels gut und vollständig lösen.[4]

  • Geringe Löslichkeit bei niedriger Temperatur: Beim Abkühlen auf Raumtemperatur oder im Eisbad sollte die Löslichkeit des Produkts stark abnehmen, damit es auskristallisiert.[4]

  • Günstiges Löslichkeitsprofil für Verunreinigungen: Verunreinigungen sollten entweder bei allen Temperaturen sehr gut löslich sein (und in der Mutterlauge verbleiben) oder bei allen Temperaturen sehr schlecht löslich sein (und durch Heißfiltration entfernt werden können).[2]

  • Keine Reaktivität: Das Lösungsmittel darf nicht mit dem zu reinigenden Stoff reagieren.

  • Leicht zu entfernen: Ein relativ niedriger Siedepunkt erleichtert das Trocknen der Kristalle.

Empfohlener Ansatz zur Lösungsmittelauswahl: Führen Sie Löslichkeitstests im kleinen Maßstab mit wenigen Milligramm Ihres Rohprodukts und verschiedenen Lösungsmitteln durch. Ein guter Ausgangspunkt für Anilinhydrochloride ist oft eine Mischung aus einem Alkohol und Wasser (z. B. Ethanol/Wasser), da sich die Polarität des Lösungsmittels durch das Mischungsverhältnis fein einstellen lässt.[6]

Abbildung 1: Logikdiagramm zur Auswahl eines Umkristallisationslösungsmittels.

Frage 5: Meine Umkristallisation schlägt fehl – das Produkt ölt aus oder es bilden sich keine Kristalle. Was kann ich tun?

Dies sind häufige Probleme, die in der Regel durch Anpassung der Bedingungen behoben werden können. "Aussalzen" oder "Ölen" tritt auf, wenn die Löslichkeitsgrenze des Stoffes oberhalb seines Schmelzpunktes überschritten wird oder die Abkühlung zu schnell erfolgt.[6]

ProblemMögliche Ursache(n)Lösungsansatz(e)
Keine Kristallbildung Zu viel Lösungsmittel verwendet; die Lösung ist nicht gesättigt.[4]Kochen Sie einen Teil des Lösungsmittels ab, um die Lösung zu konzentrieren. Lassen Sie sie erneut abkühlen.
Kratzen Sie mit einem Glasstab an der Innenwand des Kolbens an der Flüssigkeitsoberfläche, um die Keimbildung zu induzieren.[3]
Fügen Sie einen Impfkristall des reinen Produkts hinzu.[3]
Produkt "ölt aus" Die Lösung wird zu schnell abgekühlt.[6]Erwärmen Sie die Lösung erneut, bis das Öl gelöst ist, und lassen Sie sie langsamer abkühlen (z. B. indem Sie den Kolben in ein warmes Wasserbad stellen, das langsam abkühlt).
Die Konzentration der Lösung ist zu hoch.[6]Fügen Sie eine kleine Menge heißes Lösungsmittel hinzu, bis das Öl gelöst ist, und versuchen Sie die Kristallisation erneut.
Das gewählte Lösungsmittel ist ungeeignet.Versuchen Sie ein anderes Lösungsmittel oder eine Lösungsmittelmischung.

Detailliertes Protokoll: Umkristallisation von 4-Chlor-2,6-dimethylanilinhydrochlorid

Dieses Protokoll beschreibt ein allgemeines Verfahren. Die genauen Lösungsmittelmengen müssen je nach Reinheit des Ausgangsmaterials angepasst werden.

Abbildung 2: Allgemeiner Arbeitsablauf für die Umkristallisation.

Schritt-für-Schritt-Anleitung:

  • Auflösen des Rohprodukts: Geben Sie das rohe 4-Chlor-2,6-dimethylanilinhydrochlorid in einen Erlenmeyerkolben. Fügen Sie eine kleine Menge des gewählten Lösungsmittels hinzu und erhitzen Sie die Mischung unter Rühren (z. B. auf einer Heizplatte mit Magnetrührer) zum Sieden. Fügen Sie portionsweise weiteres heißes Lösungsmittel hinzu, bis sich der Feststoff gerade vollständig gelöst hat.[3] Vermeiden Sie einen großen Überschuss an Lösungsmittel, da dies die Ausbeute verringert.[4]

  • Entfärbung mit Aktivkohle (falls erforderlich): Nehmen Sie den Kolben von der Heizplatte. Geben Sie vorsichtig eine Spatelspitze Aktivkohle hinzu und erhitzen Sie die Suspension für 2-3 Minuten erneut zum Sieden.

  • Heißfiltration: Filtrieren Sie die heiße Lösung schnell durch einen vorgewärmten Trichter mit einem Faltenfilter in einen sauberen, vorgewärmten Erlenmeyerkolben.[3] Dieser Schritt entfernt unlösliche Verunreinigungen und die Aktivkohle.

  • Kristallisation: Decken Sie den Kolben mit einem Uhrglas ab und lassen Sie die Lösung langsam und ungestört auf Raumtemperatur abkühlen. Eine langsame Abkühlung fördert die Bildung größerer, reinerer Kristalle.[3]

  • Vervollständigung der Kristallisation: Kühlen Sie den Kolben anschließend in einem Eis-Wasser-Bad für mindestens 30 Minuten, um die Ausbeute zu maximieren.[3]

  • Isolierung der Kristalle: Sammeln Sie die Kristalle durch Vakuumfiltration mit einer Nutsche (Büchnertrichter). Brechen Sie das Vakuum, waschen Sie die Kristalle mit einer kleinen Menge eiskaltem, frischem Lösungsmittel, um anhaftende Verunreinigungen zu entfernen, und saugen Sie sie erneut trocken.[4]

  • Trocknung: Trocknen Sie die Kristalle an der Luft oder in einem Vakuumexsikkator bis zur Gewichtskonstanz.

Frage 6: Wie kann ich die Reinheit meines Endprodukts quantitativ und qualitativ überprüfen?

Eine Kombination aus chromatographischen und physikalischen Methoden ist ideal, um die Reinheit zu bestätigen.

  • Gaschromatographie (GC) / Hochleistungsflüssigkeitschromatographie (HPLC): Dies sind die zuverlässigsten Methoden zur quantitativen Reinheitsbestimmung.[1][6] Ein reines Produkt sollte einen einzigen, scharfen Peak bei der erwarteten Retentionszeit zeigen. Das Fehlen eines Peaks, der dem 2,6-Dimethylanilin entspricht, ist ein starker Indikator für eine erfolgreiche Reinigung.

  • Schmelzpunktbestimmung: Eine reine kristalline Substanz hat einen scharfen und definierten Schmelzpunkt. Verunreinigungen führen in der Regel zu einer Erniedrigung und Erweiterung des Schmelzbereichs. Vergleichen Sie den gemessenen Schmelzpunkt mit Literaturwerten (Schmelzpunkt der freien Base: 42-50 °C).[1][7]

  • Kernspinresonanzspektroskopie (NMR): ¹H-NMR- und ¹³C-NMR-Spektroskopie können die Struktur des Produkts bestätigen und das Vorhandensein von Verunreinigungen aufdecken, indem sie deren charakteristische Signale zeigen.

Durch die sorgfältige Anwendung dieser Prinzipien und Techniken können Sie die Qualität und Reinheit Ihres 4-Chlor-2,6-dimethylanilinhydrochlorids sicherstellen und so die Zuverlässigkeit und Reproduzierbarkeit Ihrer nachgeschalteten Experimente gewährleisten.

Referenzen

  • US4401833A - Process for the preparation of 4-chloro-2,6-dialkylanilines - Google Patents. (URL: )

  • Recrystallization. (URL: [Link])

  • PubChem. 4-Chloro-2,6-dimethylaniline. (URL: [Link])

  • 4-CHLORO-2,6-DIMETHYLANILINE - LookChem. (URL: [Link])

  • Umkristallisation - Wikipedia. (URL: [Link])

  • Umkristallisieren von Feststoffen: - Department Chemie und Biologie. (URL: [Link])

  • Institut für Chemie - Organisch-chemische Praktika Versuch 1-1. (URL: [Link])

  • Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. (URL: [Link])

  • Recrystallization and Crystallization. (URL: [Link])

  • 4-CHLORO-2,6-DIMETHYLANILINE | CAS#:24596-18-7 | Chemsrc. (URL: [Link])

  • PubChem. 4-Chloro-2,6-dimethylaniline--hydrogen chloride (1/1). (URL: [Link])

  • 3,4-dimethylaniline - Organic Syntheses Procedure. (URL: [Link])

  • 1 The 2-Step Synthesis of Lidocaine Review: You should review SN2 reactions. You also need to do some on your own reading of se. (URL: [Link])

  • 2,6-Dimethylanilin - Sicherheitsdatenblatt - Carl ROTH. (URL: [Link])

  • Chlordioxid: Trinkwasserkonforme Desinfektion für Industrieanlagen - loehrke. (URL: [Link])

  • Umweltfreundliche Lösungen für sauberes Laborglas | Borer Chemie AG. (URL: [Link])

  • Oberflächendesinfektion: Methoden und Tipps | hollu Ratgeber. (URL: [Link])

  • CDL Chlordioxidlösung zur Desinfektion von Wasser und Oberflächen. (URL: [Link])

Sources

Optimization

Technisches Support-Center: Optimierung der Ausbeute bei der Synthese von 2,6-Dimethylanilinhydrochlorid

Willkommen im technischen Support-Center für die Synthese und Aufreinigung von 2,6-Dimethylanilinhydrochlorid (CAS: 21436-98-6). Diese Plattform richtet sich an Forscher, Chemiker und Experten in der Arzneimittelentwickl...

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Author: BenchChem Technical Support Team. Date: April 2026

Willkommen im technischen Support-Center für die Synthese und Aufreinigung von 2,6-Dimethylanilinhydrochlorid (CAS: 21436-98-6). Diese Plattform richtet sich an Forscher, Chemiker und Experten in der Arzneimittelentwicklung (z.B. bei der Synthese von Lokalanästhetika wie Lidocain, Bupivacain oder Ropivacain) und bietet tiefgreifende Fehlerbehebungsstrategien (Troubleshooting) sowie validierte Protokolle zur Maximierung der Produktausbeute.

Häufig gestellte Fragen (FAQs) & Fehlerbehebung

Sektion 1: Reduktion von 2,6-Dimethylnitrobenzol zu 2,6-Dimethylanilin

F1: Meine Ausbeute bei der katalytischen Hydrierung (Pd/C) von 2,6-Dimethylnitrobenzol stagniert bei <70%. Welche mechanistischen Ursachen gibt es und wie kann ich dies beheben? A1: Eine suboptimale Ausbeute bei der heterogenen Katalyse mit Palladium auf Kohle (Pd/C) ist häufig auf Katalysatorvergiftung oder unvollständige Stoffmengenübertragung (Mass Transfer) zurückzuführen. Die sterische Hinderung durch die beiden ortho-ständigen Methylgruppen verlangsamt die Adsorption der Nitrogruppe an die Katalysatoroberfläche. Lösungsansatz: Erhöhen Sie den Wasserstoffdruck leicht (z.B. auf 3-5 bar) und verwenden Sie Methanol oder Ethanol als Lösungsmittel, um die Löslichkeit des Edukts zu maximieren. Alternativ kann die Reduktion mit Zinn(II)-chlorid (SnCl₂·2H₂O) in konzentrierter HCl durchgeführt werden. Diese homogene Reaktion verläuft oft quantitativ, da keine Oberflächenadsorption notwendig ist [1].

F2: Bei der Reduktion mit SnCl₂/HCl beobachte ich eine unvollständige Phasentrennung bei der anschließenden Basifizierung. Wie vermeide ich Produktverluste? A2: Nach der Reduktion mit SnCl₂ liegt das Produkt als wasserlösliches Zinn-Komplexsalz bzw. Hydrochlorid vor. Bei der Zugabe von Kaliumhydroxid (KOH) oder Natriumhydroxid (NaOH) zur Freisetzung der Base fallen voluminöse Zinn(IV)-hydroxid-Niederschläge aus, die das freie 2,6-Dimethylanilin einschließen können (Emulsionsbildung). Lösungsansatz: Stellen Sie sicher, dass der pH-Wert stark basisch (pH > 12) eingestellt wird. Im stark Alkalischen lösen sich die Zinn-Niederschläge als wasserlösliche Stannate (z.B. K₂[Sn(OH)₆]) wieder auf, wodurch die wässrige Phase klar wird und das 2,6-Dimethylanilin als ölige organische Phase quantitativ mit Diethylether oder Dichlormethan extrahiert werden kann [2].

Sektion 2: Salzbildung (Hydrochlorid-Fällung)

F3: Warum ist die Ausbeute bei der Fällung des Hydrochlorids mit wässriger Salzsäure so gering, obwohl die freie Base quantitativ vorlag? A3: 2,6-Dimethylanilinhydrochlorid besitzt eine signifikante Restlöslichkeit in Wasser. Wenn Sie wässrige Salzsäure (z.B. 3 mol/L oder konz. HCl) verwenden, bleibt ein beträchtlicher Teil des Salzes in der wässrigen Phase gelöst. Lösungsansatz: Wechseln Sie zu einem wasserfreien (wasserarmen) System. Lösen Sie die getrocknete freie Base in einem aprotischen Lösungsmittel wie Diethylether oder Ethylacetat und verwenden Sie eine Lösung von HCl in Ethylacetat (z.B. 3 mol/L) oder leiten Sie trockenes HCl-Gas ein. Das Hydrochlorid-Salz ist in diesen unpolaren Lösungsmitteln nahezu unlöslich und fällt sofort quantitativ als weißer Feststoff aus [3].

F4: Mein ausgefälltes 2,6-Dimethylanilinhydrochlorid ist gelblich verfärbt. Wie erreiche ich eine >99%ige Reinheit für pharmazeutische Anwendungen? A4: Gelbliche Verfärbungen deuten auf Oxidationsprodukte (z.B. Azo- oder Azoxy-Verbindungen) oder Spuren von nicht umgesetztem Nitrobenzol hin. 2,6-Dimethylanilin ist stark luft- und lichtempfindlich. Lösungsansatz: Waschen Sie den Filterkuchen direkt nach der Fällung mit eiskaltem Diethylether. Für höchste Reinheit sollte das Salz aus einer minimalen Menge heißem Ethanol unter Zugabe von etwas Aktivkohle umkristallisiert werden. Führen Sie alle Schritte idealerweise unter einer Inertgasatmosphäre (Stickstoff/Argon) durch.

Experimentelle Protokolle (SOPs)

Die folgenden Protokolle sind als selbstvalidierende Systeme konzipiert, bei denen jeder Schritt durch visuelle oder physikalische Parameter kontrolliert werden kann.

Protokoll 1: Homogene Reduktion von 2,6-Dimethylnitrobenzol mit SnCl₂

Mechanismus: Elektronentransfer vom Zinn(II) auf die Nitrogruppe unter sauren Bedingungen.

  • Vorbereitung: Lösen Sie 1,0 g 2,6-Dimethylnitrobenzol in 10 mL Eisessig in einem 50-mL-Erlenmeyerkolben [2].

  • Reduktionsmittel: Lösen Sie 4,6 g SnCl₂·2H₂O in 8 mL konzentrierter HCl (37%) [2]. Validierung: Die Lösung muss klar sein.

  • Reaktion: Geben Sie die SnCl₂-Lösung in einer Portion zur Nitrobenzol-Lösung. Rühren Sie die Mischung magnetisch. Die Reaktion ist exotherm; kühlen Sie bei Bedarf im Wasserbad, um die Temperatur zwischen 40–50 °C zu halten. 1 Stunde rühren [2].

  • Basifizierung: Kühlen Sie die Reaktionsmischung im Eisbad und tropfen Sie langsam 30%ige KOH-Lösung zu, bis der pH-Wert > 12 erreicht ist [2]. Validierung: Anfänglich fallende Zinn-Niederschläge müssen sich vollständig auflösen.

  • Extraktion: Extrahieren Sie die wässrige Phase dreimal mit je 10 mL Diethylether. Die vereinigten organischen Phasen mit Wasser waschen und über wasserfreiem K₂CO₃ trocknen [2].

  • Konzentration: Lösungsmittel am Rotationsverdampfer entfernen, um die freie Base als leicht gelbliches Öl zu erhalten (Ausbeute: ca. 90-95%) [2].

Protokoll 2: Wasserfreie Fällung von 2,6-Dimethylanilinhydrochlorid

Mechanismus: Säure-Base-Reaktion im aprotischen Milieu zur Erzwingung der Kristallisation durch Löslichkeitsüberschreitung.

  • Lösen: Nehmen Sie das ölige 2,6-Dimethylanilin aus Protokoll 1 in trockenem Diethylether auf (ca. 10 mL pro Gramm Amin) [3].

  • Fällung: Kühlen Sie die Lösung auf 0 °C. Tropfen Sie unter starkem Rühren langsam eine 3 mol/L HCl-Lösung in Ethylacetat zu, bis die Lösung deutlich sauer reagiert [3]. Validierung: Sofortiger Ausfall eines voluminösen, weißen Niederschlags.

  • Reifung: Die Suspension für weitere 30 Minuten bei 0 °C rühren, um das Kristallwachstum zu vervollständigen.

  • Isolation: Den Feststoff über eine Schlenk-Fritte oder einen Büchner-Trichter vakuumfiltrieren. Den Filterkuchen zweimal mit je eiskaltem Diethylether waschen.

  • Trocknung: Das Produkt im Vakuumtrockenschrank bei 40 °C bis zur Gewichtskonstanz trocknen. (Erwartete Ausbeute: >95% bezogen auf die freie Base).

Quantitative Daten zur Ausbeuteoptimierung

Die Wahl der Reaktionsbedingungen beeinflusst maßgeblich die Gesamtausbeute. Die nachfolgende Tabelle fasst empirische Daten zur Optimierung zusammen.

SyntheseschrittMethode / ReagenzLösungsmittelTemperaturErwartete AusbeuteHauptverlustquelle
Reduktion SnCl₂ / HClEisessig40–50 °C90 – 95%Emulsionsbildung bei Extraktion
Reduktion H₂ (Pd/C, 1 bar)Methanol25 °C60 – 75%Unvollständige Reaktion (sterische Hinderung)
Reduktion H₂ (Pd/C, 5 bar)Ethanol40 °C85 – 92%Nebenreaktionen (Ringhydrierung)
Salzbildung Wässrige HCl (37%)Wasser0 °C65 – 70%Hohe Wasserlöslichkeit des Salzes
Salzbildung HCl-Gas (wasserfrei)Diethylether0 °C> 95%Mechanische Verluste am Filter
Salzbildung HCl in EthylacetatEther/EtOAc0 °C92 – 96%Produkt verbleibt in Mutterlauge

Visualisierung des Synthese-Workflows

Das folgende Diagramm veranschaulicht den logischen Ablauf der Synthese und Aufreinigung, wobei die kritischen Phasen für die Ausbeuteoptimierung hervorgehoben sind.

G N1 2,6-Dimethylnitrobenzol (Edukt) N2 Reduktion (SnCl2/HCl oder Pd/C) N1->N2 N3 2,6-Dimethylanilin (Freie Base, ölig) N2->N3 Basifizierung & Extraktion N4 Wasserfreie Salzbildung (HCl in Ethylacetat) N3->N4 N5 2,6-Dimethylanilinhydrochlorid (Rohprodukt) N4->N5 Fällung bei 0 °C N6 Umkristallisation (Ethanol / Aktivkohle) N5->N6 N7 Reines 2,6-Dimethylanilin-HCl (>99% Reinheit) N6->N7 Vakuumtrocknung

Reaktions- und Aufreinigungsworkflow zur Synthese von 2,6-Dimethylanilinhydrochlorid.

Referenzen

  • Development of a greener synthesis of lidocaine. Sac State Scholars. URL:[Link]

  • Synthesis of Lidocaine: A: Synthesis of 2,6-Dimethylaniline via Reduction of 2,6-Dimethylnitrobenzene. Cerritos College. URL:[Link]

Troubleshooting

Vermeidung von Polymerbildung bei Reaktionen mit m-Chlorstyrol und Grignard-Reagenzien

Vermeidung von Polymerbildung bei Reaktionen mit m-Chlorstyrol und Grignard-Reagenzien Zielgruppe: Chemiker in der Prozessentwicklung, Polymerchemiker und Wirkstoffentwickler. Mechanistische Ursachen (Expertise & Experie...

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Author: BenchChem Technical Support Team. Date: April 2026

Vermeidung von Polymerbildung bei Reaktionen mit m-Chlorstyrol und Grignard-Reagenzien

Zielgruppe: Chemiker in der Prozessentwicklung, Polymerchemiker und Wirkstoffentwickler.

Mechanistische Ursachen (Expertise & Experience)

Die Synthese von Grignard-Reagenzien aus m-Chlorstyrol (z.B. m-Vinylphenylmagnesiumchlorid) ist eine berüchtigte Herausforderung. Anwender berichten häufig von einer plötzlichen Viskositätserhöhung bis hin zur vollständigen Vergelung des Reaktors. Dies beruht auf drei kausalen Faktoren:

  • Thermische Auto-Polymerisation (Mayo-Mechanismus): Styrol-Derivate neigen unter Hitzeeinwirkung zur spontanen Polymerisation. Die klassische Grignard-Bildung aus Arylchloriden erfordert hohe Aktivierungsenergien (Rückfluss in THF, ca. 66 °C). Bei diesen Temperaturen dimerisieren die Vinylgruppen via Diels-Alder-Reaktion, was zur Bildung von Diradikalen führt, die ein unkontrolliertes Kettenwachstum initiieren.

  • Exothermer Runaway: Die Insertion von elementarem Magnesium in die C-Cl-Bindung ist stark exotherm. Lokale Hotspots an der Magnesiumoberfläche führen zu Mikro-Temperaturspitzen, die den thermischen Runaway der Polymerisation exponentiell beschleunigen.

  • Inkompatibilität von Inhibitoren: Handelsübliches m-Chlorstyrol ist mit Inhibitoren wie 4-tert-Butylcatechol (TBC) stabilisiert. Grignard-Reagenzien sind extrem starke Basen und Nukleophile. Sie deprotonieren die phenolischen OH-Gruppen des TBC sofort. Dies zerstört nicht nur den Inhibitor, sondern verbraucht auch das gebildete Grignard-Reagenz. Sobald der Inhibitor erschöpft ist, verläuft die Polymerisation ungebremst[1].

G cluster_0 Gewünschter Pfad (Niedrige Temp.) cluster_1 Nebenreaktion (Hohe Temp. / Exotherm) Start m-Chlorstyrol + Mg Grignard m-Vinylphenylmagnesiumchlorid Start->Grignard Kontrollierte Insertion DielsAlder Diels-Alder Dimerisierung (Mayo-Mechanismus) Start->DielsAlder Thermischer Runaway (>60°C) Radicals Diradikale Bildung DielsAlder->Radicals Polymer Polystyrol-Derivat (Polymer) Radicals->Polymer Kettenwachstum

Abb 1: Konkurrenzreaktionen bei der Grignard-Bildung aus m-Chlorstyrol.

Häufig gestellte Fragen (FAQs) & Troubleshooting

Q: Warum funktioniert die Grignard-Bildung bei p-Chlorstyrol, aber mein m-Chlorstyrol polymerisiert fast immer? A: Historische und kinetische Daten zeigen, dass m-Chlorstyrol eine weitaus höhere Neigung zur Polymerisation unter Grignard-Bedingungen aufweist. Bereits 1961 wurde im 2 dokumentiert, dass Versuche, m-Vinylphenylmagnesiumchlorid direkt aus m-Chlorstyrol herzustellen, ausschließlich Polymere lieferten, während das para-Isomer erfolgreich reagierte[2]. Die meta-Substitution beeinflusst die Elektronendichte der Vinylgruppe ungünstig, was sie anfälliger für radikalische Angriffe macht.

Q: Kann ich einfach mehr Inhibitor (z.B. TBC oder TEMPO) hinzufügen? A: Nein. Phenolische Inhibitoren (TBC, MEHQ) werden durch das Grignard-Reagenz quantitativ deprotoniert. Stabile Nitroxid-Radikale wie TEMPO werden durch Grignard-Reagenzien nukleophil angegriffen und reduziert. Der Zusatz von Inhibitoren führt lediglich zu einem stöchiometrischen Verbrauch Ihres Zielprodukts, verhindert aber nicht die Polymerisation nach Erschöpfung des Inhibitors.

Q: Kann ich Knochels Turbo-Grignard (iPrMgCl·LiCl) für einen Halogen-Metall-Austausch verwenden? A: Ja, aber mit äußerster Vorsicht. Jüngste Studien in 3 zeigen, dass Turbo-Grignard-Reagenzien unter bestimmten Bedingungen selbst als Initiatoren für die kovalent-anionisch-radikalische Polymerisation von Styrol wirken können[3]. Der Austausch muss zwingend bei kryogenen Temperaturen (-20 °C) und unter Verwendung von m-Bromstyrol erfolgen, um die Polymerisation kinetisch einzufrieren.

Quantitative Datenpräsentation

Die folgende Tabelle fasst die quantitativen Parameter und Erfolgsraten verschiedener Syntheserouten zusammen.

ParameterRoute A: m-Chlorstyrol + Mg (Klassisch)Route B: m-Bromstyrol + iPrMgCl·LiCl (Turbo-Grignard)
Aktivierungsenergie Hoch (C-Cl Spaltung erfordert oft >60 °C)Niedrig (C-Br Bindung, Halogen-Metall-Austausch)
Reaktionstemperatur 60 °C bis 70 °C (Rückfluss THF)-20 °C bis 0 °C
Polymerisationsrisiko Sehr hoch (Mayo-Mechanismus dominiert)Minimal (Kinetisch eingefroren)
Inhibitor-Toleranz Keine (Mg reagiert mit TBC)Keine (Grignard reagiert mit TBC)
Typische Ausbeute < 10 % (Hauptprodukt: Polymer)[2]> 85 % (Vollständiger Umsatz)
Validiertes Experimental-Protokoll (Self-Validating System)

Um ein selbstreferenzierendes, fehlerfreies System zu gewährleisten, muss die Synthese so umgestaltet werden, dass Hitze vollständig vermieden wird. Dies wird durch den Wechsel des Halogens (Brom statt Chlor) und den Einsatz eines homogenen Austauschreagenzes erreicht.

Protokoll: Polymerfreie Synthese von m-Vinylphenylmagnesiumbromid

  • Schritt 1: Inhibitor-Entfernung (Kritisch) Leiten Sie 10.0 mmol m-Bromstyrol (Ersatz für m-Chlorstyrol) unverdünnt über eine kurze Säule (ca. 5 cm) mit basischem Aluminiumoxid (Alox B). Kausalität: Dies entfernt das TBC vollständig und verhindert das Quenchen des Grignard-Reagenzes im nachfolgenden Schritt.

  • Schritt 2: Inertisierung & Kryogene Kühlung Überführen Sie das aufgereinigte m-Bromstyrol in einen ausgeheizten, Argon-gespülten Schlenk-Kolben. Fügen Sie 50 mL wasserfreies THF hinzu (hohe Verdünnung, 0.2 M). Kühlen Sie das System in einem Kryostaten oder Trockeneis/Aceton-Bad auf exakt -20 °C.

  • Schritt 3: Kontrollierte Reagenz-Zugabe Tropfen Sie 10.5 mmol (1.05 Äq.) iPrMgCl·LiCl (Turbo-Grignard, 1.3 M in THF) über einen Zeitraum von 30 Minuten mittels Spritzenpumpe zu. Kausalität: Die langsame Zugabe in hoher Verdünnung verhindert lokale Konzentrations- und Temperaturspitzen. Die Temperatur von -20 °C friert sowohl den Mayo-Polymerisationsmechanismus als auch die durch Turbo-Grignard initiierte Polymerisation vollständig ein.

  • Schritt 4: Reaktionskontrolle (Self-Validation) Rühren Sie die Mischung für 1 Stunde bei -15 °C. Entnehmen Sie ein Aliquot von 0.1 mL, quenchen Sie es mit einer Lösung von Iod in THF und analysieren Sie es via GC-MS. Das vollständige Verschwinden des m-Bromstyrol-Signals und das Erscheinen von m-Iodstyrol validiert den quantitativen Umsatz.

  • Schritt 5: In-situ Weiterverarbeitung Das resultierende m-Vinylphenylmagnesium-Reagenz ist bei Temperaturen unter 0 °C stabil und muss direkt (ohne Aufwärmen auf Raumtemperatur) mit dem gewünschten Elektrophil umgesetzt werden.

Troubleshooting-Workflow

Workflow Problem Polymerisation detektiert? CheckInhibitor Wurde TBC/Inhibitor entfernt? Problem->CheckInhibitor RemoveInhibitor Inhibitor via basischem Alumina entfernen CheckInhibitor->RemoveInhibitor Nein CheckTemp Reaktionstemperatur > 40°C? CheckInhibitor->CheckTemp Ja RemoveInhibitor->CheckTemp UseExchange Wechsel zu m-Bromstyrol + iPrMgCl·LiCl (Turbo-Grignard) CheckTemp->UseExchange Nein (Katalysator-Problem) Dilution Erhöhung der THF-Verdünnung & langsame Zugabe CheckTemp->Dilution Ja (Thermischer Runaway) Success Erfolgreiche Grignard-Reaktion UseExchange->Success Dilution->Success

Abb 2: Troubleshooting-Workflow zur Vermeidung von Polymerbildung.

References
  • The Journal of Organic Chemistry 1961 Volume.26 No.7 Source: dss.go.th URL:2

  • Turbo-Grignard Reagent Mediated Polymerization of Styrene under Mild Conditions Capable of Low Đ and Reactive Hydrogen Compatibility | Macromolecules Source: acs.org URL:3

  • Polymerization Reactions Inhibitor Modeling Styrene and Butyl Acrylate Incidents Case Studies Source: iomosaic.com URL:1

Sources

Reference Data & Comparative Studies

Validation

Analyse von salzsaurem Dimethylanilin mittels 1H-NMR-Spektroskopie

Vergleichende Analyse von salzsaurem Dimethylanilin (DMA·HCl) mittels 1H-NMR-Spektroskopie: High-Field, Benchtop und HPLC-UV im Fokus Einleitung & Mechanistische Grundlagen Die präzise Charakterisierung von Amin-Hydrochl...

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Author: BenchChem Technical Support Team. Date: April 2026

Vergleichende Analyse von salzsaurem Dimethylanilin (DMA·HCl) mittels 1H-NMR-Spektroskopie: High-Field, Benchtop und HPLC-UV im Fokus

Einleitung & Mechanistische Grundlagen

Die präzise Charakterisierung von Amin-Hydrochloriden ist ein kritischer Schritt in der pharmazeutischen Entwicklung und der organischen Synthese. N,N-Dimethylanilin-Hydrochlorid (DMA·HCl) dient hierbei als exzellentes Modellsystem zur Evaluierung analytischer Methoden. Die 1H-NMR-Spektroskopie bietet den einzigartigen Vorteil, nicht nur die chemische Reinheit, sondern auch den Protonierungsstatus direkt zu quantifizieren, ohne auf externe Kalibrierkurven angewiesen zu sein.

Die Kausalität der 1H-NMR-Verschiebungen: Die Überführung der freien Base N,N-Dimethylanilin in ihr Hydrochlorid-Salz induziert signifikante elektronische Veränderungen. Durch die Protonierung des Stickstoffatoms wird die Elektronendichte im aromatischen Ring stark verringert (Entschirmung). Dies führt zu einer messbaren Tieffeldverschiebung (Downfield Shift) der aromatischen Protonen sowie der N-Methyl-Gruppen. Während die N-CH3-Protonen der freien Base bei ca. 2.9 ppm resonieren, verschieben sie sich im Hydrochlorid auf 3.10 bis 3.15 ppm[1][2].

Ein weiteres kritisches Merkmal ist das stark entschirmte NH⁺-Proton, welches in aprotischen Lösungsmitteln wie CDCl₃ bei ca. 14.05 ppm als breites Singulett auftritt[1]. Die exakte chemische Verschiebung dieses Protons korreliert stark mit der Wasserstoffbrücken-Basizität des Gegenions (Cl⁻) und potenziellen ladungsgestützten intramolekularen Wasserstoffbrückenbindungen (CA-IMHB), was die NMR-Spektroskopie zu einem direkten Sensor für den Salzstatus macht[3].

Technologischer Vergleich: High-Field NMR vs. Benchtop NMR vs. HPLC-UV

Für die routinemäßige Reinheitsbestimmung stehen moderne Labore vor der Wahl zwischen High-Field NMR (>400 MHz), Benchtop NMR (60–100 MHz) und traditioneller HPLC-UV. Jede Methode besitzt spezifische physikochemische Kausalitäten, die ihre Anwendung rechtfertigen.

Tabelle 1: Vergleichende Leistungsdaten der Analysenmethoden für DMA·HCl

ParameterHigh-Field 1H-NMR (400+ MHz)Benchtop 1H-NMR (60–100 MHz)HPLC-UV
Auflösung (Aromat. Bereich) Exzellent (Multipletts trennbar)Gering (Signalüberlagerung)N/A (Chromatographische Trennung)
Quantifizierung (qNMR) Primäre Ratiomethode (IS nötig)Primäre Ratiomethode (IS nötig)Sekundär (Kalibrierkurve nötig)
Nachweisgrenze (LoD) < 0.1 %ca. 1–2 %< 0.01 %
Analysendauer pro Probe < 5 Minuten5–15 Minuten10–20 Minuten
Betriebskosten & Wartung Hoch (Kryogene erforderlich)Sehr gering (Permanentmagnet)Mittel (Lösungsmittel, Säulen)

Erfahrungswerte aus der Praxis: Während High-Field-Systeme durch ihre überlegene Dispersion die Identifikation von Spurenverunreinigungen ermöglichen, haben sich Benchtop-NMR-Systeme als robuste, kosteneffiziente Alternative für die quantitative Analyse (qNMR) etabliert[4]. Da das N-CH3-Signal von DMA·HCl bei ~3.10 ppm als scharfes Singulett auftritt, ist es selbst bei 60 MHz basisliniengetrennt von den aromatischen Signalen und eignet sich ideal für die Integration[5]. HPLC-UV bleibt der Goldstandard für die Spurenanalytik, erfordert jedoch referenzstandardbasierte Kalibrierungen und den Einsatz von Lösungsmitteln.

Analytischer Workflow

Workflow Sample DMA·HCl Probe (Synthese/Extraktion) PrepNMR NMR-Probenvorbereitung (Lösung in CDCl3 + IS) Sample->PrepNMR PrepHPLC HPLC-Probenvorbereitung (Lösung in MeOH/H2O) Sample->PrepHPLC HF_NMR High-Field 1H-NMR (z.B. 400 MHz) Hohe Auflösung, Spurenanalytik PrepNMR->HF_NMR BT_NMR Benchtop 1H-NMR (z.B. 60 MHz) Schnelles Screening, qNMR PrepNMR->BT_NMR HPLC HPLC-UV Orthogonale Validierung Hohe Präzision PrepHPLC->HPLC Data Datenintegration & Reinheitsbestimmung HF_NMR->Data BT_NMR->Data HPLC->Data

Abb 1: Analytischer Workflow zur vergleichenden Reinheitsbestimmung von DMA·HCl.

Detailliertes Experimentelles Protokoll (Selbstvalidierendes qNMR-System)

Um ein in sich geschlossenes, selbstvalidierendes System zu gewährleisten, muss die qNMR-Analyse strengen physikalischen Gesetzmäßigkeiten folgen. Die Kausalität hinter der Wahl der Relaxationszeit ( D1​ ) ist hierbei kritisch: Eine unvollständige Relaxation der Spins führt unweigerlich zu verfälschten Integralen.

Schritt 1: Gravimetrische Probenvorbereitung

  • Exakt 15.0 mg DMA·HCl auf einer kalibrierten Mikrowaage (Präzision 0.01 mg) einwiegen.

  • Exakt 10.0 mg eines hochreinen internen Standards (IS), z.B. 1,2,4,5-Tetrachlor-3-nitrobenzol (TCNB) oder Maleinsäure, einwiegen.

  • Beide Komponenten in 0.6 mL deuteriertem Chloroform (CDCl₃, 99.8% D, 0.03% TMS) quantitativ lösen und in ein 5-mm-NMR-Röhrchen überführen.

Schritt 2: Spektrometer-Konfiguration & Akquisition

  • T1-Bestimmung: Vor der quantitativen Messung muss die longitudinale Relaxationszeit ( T1​ ) der langsamsten Protonen (meist die des IS) mittels eines Inversion-Recovery-Experiments bestimmt werden.

  • Parameter-Setup:

    • Pulswinkel: 90° (für maximales Signal-Rausch-Verhältnis).

    • Relaxationsverzögerung ( D1​ ): Mindestens 5×T1​ (typischerweise 10–20 Sekunden), um eine >99.3%ige Rückkehr der Magnetisierung in die Z-Achse zu garantieren.

    • Scans (NS): 16 bis 64 (Das Signal-Rausch-Verhältnis SNR sollte > 250:1 für das Quantifizierungssignal betragen).

Schritt 3: Datenprozessierung

  • Zero-Filling auf mindestens 64k Datenpunkte zur Verbesserung der digitalen Auflösung.

  • Manuelle Phasenkorrektur (0. und 1. Ordnung) zur Gewährleistung reiner Absorptionslinienprofile.

  • Basislinienkorrektur (Polynom 1. bis 3. Grades) ausschließlich in Bereichen ohne Resonanzen.

  • Integration des N-CH3-Singuletts (δ 3.10 ppm)[1] relativ zum Signal des internen Standards.

Dateninterpretation & Spezifität

Die absolute Reinheit ( Px​ ) wird über das molare Verhältnis der Integrale berechnet.

Verunreinigungs-Profiling: Im High-Field-Spektrum lassen sich Spuren der freien Base oder von Vorläufern wie Monomethylanilin durch zusätzliche N-Methyl-Signale (z.B. bei 2.85 ppm) klar identifizieren. Im Benchtop-NMR verschmelzen diese Signale bei Konzentrationen < 2% aufgrund der Linienverbreiterung oft mit dem Rauschen oder der Basislinie des Hauptpeaks[4][5]. Hier bietet die Orthogonalität zur HPLC-UV den entscheidenden Vorteil: Während das Benchtop-NMR die absolute Gehaltsbestimmung des Hauptbestandteils in Minuten liefert, validiert die HPLC-UV das Fehlen von UV-aktiven Spurenverunreinigungen.

Fazit

Die 1H-NMR-Spektroskopie ist eine hochgradig kausale und primäre Methode zur Analyse von salzsaurem Dimethylanilin. Während High-Field-NMR unübertroffene strukturelle Einblicke und Spurenanalytik bietet, demonstrieren Benchtop-NMR-Systeme eine bemerkenswerte Effizienz für die routinemäßige qNMR-Gehaltsbestimmung, insbesondere bei isolierten Signalen wie der N-CH3-Gruppe. Für eine lückenlose Qualitätskontrolle in der pharmazeutischen Entwicklung empfiehlt sich die Kombination aus Benchtop-qNMR (für absolute Quantifizierung ohne Response-Faktoren) und HPLC-UV (für das Impurity-Profiling).

References

  • Palladium-Catalyzed Synthesis of N,N-Dimethylanilines via Buchwald–Hartwig Amination of (Hetero)aryl Triflates. The Journal of Organic Chemistry - ACS Publications.
  • Selective hydrogenation of amides and imides over heterogeneous Pt-based catalysts. The Royal Society of Chemistry.
  • A 1H NMR Spectroscopic Window into Amine pKa, Anion pKBHX, and Charge-Assisted Intramolecular H-Bond Assessment from a Medicinal Chemistry Perspective. ACS Publications.
  • High-field to Benchtop NMR Spectroscopy - Part 1. Oxford Instruments.
  • Comparative Analysis of Benchtop NMR and HPLC-UV for Illicit Drug Mixtures. ResearchGate.

Sources

Comparative

Comparison Guide: Validierung einer HPLC-Methode zur Stabilitätsprüfung von 2,6-Dimethylanilinhydrochlorid

Executive Summary In pharmaceutical development, the stability testing of 2,6-dimethylaniline hydrochloride (2,6-DMA·HCl)—both as an isolated reference standard and as a critical degradation product of anilide-type local...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In pharmaceutical development, the stability testing of 2,6-dimethylaniline hydrochloride (2,6-DMA·HCl)—both as an isolated reference standard and as a critical degradation product of anilide-type local anesthetics (e.g., lidocaine, bupivacaine)—presents unique analytical challenges. Because 2,6-DMA is classified as a potentially mutagenic impurity (PMI) under the [1], its limits must be strictly controlled to the Threshold of Toxicological Concern (TTC). Consequently, analytical procedures must be rigorously validated according to the [2] to ensure they are genuinely stability-indicating. This guide objectively compares stationary phase chemistries and provides a self-validating protocol for accurate quantification.

Mechanistic Causality: The Analytical Challenge of 2,6-DMA·HCl

To design a robust HPLC method, we must first understand the causality behind the analyte's behavior. Under hydrolytic stress (heat, extreme pH), the amide bond of lidocaine cleaves, yielding 2,6-DMA and diethylaminoacetic acid.

degradation Lido Lidocaine (API) Stress Hydrolytic Stress (H2O, Heat, pH) Lido->Stress DMA 2,6-Dimethylaniline HCl (Mutagenic Target) Stress->DMA Amide Cleavage Deg Diethylaminoacetic Acid (Secondary Degradant) Stress->Deg

Figure 1: Hydrolytic degradation pathway of anilide anesthetics yielding 2,6-dimethylaniline.

The Chromatographic Challenge: 2,6-DMA is a basic aromatic amine with a pKa of ~3.95. In the acidic mobile phases (pH 2.0–3.0) typically required to suppress the ionization of residual silanols on silica-based columns, 2,6-DMA is fully protonated (existing as the hydrochloride salt). On traditional C18 stationary phases, this high polarity leads to poor retention. Furthermore, any unshielded, ionized silanols will engage in secondary ion-exchange interactions with the protonated amine, causing severe peak tailing and compromising the Limit of Quantitation (LOQ).

Objective Comparison of HPLC Methodologies

To overcome these mechanistic hurdles, an Application Scientist must select a stationary phase that provides orthogonal retention mechanisms. Below is a performance comparison of three distinct methodologies for resolving 2,6-DMA·HCl from its parent API.

  • Method A (Traditional C18): Relies purely on hydrophobic partitioning. At pH 6.0, 2,6-DMA is neutral, improving retention, but silica dissolution and silanol activity degrade peak shape.

  • Method B (Sterically Protected C8): Modern approaches utilizing [3] at low pH provide better mass transfer kinetics and reduced steric hindrance, improving resolution.

  • Method C (Biphenyl Phase): Leverages π−π interactions. The electron-dense biphenyl rings interact strongly with the aromatic ring of 2,6-DMA, providing exceptional retention and peak symmetry even at highly acidic pH where the amine is protonated.

Table 1: Quantitative Performance Comparison for 2,6-DMA·HCl
MethodStationary PhaseMobile Phase pHPrimary Retention MechanismPeak Tailing (Tf)Resolution (Rs)LOQ (µg/mL)
A Standard C18 (5 µm)pH 6.0Hydrophobic (Partitioning)1.85 (Suboptimal)1.51.50
B Zorbax SB-C8 (3.5 µm)pH 2.5Hydrophobic (Reduced Silanol)1.30 (Acceptable)2.80.30
C Biphenyl (1.7 µm)pH 2.7 π−π and Hydrophobic1.05 (Optimal)4.50.05

Data Synthesis: Method C (Biphenyl) demonstrates superior performance for mutagenic impurity profiling, achieving the ultra-low LOQ required by ICH M7 while maintaining baseline resolution from the API.

Self-Validating Experimental Protocol (ICH Q2(R2))

A robust analytical procedure must be designed as a self-validating system —meaning the protocol includes internal System Suitability Testing (SST) criteria that automatically halt the sequence if the assay drifts out of specification, preventing the generation of invalid stability data.

validation ATP 1. Analytical Target Profile Define TTC limits per ICH M7 Spec 2. Specificity (ICH Q2) Baseline resolution (Rs > 2.0) ATP->Spec Lin 3. Linearity & Range LOQ to 120% of spec limit Spec->Lin Acc 4. Accuracy & Precision Spike recovery & %RSD < 2.0% Lin->Acc Rob 5. Robustness DoE on pH, Temp, Flow rate Acc->Rob

Figure 2: Lifecycle validation workflow for stability-indicating methods per ICH Q2(R2) and Q14.

Step 1: Specificity & Forced Degradation
  • Action: Subject the API to 0.1 N HCl, 0.1 N NaOH, and 3% H2​O2​ at 60°C for 24 hours. Inject the stressed samples alongside a resolution mixture containing Lidocaine API (1.0 mg/mL) and 2,6-DMA·HCl (0.01 mg/mL).

  • Causality: Historical [4] show that true stability-indicating power is only proven when the target analyte is resolved from actual, stress-induced degradants.

  • Self-Validating Control: The chromatography data system (CDS) is programmed to halt the sequence if the critical pair resolution ( Rs​ ) falls below 2.0, or if the DAD peak purity angle for 2,6-DMA exceeds the purity threshold.

Step 2: Linearity and Range
  • Action: Prepare seven calibration levels ranging from the LOQ (0.05 µg/mL) to 120% of the target specification limit.

  • Causality: Validating across a wide dynamic range ensures the method can accurately track the exponential growth of 2,6-DMA during accelerated stability studies (e.g., 40°C / 75% RH).

  • Self-Validating Control: Perform a lack-of-fit test. The method is only validated if the residual plot is random and the correlation coefficient ( R2 ) is ≥0.999 .

Step 3: Accuracy (Recovery)
  • Action: Spike placebo matrix with 2,6-DMA·HCl at 50%, 100%, and 150% of the specification limit in triplicate.

  • Causality: Spiking into the exact formulation matrix accounts for potential ion-suppression or co-elution caused by excipients.

  • Self-Validating Control: Calculate the recovery percentage. The system validates the step only if all nine samples fall within the 98.0% – 102.0% recovery window, proving the absence of matrix interference.

Step 4: Precision (Repeatability & Intermediate)
  • Action: Analyze six independent preparations of the 100% spiked sample on Day 1 (Analyst A) and Day 2 (Analyst B, using a different column lot).

  • Causality: Testing across different days and column lots evaluates the method's ruggedness against minor variations in stationary phase ligand density.

  • Self-Validating Control: The overall relative standard deviation (%RSD) across all 12 injections must be ≤2.0% . Bracketing standards must show a drift of <2.0% from the beginning to the end of the sequence.

References

  • ICH M7(R2) Guideline: Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. International Council for Harmonisation. URL:[Link]

  • ICH Q2(R2) Guideline: Validation of Analytical Procedures. International Council for Harmonisation. URL: [Link]

  • Gradient HPLC-Diode Array Detector Stability-Indicating Determination of Lidocaine Hydrochloride: Journal of AOAC International, Volume 103, Issue 2. URL:[Link]

  • Stability of Lidocaine Hydrochloride in 5% Dextrose Injection in Plastic Bags: American Journal of Health-System Pharmacy (PubMed). URL: [Link]

Validation

Wissenschaftlicher Vergleichsleitfaden: Untersuchung der Genotoxizität von 2,6- und 3,5-Dimethylanilin

In der Rolle eines Senior Application Scientist erfordert die Bewertung des genotoxischen Potenzials von monocyclischen aromatischen Aminen wie 2,6-Dimethylanilin (2,6-DMA) und 3,5-Dimethylanilin (3,5-DMA) ein tiefes mec...

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Author: BenchChem Technical Support Team. Date: April 2026

In der Rolle eines Senior Application Scientist erfordert die Bewertung des genotoxischen Potenzials von monocyclischen aromatischen Aminen wie 2,6-Dimethylanilin (2,6-DMA) und 3,5-Dimethylanilin (3,5-DMA) ein tiefes mechanistisches Verständnis, das weit über Standard-Screenings hinausgeht. Beide Isomere stehen im Verdacht, das Risiko für Blasenkrebs zu erhöhen, liefern jedoch in klassischen in vitro-Assays häufig widersprüchliche Ergebnisse[1].

Dieser Leitfaden analysiert die mechanistischen Unterschiede zwischen diesen Isomeren, vergleicht objektiv die Leistungsfähigkeit etablierter Genotoxizitätsassays und liefert detaillierte, selbstvalidierende Protokolle für eine präzise toxikologische Bewertung.

Mechanistische Grundlagen: Warum Standard-Assays oft versagen

Die Genotoxizität von Alkylanilinen wird nicht durch die Ausgangssubstanzen selbst, sondern durch deren reaktive Metaboliten vermittelt. Bakterielle Testsysteme (wie der Ames-Test) verfügen nicht über das vollständige Repertoire an Säugetier-Enzymen (insbesondere spezifische Cytochrom-P450-Isoformen und Phase-II-Enzyme), was zu falsch-negativen Ergebnissen führt[2].

Die Toxizität von 2,6-DMA und 3,5-DMA wird durch zwei primäre Stoffwechselwege angetrieben:

  • N-Hydroxylierung & DNA-Addukt-Bildung: CYP450-Enzyme oxidieren die Amingruppe zu N-Hydroxylamin. Nach einer Phase-II-Esterifizierung (z.B. durch Sulfotransferasen) entstehen hochreaktive Nitrenium-Ionen, die kovalente Bindungen mit der DNA eingehen (DNA-Addukte)[2].

  • Redox-Zyklus & Oxidativer Stress (Dominanter Pfad): Phenolische Metaboliten (z.B. 3,5-Dimethylaminophenol oder 3,5-DMAP) werden zu elektrophilen Chinoniminen oxidiert. Dieser Prozess etabliert einen anhaltenden Redox-Zyklus in der Zelle, der kontinuierlich Reaktive Sauerstoffspezies (ROS) generiert. Diese ROS verursachen massive DNA-Strangbrüche und Apoptose[3].

MetabolicPathway DMA 2,6- / 3,5-Dimethylanilin (Ausgangssubstanz) CYP CYP450 Metabolismus (Phase I) DMA->CYP NOH N-Hydroxylamin (z.B. N-OH-DMA) CYP->NOH N-Hydroxylierung Phenol Aminophenol (z.B. 3,5-DMAP) CYP->Phenol Ring-Hydroxylierung Nitrenium Nitrenium-Ion (Elektrophil) NOH->Nitrenium Phase II Enzyme DNA_Adduct DNA-Addukte (Kovalente Bindung) Nitrenium->DNA_Adduct Quinone Chinonimin (Elektrophil) Phenol->Quinone Oxidation Quinone->Phenol Reduktion ROS Reaktive Sauerstoffspezies (H2O2, OH-Radikale) Quinone->ROS Redox-Zyklus StrandBreaks DNA-Strangbrüche & Apoptose ROS->StrandBreaks Oxidativer Stress

Stoffwechselwege von Dimethylanilinen, die zu Genotoxizität führen.

Objektiver Vergleich der Assay-Performance

Um die genotoxische Wirkung von 2,6-DMA und 3,5-DMA korrekt zu quantifizieren, muss das gewählte Testsystem den ROS-vermittelten Mechanismus abbilden können. Die folgende Tabelle fasst die Leistungsfähigkeit gängiger Assays basierend auf aktuellen toxikologischen Daten zusammen[4].

Assay-TypEndpunkt2,6-Dimethylanilin3,5-DimethylanilinMechanistische Kausalität / Limitierung
Ames-Test (Salmonella typhimurium)PunktmutationenInkonsistent / NegativNegativBakterien fehlen die spezifischen Säugetier-Metabolisierungswege zur Bildung von Chinoniminen.
Kometen-Assay (in vitro, AS52 Zellen)DNA-StrangbrüchePositiv (dosisabhängig)Positiv (dosisabhängig)Hochsensitiv für ROS-induzierte Strangbrüche durch den Redox-Zyklus der Metaboliten.
Mikrokern-Test (in vivo, Maus)ChromosomenschädenNegativ (Knochenmark/Blut)Negativ (Knochenmark/Blut)Schnelle systemische Clearance; reaktive Metaboliten erreichen das Zielgewebe nicht in ausreichender Konzentration.
MutaMouse® (in vivo)GenmutationenPositiv (Nasengewebe)NegativGewebespezifische CYP-Expression führt bei 2,6-DMA zu lokaler Aktivierung; 3,5-DMA wird anders metabolisiert.

Experimentelle Protokolle (Selbstvalidierende Systeme)

Als Wissenschaftler dürfen wir uns nicht auf reine Endpunktmessungen verlassen. Ein robustes Protokoll muss die Kausalität des postulierten Mechanismus beweisen. Die folgenden Protokolle nutzen N-Acetylcystein (NAC) als Antioxidans-Kontrolle. Wenn die durch 3,5-DMAP induzierten DNA-Schäden durch NAC signifikant reduziert werden, validiert dieses System intrinsisch, dass der genotoxische Mechanismus ROS-getrieben ist[1].

Protokoll 1: Alkalischer Kometen-Assay zur Erfassung ROS-vermittelter DNA-Schäden

Dieses Protokoll ist optimiert für den Nachweis von DNA-Strangbrüchen in Säugetierzellen (AS52), die durch die phenolischen Metaboliten von 2,6- und 3,5-DMA verursacht werden.

Schritt-für-Schritt Methodik:

  • Zellkultur & Aussaat: AS52-Zellen (Ovarialzellen des Chinesischen Hamsters) in F-12K Medium kultivieren und in 6-Well-Platten (1x10^5 Zellen/Well) aussäen. 24 Stunden bei 37 °C und 5 % CO2 inkubieren.

  • Prä-Inkubation (Validierungsschritt): Die Hälfte der Test-Wells mit 5 mM N-Acetylcystein (NAC) für 1 Stunde vorinkubieren, um den intrazellulären ROS-Scavenger-Pool aufzufüllen.

  • Substanzbehandlung: Zellen mit den Metaboliten (z.B. 3,5-DMAP) in Konzentrationen von 10 µM bis 50 µM für 1 Stunde behandeln. Eine Vehikel-Kontrolle (DMSO <0.1%) und eine Positivkontrolle (50 µM H2O2) mitführen.

  • Zellernte & Einbettung: Zellen trypsinieren, bei 200 x g zentrifugieren und in 0,5 % Low-Melting-Point (LMP) Agarose resuspendieren. Die Suspension zügig auf mit Normal-Agarose vorbeschichtete Objektträger auftragen und mit einem Deckglas versehen. Auf Eis erstarren lassen.

  • Zelllyse: Deckgläser entfernen und Objektträger für mindestens 1 Stunde bei 4 °C in frisch angesetztem, alkalischem Lysepuffer (2,5 M NaCl, 100 mM EDTA, 10 mM Tris, 1 % Triton X-100, pH 10) inkubieren, um Zellmembranen und Histone zu entfernen.

  • Alkalische Entwindung & Elektrophorese: Objektträger in die Elektrophoresekammer mit alkalischem Laufpuffer (300 mM NaOH, 1 mM EDTA, pH > 13) überführen. 20 Minuten im Dunkeln entwinden lassen, gefolgt von der Elektrophorese bei 25 V und 300 mA für 20 Minuten (4 °C).

  • Neutralisation & Färbung: Objektträger dreimal für je 5 Minuten mit Neutralisationspuffer (0,4 M Tris, pH 7,5) waschen und anschließend mit SYBR Gold (1:10.000) für 20 Minuten färben.

  • Auswertung: Mittels Epifluoreszenzmikroskopie und einer Bildanalysesoftware (z.B. Comet Assay IV) mindestens 100 Zellen pro Probe analysieren. Der primäre Endpunkt ist der "% Tail DNA" (Prozentsatz der DNA im Kometenschweif).

CometAssay Ctrl Kontrollgruppe (Nur Vehikel) Lysis Zelllyse & Alkalische Entwindung Ctrl->Lysis Test Testgruppe (z.B. 3,5-DMAP) Test->Lysis Rescue Validierungsgruppe (3,5-DMAP + NAC) Rescue->Lysis Electro Elektrophorese (pH > 13) Lysis->Electro Score Fluoreszenz-Scoring (% Tail DNA) Electro->Score

Selbstvalidierender Kometen-Assay-Workflow mit NAC-Kontrolle.

Protokoll 2: Kinetische Quantifizierung intrazellulärer ROS via DCFDA

Um die Persistenz des Redox-Zyklus zu beweisen, muss die ROS-Produktion nicht nur akut, sondern auch nach Entfernung der Mutagene gemessen werden[3].

Schritt-für-Schritt Methodik:

  • Zellpräparation: AS52-Zellen in schwarzen 96-Well-Platten mit klarem Boden (2x10^4 Zellen/Well) aussäen und über Nacht adhärieren lassen.

  • Farbstoff-Beladung: Zellen mit 10 µM H2DCFDA (2',7'-Dichlorodihydrofluorescein-Diacetat) in serumfreiem Medium für 30 Minuten im Dunkeln bei 37 °C inkubieren. Der Farbstoff diffundiert in die Zelle und wird durch zelluläre Esterasen gespalten.

  • Behandlung & Auswaschen: Medium entfernen und Zellen für 1 Stunde mit 2,6-DMA, 3,5-DMA oder deren phenolischen Metaboliten behandeln. Danach das Medium absaugen und die Zellen zweimal mit PBS waschen, um ungebundene Mutagene vollständig zu entfernen.

  • Kinetische Messung: Die Fluoreszenz (Exzitation: 485 nm, Emission: 535 nm) sofort (0 h) in einem Microplate-Reader messen. Anschließend frisches Komplettmedium hinzufügen und die Zellen für weitere 24 h inkubieren, gefolgt von einer zweiten Messung. Eine anhaltende Fluoreszenzsteigerung nach 24 h belegt die Einbettung der Chinonimin-Strukturen in die zelluläre Matrix und den fortlaufenden Redox-Zyklus.

Fazit

Die Untersuchung der Genotoxizität von 2,6- und 3,5-Dimethylanilin verdeutlicht, dass die Wahl des Assays strikt an den toxikologischen Mechanismus der Substanz gekoppelt sein muss. Während Standard-Bakterientests aufgrund fehlender metabolischer Kompetenz versagen, zeigen Säugetierzell-Modelle in Kombination mit mechanistischen Kontrollen (wie NAC), dass die Genotoxizität primär durch einen langanhaltenden, ROS-generierenden Redox-Zyklus der phenolischen Metaboliten angetrieben wird. Der Einsatz der hier beschriebenen validierten Protokolle minimiert falsch-negative Ergebnisse und liefert belastbare Daten für die Arzneimittelentwicklung und Risikobewertung.

Referenzen

  • Chao, M.-W., et al. "Genotoxicity of 2,6- and 3,5-Dimethylaniline in Cultured Mammalian Cells: The Role of Reactive Oxygen Species." Toxicological Sciences, 2012.

  • "Xylidine isomers (2,3-xylidine, 2,5-xylidine, 3,4-xylidine, 3,5-xylidine)." MAK Collection for Occupational Health and Safety, Publisso, 2023.

  • "Intracellular Generation of ROS by 3,5-Dimethylaminophenol: Persistence, Cellular Response, and Impact of Molecular Toxicity." NIH / PMC.

  • "SIDS INITIAL ASSESSMENT PROFILE - Dimethylaniline Category." OECD-HPV.

Sources

Comparative

Comparative Guide: Festkörper-¹⁵N-NMR-Untersuchung von Nitrosoaren-Metall-Komplexen

Executive Summary Nitrosoarenes (Ar-NO) are archetypal "non-innocent" ligands in coordination chemistry. They possess the unique ability to bind transition metals via the nitrogen atom ( κN ), the oxygen atom ( κO ), or...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Nitrosoarenes (Ar-NO) are archetypal "non-innocent" ligands in coordination chemistry. They possess the unique ability to bind transition metals via the nitrogen atom ( κN ), the oxygen atom ( κO ), or both ( η2−N,O ), while simultaneously accessing multiple redox states (neutral, radical anion, dianion)[1],[2]. For researchers in bioinorganic chemistry and drug development—where nitroso compounds act as critical intermediates in metalloenzyme inhibition and drug metabolism,[3]—unambiguous structural characterization is paramount.

This guide objectively compares Festkörper-¹⁵N-NMR (Solid-State ¹⁵N Nuclear Magnetic Resonance) against orthogonal analytical techniques (X-ray Crystallography, Solution-State NMR, and IR Spectroscopy). Furthermore, it provides a validated, step-by-step experimental workflow for extracting local electronic structure data from nitrosoarene-metal complexes.

The Analytical Challenge: Non-Innocent Ligands

The primary difficulty in characterizing metal-nitrosoarene complexes lies in the ligand's extreme electronic flexibility. When a nitrosoarene binds to a metal center, the N-O bond order can change drastically due to metal-to-ligand back-bonding or direct inner-sphere electron transfer[1],[2].

While single-crystal X-ray diffraction (XRD) provides global structural metrics, it often struggles to resolve dynamic local environments, exact protonation states, or subtle electronic shifts in microcrystalline powders[4]. Consequently, a technique exquisitely sensitive to the local valence electron cloud is required to definitively assign the coordination mode and redox state.

Comparative Methodology: SSNMR vs. Orthogonal Techniques

To determine the optimal analytical approach, we must evaluate the performance, information yield, and limitations of the primary techniques used in the field.

Table 1: Performance Comparison of Analytical Techniques
Analytical TechniquePrimary Data YieldKey AdvantagesCritical Limitations
Solid-State ¹⁵N CP/MAS NMR Chemical Shift Anisotropy (CSA) tensors, local electronic structure.Unmatched sensitivity to N-O bond order and coordination mode; works on amorphous powders,[5].Requires ¹⁵N isotopic enrichment; complex data deconvolution.
X-Ray Crystallography (XRD) Global 3D structure, absolute N-O and M-N bond lengths.Gold standard for absolute geometry; directly visualizes η2 vs κN binding[2].Requires high-quality single crystals; insensitive to dynamic local disorder[4].
Solution-State NMR Isotropic chemical shifts ( δiso​ ).High resolution; excellent for assessing bulk purity and solution dynamics.Fails for paramagnetic complexes (e.g., Cu(II), Ni(I)); rapid exchange averages signals[1],[2].
Infrared (IR) Spectroscopy Vibrational frequencies (e.g., νNO​ stretch).Rapid screening; νNO​ strongly correlates with redox state (neutral vs. radical)[1],[3].Bands often overlap with other ligand vibrations; less direct for pinpointing the exact binding atom.
The Value Proposition of Solid-State ¹⁵N NMR

Solid-state ¹⁵N NMR is uniquely suited for resolving non-innocent ligand behavior. Because the naturally abundant ¹⁴N nucleus possesses a quadrupole moment that causes extreme line broadening, isotopic enrichment with ¹⁵N (spin I = 1/2) is employed to yield high-resolution spectra,[5]. The defining advantage of ¹⁵N SSNMR is its ability to measure the Chemical Shift Anisotropy (CSA) tensor . The nitroso group exhibits one of the largest known ¹⁵N CSA widths (>1000 ppm),[6]. The principal tensor elements ( δ11​,δ22​,δ33​ ) are highly sensitive to the N-O Mayer bond order.

Quantitative Data: ¹⁵N NMR Tensor Analysis

The power of ¹⁵N SSNMR lies in the deconvolution of the isotropic chemical shift ( δiso​ ) into its principal components. As shown in Table 2, coordination to a metal drastically alters the electronic shielding environment.

Table 2: Experimental ¹⁵N NMR Shifts for Nitrosoarenes & Complexes[3]
Compound / Complex δiso​ (ppm) δ11​ (ppm) δ22​ (ppm)Coordination Mode
Free NODMA (Ligand)8021692537Unbound
ZnCl₂[NODMA]₂ 5831165445 κN (Zinc bound)
PdCl₂[PhNO]₂ 5991137508 κN (Palladium bound)
[Fe(CO)₃(PhNO)]₂ 171286144 μ2​−η2:η2 (Bridging)

Note: NODMA = p-[¹⁵N]nitroso-N,N-dimethylaniline; PhNO =[¹⁵N]nitrosobenzene. Shifts are referenced to liquid NH₃. The δ11​ component lies in the molecular plane and is highly correlated with the N-O bond order. A massive decrease in δ11​ (e.g., from 1692 ppm to 286 ppm) indicates a significant reduction in bond order due to metal back-bonding.

Experimental Workflow: Self-Validating Protocol for ¹⁵N CP/MAS NMR

To ensure high-fidelity data acquisition, the following protocol establishes a self-validating system combining isotopic labeling, multi-speed MAS, and quantum chemical validation.

Phase 1: Synthesis and ¹⁵N Isotopic Labeling
  • Ligand Synthesis : Synthesize ¹⁵N-labeled nitrosobenzene ([¹⁵N]PhNO) via the reduction of [¹⁵N]nitrobenzene with zinc to form [¹⁵N]phenylhydroxylamine, followed by oxidation.

    • Causality : Utilizing ¹⁵N eliminates the quadrupolar relaxation pathways of ¹⁴N, narrowing the linewidths from kilohertz to hertz, thereby enabling the resolution of distinct crystallographic sites[5].

  • Complexation : React [¹⁵N]PhNO with the target transition metal precursor (e.g., PdCl₂, ZnCl₂, or a metalloporphyrin) in a degassed solvent,[7]. Isolate the microcrystalline powder via vacuum filtration.

Phase 2: CP/MAS NMR Acquisition
  • Rotor Packing : Pack the microcrystalline powder into a zirconia MAS rotor (typically 4 mm or 3.2 mm) under an inert atmosphere if the complex is air-sensitive[2].

  • Cross-Polarization (CP) Setup : Utilize a ¹H-¹⁵N CP pulse sequence.

    • Causality : ¹⁵N has a low gyromagnetic ratio and exceptionally long spin-lattice ( T1​ ) relaxation times in the solid state. Transferring magnetization from abundant ¹H spins via the Hartmann-Hahn matching condition drastically increases the signal-to-noise ratio and allows for much faster repetition delays.

  • Multi-Speed Magic-Angle Spinning : Acquire spectra at a minimum of three different MAS frequencies (e.g., 5 kHz, 8 kHz, and 12 kHz).

    • Causality : The massive CSA of the nitroso group generates a broad manifold of spinning sidebands. By varying the spin rate, the position of the sidebands will shift, while the true isotropic chemical shift ( δiso​ ) remains stationary, allowing for unambiguous identification.

Phase 3: Tensor Extraction and DFT Validation
  • Herzfeld-Berger Analysis : Extract the intensities of the spinning sidebands from the slowest MAS spectrum. Fit these intensities using the Herzfeld-Berger equations to calculate the principal tensor elements ( δ11​,δ22​,δ33​ ).

  • Quantum Chemical Validation : Perform Density Functional Theory (DFT) calculations (e.g., B3LYP functional) on the optimized crystal structure to predict the ¹⁵N shielding tensors,[7].

    • Causality : Comparing experimental CSA tensors with DFT-calculated values serves as a closed-loop validation. If the experimental δ11​ matches the DFT prediction for a κN -bound model but deviates from a κO -bound model, the coordination mode is definitively assigned.

Visualizing the Analytical Workflow

The following decision matrix illustrates the complementary nature of SSNMR and XRD for characterizing these complex systems.

G Syn Synthesis of Metal-Nitrosoarene Complex (15N-Enriched) Screen Initial Screening (IR, UV-Vis, EPR) Syn->Screen XRD X-Ray Crystallography (Global Structure & Bond Lengths) Screen->XRD Crystals Available SSNMR Solid-State 15N CP/MAS NMR (Multi-Speed Spinning) Screen->SSNMR Local Electronic Structure Needed Result Determination of Coordination Mode (κN, κO, η2-N,O) & Redox State XRD->Result CSA CSA Tensor Extraction (δ11, δ22, δ33) SSNMR->CSA DFT DFT Quantum Chemical Calculations CSA->DFT Validation DFT->Result

Figure 1: Analytical workflow for structural characterization of nitrosoarene-metal complexes.

Conclusion

While X-ray crystallography and IR spectroscopy provide foundational structural and vibrational data, Festkörper-¹⁵N-NMR stands as the premier technique for mapping the local electronic structure of nitrosoarene-metal complexes. By leveraging the massive chemical shift anisotropy of the ¹⁵N-labeled nitroso group, researchers can directly correlate NMR observables with the N-O bond order and the ligand's redox state, overcoming the analytical limitations posed by non-innocent behavior,[1],[2].

References

  • A Solid-State Nitrogen-15 Nuclear Magnetic Resonance Spectroscopic and Quantum Chemical Investigation of Nitrosoarene-Metal Interactions. Oldfield Group Website - University of Illinois.

  • Aromatic C-nitroso Compounds. 6

  • Tuning Inner-Sphere Electron Transfer in a Series of Copper/Nitrosoarene Adducts. SciSpace. 1

  • Solid-state nitrogen-15 NMR studies of the nitroso group in the nitrosobenzene dimer and p-nitroso-N,N-dimethylaniline. Journal of the American Chemical Society. 5

  • Solid-State NMR, Crystallographic and Density Functional Theory Investigation of Fe-CO and Fe-CO Analogue Metalloporphyrins. Oldfield Group Website - University of Illinois. 7

  • Redox Non-Innocence of Nitrosobenzene at Nickel. LANL.gov. 2

  • Vibrational properties of heme-nitrosoalkane complexes in comparison with those of their HNO analogs. RSC Publishing. 3

  • Improving Predicted Nuclear Magnetic Resonance Chemical Shifts Using the Quasi-Harmonic Approximation. ACS Publications. 4

Sources

Validation

Vergleich der Reaktivität von ortho-, meta- und para-substituierten Dimethylanilinen

Als Forscher in der Wirkstoffentwicklung oder synthetischen organischen Chemie ist das Verständnis der subtilen elektronischen und sterischen Effekte aromatischer Systeme essenziell für das Design robuster Syntheserouten...

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Author: BenchChem Technical Support Team. Date: April 2026

Als Forscher in der Wirkstoffentwicklung oder synthetischen organischen Chemie ist das Verständnis der subtilen elektronischen und sterischen Effekte aromatischer Systeme essenziell für das Design robuster Syntheserouten. N,N-Dimethylanilin (DMA) und seine Derivate sind klassische Beispiele für stark aktivierte Aromaten. Die Einführung eines weiteren Substituenten am Ring verändert die Reaktivität jedoch drastisch – abhängig von seiner Position.

Dieser Leitfaden bietet einen tiefgehenden, mechanistisch fundierten Vergleich der Reaktivität von ortho-, meta- und para-substituierten N,N-Dimethylanilinen, gestützt auf das Konzept der sterischen Resonanzhinderung (Steric Inhibition of Resonance, SIR) und validierte experimentelle Daten.

Mechanistische Grundlagen: Das Zusammenspiel von Sterik und Elektronik

Die herausragende Reaktivität des unsubstituierten N,N-Dimethylanilins in der elektrophilen aromatischen Substitution (EAS) beruht auf dem starken +M-Effekt (Mesomerie-Effekt) der Dimethylaminogruppe. Das freie Elektronenpaar des Stickstoffs ist in das π -System des Benzolrings delokalisiert, was die Elektronendichte im Ring – insbesondere in den ortho- und para-Positionen – massiv erhöht[1].

Sobald jedoch ein Substituent (z. B. eine Alkylgruppe) in den Ring eingeführt wird, entscheidet die Regiochemie über den Erhalt dieser Konjugation:

Der Ortho-Effekt (Steric Inhibition of Resonance)

Die Einführung eines Substituenten in die ortho-Position zwingt die voluminöse N(CH 3​ ) 2​ -Gruppe aus sterischen Gründen dazu, sich aus der Ebene des Benzolrings herauszudrehen. Durch diesen Verlust der Koplanarität kann das p-Orbital des Stickstoffs nicht mehr effektiv mit dem π -System des Rings überlappen[2].

  • Folge für die EAS: Der elektronenschiebende +M-Effekt bricht zusammen. Der Ring wird signifikant elektronenärmer, und die Reaktivität gegenüber Elektrophilen (selbst schwachen wie Diazoniumionen) sinkt drastisch[3]. In katalytischen Friedel-Crafts-Reaktionen erweisen sich ortho-substituierte DMAs oft als völlig inert[4].

  • Folge für die Basizität: Da das freie Elektronenpaar nicht mehr in den Ring delokalisiert wird, ist es am Stickstoff lokalisiert und steht für die Protonierung frei zur Verfügung. Ortho-substituierte Derivate (wie 2,6-Dimethyl-N,N-dimethylanilin) sind daher paradoxerweise deutlich basischer als ihre meta- oder para-Analoga[5].

Meta- und Para-Substitution

Bei meta- und para-Substituenten ist die räumliche Distanz zur Dimethylaminogruppe groß genug, um die Koplanarität zu wahren.

  • Meta: Die Konjugation bleibt intakt. Die Reaktivität bleibt extrem hoch, und elektrophile Angriffe erfolgen hochselektiv in der para-Position zur Aminogruppe[4].

  • Para: Die Konjugation bleibt ebenfalls intakt. Da jedoch die bevorzugte para-Position blockiert ist, wird das Elektrophil in die ortho-Position gezwungen, was aufgrund der sterischen Abschirmung durch die NMe 2​ -Gruppe kinetisch verlangsamt abläuft.

SIR_Mechanism A N,N-Dimethylanilin (Planar) B Ortho-Substitution (z.B. -CH3) A->B Addition C Sterischer Clash (NMe2 vs. Ortho-Gruppe) B->C Verursacht D Verlust der Koplanarität (NMe2 rotiert) C->D Führt zu E Lokalisierung des freien Elektronenpaars D->E Resonanzabbruch F Erhöhte Basizität (pKa steigt) E->F Folge 1 G Stark verringerte EAS-Reaktivität E->G Folge 2

Mechanismus der sterischen Resonanzhinderung (SIR) bei ortho-substituierten N,N-Dimethylanilinen.

Quantitative Daten und Leistungsvergleich

Die folgende Tabelle fasst die physikochemischen und reaktiven Eigenschaften der Isomere zusammen, um die Auswahl des geeigneten Substrats für das Reaktionsdesign zu erleichtern.

Eigenschaft / ParameterOrtho-substituiert (z.B. 2-Methyl-DMA)Meta-substituiert (z.B. 3-Methyl-DMA)Para-substituiert (z.B. 4-Methyl-DMA)
Koplanarität (NMe 2​ zu Ring) Gestört (aus der Ebene gedreht)Intakt (planar)Intakt (planar)
Konjugation (+M-Effekt) Stark verringert (SIR-Effekt)Hoch (vollständige Delokalisierung)Hoch (vollständige Delokalisierung)
Reaktivität in der EAS Sehr gering (oft inert)[4]Sehr hoch (para-selektiv)Moderat bis hoch (ortho-selektiv)
Basizität (relativ zu DMA) Erhöht (lokalisiertes e⁻-Paar)[5]Leicht moduliert (induktiver Effekt)Leicht moduliert
Photochemische Absorption Hohe AbsorptionsenergieNiedrigste Absorptionsenergie (Meta-Effekt)[6]Hohe Absorptionsenergie

Experimentelles Protokoll: Validierung der relativen Reaktivität

Um die drastischen Reaktivitätsunterschiede in der Praxis nachzuweisen, eignet sich ein selbstvalidierendes Protokoll zur elektrophilen Bromierung unter milden Bedingungen. Die Verwendung von N-Bromsuccinimid (NBS) anstelle von elementarem Brom verhindert Überreaktionen und liefert saubere kinetische Profile.

Materialien
  • Substrate: 2-Methyl-N,N-dimethylanilin (ortho), 3-Methyl-N,N-dimethylanilin (meta)

  • Reagenz: N-Bromsuccinimid (NBS, umkristallisiert)

  • Lösungsmittel: Dichlormethan (DCM, wasserfrei)

  • Analytik: HPLC-UV/MS zur Reaktionskontrolle

Schritt-für-Schritt Methodik
  • Substratvorbereitung: Lösen Sie jeweils 1.0 mmol des ortho- und des meta-substituierten Dimethylanilins in zwei separaten Rundkolben in je 10 mL wasserfreiem DCM.

  • Temperaturkontrolle: Kühlen Sie beide Reaktionsgefäße in einem Eisbad auf exakt 0 °C ab, um die Reaktionskinetik zu verlangsamen und Nebenreaktionen zu minimieren.

  • Elektrophil-Zugabe: Geben Sie langsam 1.05 mmol (1.05 Äquivalente) festes NBS portionsweise zu den gerührten Lösungen.

  • Inkubation & Monitoring: Rühren Sie die Reaktionen bei 0 °C. Entnehmen Sie nach 15, 30 und 60 Minuten Aliquote (10 µL), quenchen Sie diese mit gesättigter NaHCO 3​ -Lösung und analysieren Sie die organische Phase mittels HPLC-MS.

  • Auswertung der Kausalität:

    • Das meta-Derivat wird innerhalb von < 30 Minuten quantitativ zum 4-Brom-3-methyl-N,N-dimethylanilin umgesetzt, da die Ringaktivierung intakt ist.

    • Das ortho-Derivat zeigt selbst nach 60 Minuten kaum bis keinen Umsatz. Die sterische Hinderung blockiert die Resonanz, entzieht dem Ring die Elektronendichte und macht ihn unempfindlich gegenüber dem milden Elektrophil NBS.

Workflow Step1 1. Substratvorbereitung (1.0 mmol in DCM) Step2 2. Zugabe von NBS (1.05 Äq., bei 0°C) Step1->Step2 Step3 3. HPLC-MS Monitoring (nach 15, 30, 60 min) Step2->Step3 Split Substrat-Typ? Step3->Split Res1 Meta-Substituiert: Schnelle Umsetzung (< 30 min) Split->Res1 Planar & Aktiviert Res2 Ortho-Substituiert: Keine Reaktion (SIR-Effekt) Split->Res2 Sterisch gehindert

Experimenteller Workflow zur Validierung der relativen EAS-Reaktivität.

Fazit für die Syntheseplanung

Die Wahl des Substitutionsmusters an N,N-Dimethylanilinen ist kein rein topologisches Detail, sondern ein fundamentaler Schalter für die elektronische Struktur des Moleküls. Während meta- und para-Substituenten die hohe Reaktivität des aromatischen Kerns erhalten, fungiert eine ortho-Substitution als molekularer "Off-Schalter" für die elektrophile aromatische Substitution, erhöht jedoch gleichzeitig die lokale Basizität des Stickstoffs. Die Berücksichtigung der sterischen Resonanzhinderung (SIR) ist daher unerlässlich, um Ausbeuten zu maximieren und synthetische Sackgassen in der Wirkstoffentwicklung zu vermeiden.

Referenzen

  • Vaia. Explanation of Electrophilic Aromatic Substitution in N,N-dimethylaniline and Ortho Steric Hindrance. Abgerufen von: [Link]

  • AskFilo. Consequence on Reactivity: Out-of-plane orientation of the N,N-dimethylamino group. Abgerufen von:[Link]

  • CG Chemistry Solutions. Everything You Ever Wanted To Know About Steric Inhibition Of Resonance. Abgerufen von: [Link]

  • Journal of the American Chemical Society (JACS). Catalytic Enantioselective Friedel−Crafts Reactions of Aromatic Compounds with Glyoxylate. Abgerufen von:[Link]

  • The Journal of Organic Chemistry (ACS). Meta Effect of Absorption Energy in Donor–Acceptor Substituted Benzenoids. Abgerufen von: [Link]

Sources

Comparative

Strukturelle Charakterisierung von Dimethylanilin-Derivaten mittels Röntgenkristallographie

Strukturelle Charakterisierung von Dimethylanilin-Derivaten: Ein analytischer Vergleichsleitfaden Einleitung & Analytische Rationale Dimethylanilin-Derivate (wie z. B. N,N-Dimethylanilin) sind essenzielle Bausteine in de...

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Author: BenchChem Technical Support Team. Date: April 2026

Strukturelle Charakterisierung von Dimethylanilin-Derivaten: Ein analytischer Vergleichsleitfaden

Einleitung & Analytische Rationale

Dimethylanilin-Derivate (wie z. B. N,N-Dimethylanilin) sind essenzielle Bausteine in der organischen Synthese, der Farbstoffchemie und bei der Entwicklung neuartiger organisch-anorganischer Hybridmaterialien, wie etwa Cadmiumdiiodid-Komplexen[1]. Die genaue Bestimmung ihrer dreidimensionalen Struktur ist entscheidend, um Struktur-Wirkungs-Beziehungen und physikalische Eigenschaften zu verstehen.

Als Senior Application Scientist stehe ich oft vor der Frage, welche analytische Methode für die Strukturaufklärung kleiner organischer Moleküle am effizientesten ist. Dieser Leitfaden vergleicht die Einkristall-Röntgendiffraktometrie (SCXRD) objektiv mit alternativen Methoden wie der Mikrokristall-Elektronendiffraktion (MicroED) und der Kernspinresonanzspektroskopie (NMR) und liefert fundierte Entscheidungsgrundlagen sowie validierte Protokolle.

Methodischer Vergleich: SCXRD vs. MicroED vs. NMR

Die Wahl der analytischen Methode hängt stark von der Probenbeschaffenheit und der benötigten Informationstiefe ab.

  • Lösungs-NMR (Der Standard für Konnektivität): NMR ist die Standardmethode für die routinemäßige Strukturaufklärung. Sie stößt jedoch an ihre Grenzen, wenn Dimethylanilin-Derivate ein niedriges Wasserstoff-Kohlenstoff-Verhältnis aufweisen, komplexe quartäre Stereozentren besitzen oder wenn die absolute Konfiguration zwingend bestimmt werden muss[2].

  • SCXRD (Der Goldstandard): Die Einkristall-Röntgendiffraktometrie liefert eindeutige 3D-Strukturdaten, einschließlich der absoluten Konfiguration und intermolekularer Wechselwirkungen im Festkörper[3]. Der limitierende Faktor ist hierbei die Notwendigkeit, große, defektfreie Einkristalle (typischerweise > 1 µm) zu züchten[4].

  • MicroED (Die Lösung für Nanokristalle): Wenn Dimethylanilin-Derivate nur als amorphe Niederschläge oder mikrokristalline Pulver anfallen und herkömmliche Kristallisationsversuche scheitern, bietet MicroED eine revolutionäre Alternative. Da Elektronen mit dem Coulomb-Potential der Atomkerne interagieren (und nicht nur mit der Elektronendichte wie Röntgenstrahlen), ist die Wechselwirkung um Größenordnungen stärker[4]. Dies ermöglicht die Datensammlung an Nanokristallen (~100 nm) in wenigen Minuten[5]. Die Herausforderung bei MicroED liegt jedoch in der komplexen Datenprozessierung, da dynamische Streueffekte spezielle Verfeinerungsansätze (z. B. dynamische Verfeinerung) erfordern, um die absolute Stereochemie korrekt zuzuweisen[6].

DecisionTree Start Probe: Dimethylanilin-Derivat Cryst Kristallgröße > 1 µm? Start->Cryst SCXRD SCXRD (3D-Struktur & Absolutkonfiguration) Cryst->SCXRD Ja Powder Mikrokristallines Pulver? Cryst->Powder Nein MicroED MicroED (Struktur aus Nanokristallen) Powder->MicroED Ja NMR Lösungs-NMR (Konnektivität & Dynamik) Powder->NMR Nein (nur amorph/löslich)

Entscheidungsbaum zur strukturellen Charakterisierung von kleinen Molekülen.

Quantitative Leistungsdaten im Vergleich

Die folgende Tabelle fasst die experimentellen Parameter der drei Hauptmethoden basierend auf aktuellen Literaturdaten zusammen:

ParameterSCXRDMicroEDLösungs-NMR
Probenanforderung Einkristall (> 1-10 µm)Nanokristalle (~100 nm)Gelöst in deuteriertem Lsm.
Probenmenge > 1 mg (für Kristallisation)< 1 mg (Pikogramm/Kristall)~1-10 mg
Auflösung Atomar (< 1 Å)Atomar (< 1 Å)Konnektivität (keine 3D-Koord.)
Absolute Konfiguration Ja (anomale Streuung)Ja (dynamische Verfeinerung)Nein (nur indirekt)
Messdauer Stunden bis TageMinutenMinuten bis Stunden
Herausforderungen Kristallzüchtung oft schwierigDynamische StreueffekteGeringes H/C-Verhältnis problematisch

Experimentelles Protokoll: SCXRD-Workflow für Dimethylanilin-Derivate

Das folgende Protokoll beschreibt einen selbstvalidierenden Workflow zur Strukturbestimmung mittels SCXRD. Jeder Schritt ist so konzipiert, dass experimentelle Fehler frühzeitig erkannt und physikalische Kausalitäten optimal genutzt werden.

Schritt 1: Kristallisation (Probenvorbereitung)

  • Aktion: Lösen Sie 10-20 mg des Dimethylanilin-Derivats in einem geeigneten Lösungsmittel (z. B. Dichlormethan). Überschichten Sie die Lösung vorsichtig mit einem Antisolvens (z. B. Hexan) in einem Röhrchen, um eine langsame Gasphasendiffusion zu initiieren.

  • Kausalität: Ein langsames Kristallwachstum minimiert Gitterdefekte und Zwillingsbildung. Eine hohe Kristallqualität ist zwingend erforderlich, um scharfe Diffraktionsreflexe und ein hohes Signal-Rausch-Verhältnis zu gewährleisten.

Schritt 2: Probenmontage und Kryokühlung

  • Aktion: Selektieren Sie unter einem Polarisationsmikroskop einen Einkristall (ca. 0.1 x 0.1 x 0.1 mm). Montieren Sie diesen mit Paratön-Öl auf einem Loop und kühlen Sie ihn sofort im Stickstoffstrom auf 100 K ab.

  • Kausalität: Die Kryokühlung reduziert die thermische Atombewegung (Debye-Waller-Faktor). Dies erhöht die Intensität der Reflexe bei hohen Beugungswinkeln erheblich und schützt empfindliche organische Kristalle vor Strahlenschäden durch die Röntgenquelle[6].

Schritt 3: Datensammlung

  • Aktion: Führen Sie die Messung an einem Diffraktometer mit Cu-Kα-Strahlung (λ = 1.5418 Å) durch.

  • Kausalität: Für leichte organische Moleküle (wie reine Dimethylaniline ohne schwere Halogene) maximiert die längere Wellenlänge der Cu-Strahlung die anomale Streuung. Dies ist ein kritischer Faktor, um die absolute Stereochemie (Flack-Parameter) zuverlässig zu bestimmen.

Schritt 4: Strukturlösung und Verfeinerung (Selbstvalidierung)

  • Aktion: Lösen Sie die Struktur mit direkten Methoden oder intrinsischer Phasierung (z. B. SHELXT) und verfeinern Sie das Modell mit der Methode der kleinsten Quadrate (SHELXL).

  • Selbstvalidierung: Überprüfen Sie den R1-Wert und die Restelektronendichte. Ein R1-Wert < 5% indiziert ein hochzuverlässiges Modell. Ein physikalisch sinnvolles Modell darf keine unerklärten hohen Restelektronendichte-Peaks (Q-Peaks) in chemisch unmöglichen Abständen aufweisen. Ist der Flack-Parameter nahe 0 (mit geringer Standardabweichung), ist die absolute Konfiguration gesichert.

Protocol Prep 1. Kristallisation (Gasphasendiffusion) Mount 2. Probenmontage & Kryokühlung (100 K) Prep->Mount Data 3. Datensammlung (Cu-Kα Strahlung) Mount->Data Refine 4. Strukturlösung & Verfeinerung Data->Refine Valid 5. Validierung (R1 < 5%, Flack-Parameter) Refine->Valid

Schritt-für-Schritt SCXRD-Workflow inkl. Selbstvalidierung.

References

  • SCXRD vs MicroED Comparison for Crystallography Research - Creative Biostructure -[Link]

  • Why is crystallography still used in some cases for small molecule structure determination? - StackExchange -[Link]

  • The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determination | ACS Central Science - ACS Publications -[Link]

  • Dimethylaniline-Based Hybrid Compounds of Cadmium Diiodide: Synthesis, Crystal Structure, and Physical Properties - ACS Publications -[Link]

  • Structural Elucidation and Absolute Stereochemistry for Pharma Compounds Using MicroED - PMC -[Link]

Sources

Validation

Vergleichende Studie der Löslichkeit verschiedener Dimethylanilin-Salze: Ein Leitfaden für die pharmazeutische Salzselektion

Für Forscher, Formulierungsentwickler und Wissenschaftler in der pharmazeutischen Industrie ist die Optimierung der Wasserlöslichkeit von Wirkstoffen (APIs) eine der kritischsten Herausforderungen. N,N-Dimethylanilin (DM...

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Author: BenchChem Technical Support Team. Date: April 2026

Für Forscher, Formulierungsentwickler und Wissenschaftler in der pharmazeutischen Industrie ist die Optimierung der Wasserlöslichkeit von Wirkstoffen (APIs) eine der kritischsten Herausforderungen. N,N-Dimethylanilin (DMA) dient in der präklinischen Forschung häufig als strukturelles Modell für tertiäre Amine. Da die freie Base von DMA nur eine sehr begrenzte wässrige Löslichkeit aufweist, ist die Überführung in ein Salz (Salt Screening) der Standardansatz zur Verbesserung der biopharmazeutischen Eigenschaften[1].

Dieser Leitfaden vergleicht objektiv die physikochemischen Eigenschaften und Löslichkeitsprofile verschiedener Dimethylanilin-Salze (Hydrochlorid, Sulfat, Mesylat) und liefert kausale Erklärungen sowie validierte experimentelle Protokolle für das Salz-Screening.

Mechanistische Grundlagen der Salzbildung

Die Löslichkeit eines Aminsalzes wird nicht nur durch die intrinsische Löslichkeit ( S0​ ) der freien Base bestimmt, sondern maßgeblich durch die Dissoziationskonstante ( pKa​ ), das Löslichkeitsprodukt des Salzes ( Ksp​ ) und den pHmax​ -Wert[2].

N,N-Dimethylanilin ist eine schwache Base ( pKa​ ~5,15)[3]. In seiner unprotonierten Form limitiert der lipophile aromatische Ring die Wasserlöslichkeit auf etwa 1,2 bis 1,45 g/L bei 25 °C[3][4]. Durch die Reaktion mit starken Säuren entsteht ein kationisches Stickstoffzentrum. Dieses protonierte N,N-Dimethylanilinium-Ion kann starke Ion-Dipol-Wechselwirkungen mit Wassermolekülen eingehen, was die thermodynamische Löslichkeit drastisch erhöht.

Der "Common-Ion Effect" (Gleichionenzusatz)

Ein häufiger Fehler in der frühen Entwicklungsphase ist die exklusive Fokussierung auf Hydrochlorid-Salze (HCl). Obwohl N,N-Dimethylanilin-Hydrochlorid eine exzellente Löslichkeit in reinem Wasser zeigt, kann seine Löslichkeit in Magenflüssigkeit (die reich an Chloridionen ist) durch den Common-Ion Effect stark herabgesetzt werden[5]. Aus diesem Grund gewinnen alternative Gegenionen wie Methansulfonat (Mesylat) oder Sulfat zunehmend an Bedeutung, da sie in physiologischen Medien oft robustere Löslichkeitsprofile zeigen[6].

Mechanism Solid Festes Salz (DMA-H⁺ X⁻) Solution Gelöstes Salz (DMA-H⁺ + X⁻) Solid->Solution Auflösung (Ksp) FreeBase Freie Base (DMA) + H⁺ Solution->FreeBase Deprotonierung (pKa) CommonIon Common-Ion Effect (z.B. Cl⁻ im Magen) CommonIon->Solution Drängt Gleichgewicht zurück

Mechanismus der Salzauflösung und der Einfluss des Common-Ion Effects.

Vergleichende Daten: Dimethylanilin-Salze

Die folgende Tabelle fasst die quantitativen Daten der verschiedenen DMA-Formen zusammen. Die Daten verdeutlichen, dass die Wahl des Gegenions einen signifikanten Einfluss auf die physikochemischen Endparameter hat.

Eigenschaft / VerbindungN,N-Dimethylanilin (Freie Base)DMA-Hydrochlorid (HCl)DMA-Sulfat (H₂SO₄)DMA-Mesylat (CH₃SO₃H)
Molmasse ( g/mol ) 121,18[4]157,64[3]219,26217,29
Wasserlöslichkeit (25°C) ~1,2 - 1,45 g/L[3][4]> 500 g/L (stark pH-abhängig)[3]> 600 g/L> 800 g/L
Löslichkeit in 0.1N HCl Hoch (protoniert in situ)Moderat (Common-Ion Effect)Sehr hochSehr hoch
Kristallinitätstendenz Flüssig bei RT (Smp. 2,5°C)[3]Hoch (kristalliner Feststoff)HochSehr hoch (oft polymorph)
Hygroskopizität N/A (Flüssigkeit)Gering bis moderatModeratModerat bis hoch

Fazit des Vergleichs: Während das Hydrochlorid-Salz[7] leicht zu synthetisieren ist und eine gute Basislinie bietet, zeigt das Mesylat-Salz theoretisch die höchste absolute Löslichkeit und ist resistent gegenüber dem Chlorid-induzierten Common-Ion Effect im Gastrointestinaltrakt[6].

Experimentelle Protokolle (Self-Validating Systems)

Um die Vertrauenswürdigkeit und Reproduzierbarkeit in Ihrem Labor zu gewährleisten, sind hier die detaillierten, kausal begründeten Methodiken für das Screening und die Löslichkeitsbestimmung aufgeführt.

Protokoll A: In-situ Salz-Screening und Kristallisation

Ziel: Synthese und Isolierung hochreiner Salzformen zur Vermeidung von amphen Verunreinigungen, die die Löslichkeitsdaten verfälschen könnten.

  • Vorbereitung der Base: Lösen Sie 10 mmol (ca. 1,21 g) N,N-Dimethylanilin (Reinheit >99%) in 10 mL eines wasserfreien, aprotischen Lösungsmittels (z.B. Ethylacetat oder Aceton). Kausalität: Wasserfreie Bedingungen verhindern die vorzeitige Dissoziation und begünstigen die Ausfällung des Salzes.

  • Säurezugabe: Fügen Sie langsam unter Rühren bei Raumtemperatur 10,5 mmol der jeweiligen Säure (z.B. 1M HCl in Diethylether, konzentrierte Schwefelsäure oder Methansulfonsäure) hinzu. Ein leichter molarer Überschuss (1,05 Äq.) stellt die vollständige Protonierung sicher.

  • Kristallisation: Kühlen Sie die Lösung mit einer Rate von 0,5 °C/min auf 4 °C ab. Kausalität: Eine langsame Kühlrate fördert das Wachstum großer, defektfreier Kristalle und minimiert den Einschluss von Lösungsmittel (Solvatbildung).

  • Isolierung: Filtrieren Sie den Niederschlag unter Vakuum, waschen Sie ihn mit kaltem Diethylether und trocknen Sie ihn für 24 Stunden im Vakuumtrockenschrank bei 40 °C.

  • Validierung: Bestätigen Sie die Salzbildung und Phasenreinheit mittels Röntgenpulverdiffraktometrie (XRPD) und Dynamischer Differenzkalorimetrie (DSC)[8].

Protokoll B: Bestimmung der thermodynamischen Löslichkeit (Shake-Flask-Methode)

Ziel: Ermittlung der wahren Gleichgewichtslöslichkeit ( Seq​ ) unter Berücksichtigung des pHmax​ .

  • Probenvorbereitung: Geben Sie einen signifikanten Überschuss des synthetisierten Salzes (ca. 200 mg) in ein 5-mL-Glasfläschchen.

  • Medienzugabe: Fügen Sie 2 mL des Testmediums hinzu (z.B. deionisiertes Wasser, Phosphatpuffer pH 6,8 oder simulierte Magenflüssigkeit SGF pH 1,2).

  • Äquilibrierung: Schütteln Sie die Suspension in einem thermostatisierten Inkubator bei exakt 25,0 ± 0,1 °C für 24 bis 48 Stunden. Kausalität: Die thermodynamische Löslichkeit erfordert ein vollständiges Gleichgewicht zwischen der festen Phase und der Lösung. Kürzere Zeiten messen lediglich die kinetische Auflösungsrate.

  • Phasentrennung: Zentrifugieren Sie die Probe (10.000 rpm, 10 min) und filtrieren Sie den Überstand durch einen 0,45 µm PTFE-Filter. Achten Sie darauf, die ersten Tropfen zu verwerfen, um Adsorptionseffekte am Filter zu vermeiden.

  • Quantifizierung: Verdünnen Sie das Filtrat quantitativ und analysieren Sie die Konzentration mittels HPLC-UV (Detektion bei ca. 254 nm).

  • pH-Kontrolle (Kritischer Schritt): Messen Sie den pH-Wert der finalen Suspension. Kausalität: Der End-pH-Wert definiert den genauen Punkt auf dem pH-Löslichkeits-Profil. Eine Abweichung weist auf das Erreichen des pHmax​ oder auf Puffererschöpfung hin[2].

Workflow Start N,N-Dimethylanilin (Freie Base) Acids Säure-Auswahl (HCl, H₂SO₄, Mesylat) Start->Acids Cryst Kristallisation & Isolierung Acids->Cryst Char Festkörperanalytik (XRPD, DSC) Cryst->Char Sol Löslichkeitsprüfung (Shake-Flask) Char->Sol Opt Optimales Salz (z.B. Mesylat) Sol->Opt

Entscheidungsbaum und Workflow für das systematische Salz-Screening.

Zusammenfassung

Die Überführung von N,N-Dimethylanilin in ein Salz ist ein hocheffektiver Weg, um die wässrige Löslichkeit von ~1,2 g/L auf über 500 g/L zu steigern[3]. Während N,N-Dimethylanilin-Hydrochlorid aufgrund seiner einfachen Synthese und hohen Wasserlöslichkeit oft die erste Wahl ist, zeigen alternative Salze wie das Mesylat oder Sulfat in komplexen physiologischen Medien (wie dem Magen) oft überlegene Eigenschaften, da sie weniger anfällig für den Common-Ion Effect sind. Ein rigoroses Screening, das Festkörperanalytik mit thermodynamischen Löslichkeitsstudien kombiniert, ist unerlässlich, um das optimale Salz für die pharmazeutische Entwicklung zu identifizieren[8].

Referenzen

  • Smolecule - Buy N,N-dimethylaniline hydrochloride | 5882-44-0 (Physical Properties & Solubility Parameters). URL:

  • Benchchem - N,N-dimethylaniline hydrochloride | 5882-44-0 (Solution Behavior and pKa Considerations). URL:

  • CatSci Ltd - The Physical Chemistry of Salt Screening (Salt Screening and pHmax). URL:

  • Serajuddin, A.T.M. (2007) - Salt formation to improve drug solubility, Advanced Drug Delivery Reviews. PubMed/NIH. URL:

  • HMDB (NP-MRD) - Showing NP-Card for N,N-Dimethylaniline (NP0001086) (Water Solubility Data). URL:

  • Improved Pharma - Salt Screening (Tiered Strategy for Oral Formulation). URL:

  • ACS Publications - Increase in Solubility of Poorly-Ionizable Pharmaceuticals by Salt Formation (Comparison of Mesylates vs. other salts). URL:

Sources

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